Vat Blue 6

• CAS: 39456-82-1

Core Science & Biosynthesis

An In-depth Technical Guide to Vat Blue 6: Chemical Structure, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vat Blue 6, also known by its Colour Index name C.I. 69825 and as 3,3'-dichloroindanthrone, is a synthetic anthraquinone (B42736) dye. It is a derivative of indanthrone (B1215505) (Vat Blue 4) and is characterized by its brilliant blue hue and excellent fastness properties.[1][2] This technical guide provides a comprehensive overview of the chemical structure, properties, synthesis, and applications of Vat Blue 6, with a focus on information relevant to scientific research and development.

Chemical Structure and Identification

Vat Blue 6 is a large, planar molecule belonging to the anthraquinone class of dyes.[3] Its chemical structure consists of two fused anthraquinone units linked by nitrogen atoms, with a chlorine atom substituted on each of the anthraquinone moieties.

Systematic Name: 7,16-dichloro-6,15-dihydroanthrazine-5,9,14,18-tetrone Other Names: Vat Blue BC, Vat Blue BCS, Cibanon Blue GF, Vat Blue 2RF[1] CAS Number: 130-20-1[4] Molecular Formula: C₂₈H₁₂Cl₂N₂O₄[4] Molecular Weight: 511.31 g/mol [4]

Physicochemical Properties

Vat Blue 6 is an aquamarine blue powder.[5] It is known for its stability under normal temperatures and pressures.[6] However, it should be kept away from strong oxidizing and reducing agents.[6] A summary of its key physical and chemical properties is presented in the table below.

Property	Value	References
Physical State	Solid, Powder	[5]
Color	Aquamarine Blue / Brilliant Blue	[4][5]
Molecular Weight	511.31 g/mol	[4]
Solubility	Insoluble in water, acetone, ethanol, and toluene. Slightly soluble in hot chloroform, 2-chlorophenol, and hot pyridine.	[1][3][5]
Behavior in H₂SO₄	Brown in concentrated sulfuric acid, turning blue upon dilution.	[3][5]
Leuco Form Color	The alkaline-reduced leuco form is green-light yellow, while the acid-reduced leuco form is red-light blue.	[3][5]

Spectroscopic Properties

Detailed experimental spectroscopic data for Vat Blue 6 is not widely available in the public domain. However, based on its chemical structure, the following spectroscopic characteristics can be anticipated:

• UV-Visible Spectroscopy: As a blue dye, Vat Blue 6 absorbs light in the orange-red region of the visible spectrum. The extensive π-conjugated system of the anthraquinone core is responsible for its color. The UV-Vis spectrum would be expected to show a strong absorption band in the 600-700 nm range.

• Infrared (IR) Spectroscopy: The IR spectrum would be characterized by strong carbonyl (C=O) stretching vibrations typical of quinones, as well as C=C stretching bands from the aromatic rings and C-N and C-Cl stretching vibrations.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H NMR spectrum would show signals in the aromatic region, corresponding to the protons on the anthraquinone backbone. The ¹³C NMR spectrum would display signals for the numerous aromatic carbons and the carbonyl carbons. Due to the molecule's symmetry, the number of unique signals may be less than the total number of carbons and hydrogens.

Experimental Protocols

Synthesis of Vat Blue 6

Several methods for the synthesis of Vat Blue 6 have been patented. A common approach involves the chlorination of indanthrone (Vat Blue 4).

Method 1: Chlorination in an Inert Aromatic Solvent [7]

This method is considered more environmentally friendly than older methods using sulfuric acid.

• Dispersion: A solid form of Vat Blue 4 is added to an aromatic inert solvent, such as o-dichlorobenzene, to form a solution or suspension. The mass ratio of solvent to Vat Blue 4 is typically between 2:1 and 10:1.

• Chlorination: Sulfonyl chloride is added to the mixture, with the temperature maintained between 20-40 °C. The molar ratio of Vat Blue 4 to sulfonyl chloride can range from 1:1.5 to 1:8. After the addition is complete, the reaction mixture is heated to 70-90 °C.

• Work-up: After the reaction is complete, water is added to dilute the reaction mixture. An alkali, such as sodium hydroxide (B78521) or sodium carbonate, is then added to adjust the pH to 7-10.

• Isolation: The solvent is removed by distillation, and the product is isolated by filtration. The filter cake is washed with hot water (70-90 °C) until the pH is between 5 and 8. The final product is then dried.

Method 2: Chlorination in Nitrobenzene (B124822) with an Iron Catalyst [8]

This older method provides a detailed example of the synthesis process.

• Reaction Setup: 100 parts of indanthrone are suspended in 1000 parts of dry nitrobenzene. 1.0 part of iron powder and 0.5 parts of iodine crystals are added as catalysts.

• Chlorination: Chlorine gas is passed through the suspension at a slow and uniform rate, starting at room temperature. The temperature of the reaction mixture may rise to approximately 42 °C. The chlorination is continued until a sample shows a chlorine content of 13.8-14.3%. This process can take 10-12 hours.

• Quenching and Filtration: 50 parts of soda ash are added to the reaction mixture, which is then filtered. The filter cake is washed with 300 parts of warm nitrobenzene.

• Purification: The nitrobenzene is removed from the filter cake by steam distillation. The remaining solid is filtered, washed to be alkali-free, and then boiled for 30 minutes with 1500 parts of 10% sulfuric acid to remove the iron catalyst.

• Final Isolation: The dichlorinated indanthrone is isolated by filtration, washed until acid-free, and then dried.

Below is a DOT script for a diagram illustrating the general synthesis workflow of Vat Blue 6.

General Synthesis Workflow of Vat Blue 6

Purification

Purification of vat dyes can be challenging due to their low solubility. Industrial purification often involves acid pasting, where the crude product is dissolved in concentrated sulfuric acid and then precipitated by dilution with water. For laboratory scale, recrystallization from a high-boiling point solvent in which the dye has some solubility at elevated temperatures, such as nitrobenzene or o-dichlorobenzene, may be attempted, though this can be difficult.

Vat Dyeing of Cotton Fabric

Vat Blue 6 is primarily used for dyeing cellulosic fibers like cotton. The dyeing process involves the reduction of the insoluble dye to its soluble leuco form, which can then penetrate the fiber.

• Vatting: The insoluble Vat Blue 6 powder is pasted with a dispersing agent and water. A solution of sodium hydroxide and a reducing agent, typically sodium hydrosulfite (Na₂S₂O₄), is added. The mixture is heated to 50-60 °C to convert the dye into its soluble leuco form.[9][10]

• Dyeing: The well-scoured cotton material is immersed in the dyebath containing the vatted dye. The temperature is maintained at 50-60 °C. The dyeing process is continued for 45-60 minutes to allow for dye penetration and fixation within the fibers.[10]

• Oxidation: After dyeing, the fabric is removed from the dyebath, squeezed, and exposed to air. This allows the soluble leuco form of the dye to oxidize back to its original insoluble pigment form, trapping it within the cotton fibers. This step can be accelerated by using chemical oxidizing agents like hydrogen peroxide or sodium perborate.

• Soaping: The dyed fabric is then treated with a hot soap or detergent solution. This step is crucial for removing any loosely adhering dye particles from the surface of the fibers and for developing the true color and improving the fastness properties of the dyeing.[9]

• Rinsing and Drying: The fabric is thoroughly rinsed with water and then dried.

The following DOT script visualizes the vat dyeing process.

Vat Dyeing Process with Vat Blue 6

Applications

Textile Industry

The primary application of Vat Blue 6 is in the dyeing of cotton and other cellulosic fibers, as well as their blends.[1][3] It imparts a brilliant blue color with excellent lightfastness (rated 7-8 on a scale of 8) and wash fastness.[11] It is used for dyeing yarn and fabrics for items that require high durability, such as towels and sheets.[12] It can also be processed into an organic pigment for use in inks and paints.[1]

Organic Electronics

Vat dyes, including Vat Blue 6, are being investigated for their potential use in organic electronics due to their high stability and semiconductor properties.

• Organic Photovoltaics (OPVs): Derivatives of Vat Blue 6 have been explored as acceptor materials in organic solar cells. Their good light absorption and electron transport properties are advantageous for this application.

• Dye-Sensitized Solar Cells (DSSCs): Vat Blue 6 derivatives are also being studied as sensitizer (B1316253) dyes in DSSCs, where they play a role in light absorption and initiating the generation of electricity.

• Organic Light-Emitting Diodes (OLEDs): Some research has investigated the use of Vat Blue 6 derivatives as potential emitters in OLEDs.

The following DOT script illustrates a general workflow for the fabrication of an organic solar cell, an area where Vat Blue 6 derivatives have shown potential.

Organic Solar Cell Fabrication Workflow

Relevance to Drug Development

While Vat Blue 6 itself is not a therapeutic agent, its core anthraquinone structure is of interest in drug development, particularly in the field of photodynamic therapy (PDT).

Photodynamic Therapy Potential

Anthraquinones are known photosensitizers, meaning they can generate reactive oxygen species (ROS) upon exposure to light. This property is the basis of PDT, a cancer treatment modality. While specific studies on the PDT activity of Vat Blue 6 are limited, research on other anthraquinone derivatives suggests that this class of compounds could be explored for such applications. The development of new photosensitizers with strong absorption in the near-infrared region, good biocompatibility, and low dark toxicity is an active area of research.

Toxicology and Biocompatibility

The toxicological properties of Vat Blue 6 have not been extensively investigated.[6] However, some studies on vat dyes, including Vat Blue 6, have indicated low acute toxicity. For instance, the LD₅₀ value for oral application in rats is reported to be above 2000 mg/kg, and it is not found to be toxic to fish.[13] Mutagenicity data has been reported, but it was not possible to make a conclusive assessment from the available data.[6][13] Vat Blue 6 is not listed as a carcinogen by major regulatory agencies.[6] As with any chemical, appropriate safety precautions should be taken during handling, including the use of personal protective equipment to avoid skin and eye irritation and inhalation of the powder.[6]

Conclusion

Vat Blue 6 is a commercially important dye with a well-established role in the textile industry due to its excellent color and fastness properties. Its robust chemical structure and interesting photophysical properties have also led to its exploration in the field of organic electronics. For researchers in materials science and chemistry, Vat Blue 6 and its derivatives offer a platform for developing new functional materials. For those in drug development, while direct applications are not yet established, the anthraquinone core of Vat Blue 6 is a recognized pharmacophore with potential in areas such as photodynamic therapy, warranting further investigation into the biocompatibility and photosensitizing properties of this and related compounds.

References

• 1. sdinternational.com [sdinternational.com]
• 2. Vat Blue 6 Manufacturer in Mumbai, Vat Blue 6 Exporter [dyestuff.co.in]
• 3. Vat Blue 6, Vat Blue BC [xcwydyes.com]
• 4. VAT BLUE 6|CAS NO.130-20-1 [chinainterdyes.com]
• 5. Vat Blue BC/Blue KBC/Blue 6 Dye for Cotton Fabric Dyeing [ritan-chemical.com]
• 6. cncolorchem.com [cncolorchem.com]
• 7. CN111087833A - Industrial synthesis method of vat blue 6 - Google Patents [patents.google.com]
• 8. US2205418A - Process for the preparation of dichloroindanthrone - Google Patents [patents.google.com]
• 9. textilelearner.net [textilelearner.net]
• 10. 6-VAT Dyes | PDF | Dye | Dyeing [scribd.com]
• 11. admin.umt.edu.pk [admin.umt.edu.pk]
• 12. Vat Blue 6 - Vat Blue 2RF - Vat Blue BC from Emperor Chem [emperordye.com]
• 13. sdc.org.uk [sdc.org.uk]

Vat Blue 6 CAS number 130-20-1 physicochemical data

An In-depth Technical Guide on the Physicochemical Data of Vat Blue 6 (CAS Number 130-20-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vat Blue 6, also known by its chemical name 7,16-dichloro-6,15-dihydro-5,9,14,18-anthrazinetetrone or as Indanthrone, is a synthetic organic pigment belonging to the anthraquinone (B42736) class of vat dyes.[1] Its CAS number is 130-20-1.[1] This brilliant blue pigment is characterized by its excellent lightfastness and resistance to various chemical agents, making it a valuable colorant in the textile and coatings industries.[2] While not a pharmaceutical agent, its well-defined chemical structure and stability make it a subject of interest in materials science and for researchers studying organic compounds. This guide provides a comprehensive overview of the available physicochemical data for Vat Blue 6.

Physicochemical Properties

The physicochemical properties of Vat Blue 6 are summarized in the tables below. It is important to note that due to its high insolubility and thermal stability, some of the data are presented as estimates or ranges.

General and Physical Properties

Property	Value	Source(s)
Appearance	Blue-green or brilliant blue powder	[1][2]
Physical State	Solid	[3]
Molecular Formula	C₂₈H₁₂Cl₂N₂O₄	[1]
Molecular Weight	511.31 g/mol	[1]
Density	~1.591 g/cm³ (estimate)
Melting Point	Not available; reported to decompose at high temperatures
Boiling Point	Not applicable

Solubility Data

Vat Blue 6 is practically insoluble in water and common organic solvents.[1][3] Limited solubility has been observed in some high-boiling point, polar aprotic solvents at elevated temperatures.

Solvent	Solubility	Source(s)
Water	Insoluble	[1]
Ethanol	Insoluble	[1]
Acetone	Insoluble	[1]
Toluene	Insoluble	[1]
Chloroform (hot)	Slightly soluble	[1]
o-Chlorophenol (hot)	Slightly soluble	[1]
Pyridine (hot)	Slightly soluble	[1]
Concentrated Sulfuric Acid	Soluble (forms a brown solution)	[1]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of Vat Blue 6 are not widely published due to its common industrial use. However, the following are generalized methodologies that can be adapted for its characterization.

Determination of Melting Point

Due to its high thermal stability and decomposition before melting, a standard melting point determination is not practical. Thermal stability can be assessed using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC).

• Objective: To determine the thermal stability and decomposition temperature of Vat Blue 6.

• Instrumentation: A simultaneous thermal analyzer (TGA/DSC).[4][5]

• Methodology:

  • A small, accurately weighed sample (5-10 mg) of dry Vat Blue 6 powder is placed in an inert crucible (e.g., alumina).

  • The crucible is placed in the TGA/DSC instrument.

  • The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air).[5]

  • The mass loss (TGA) and heat flow (DSC) are recorded as a function of temperature.

  • The onset of decomposition is identified by a significant mass loss in the TGA curve and a corresponding endothermic or exothermic peak in the DSC curve.

Solubility Determination

• Objective: To qualitatively and quantitatively assess the solubility of Vat Blue 6 in various solvents.

• Instrumentation: Analytical balance, volumetric flasks, temperature-controlled shaker, and a UV-Vis spectrophotometer.

• Methodology:

  • Qualitative Assessment: A small amount of Vat Blue 6 is added to a test tube containing the solvent of interest. The mixture is agitated and observed for any signs of dissolution at room temperature and upon heating.

  • Quantitative Assessment (for slightly soluble solvents):

    • An excess amount of Vat Blue 6 is added to a known volume of the solvent in a sealed flask.

    • The mixture is agitated in a temperature-controlled shaker for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

    • The saturated solution is then filtered to remove the undissolved solid.

    • The concentration of the dissolved Vat Blue 6 in the filtrate is determined using a suitable analytical method, such as UV-Vis spectrophotometry, after establishing a calibration curve. Due to the insolubility in common spectrophotometric solvents, this may require dissolving the filtered solution in a solvent like concentrated sulfuric acid and measuring the absorbance at the λmax.

Spectroscopic Analysis

• Objective: To obtain the UV-Vis, FT-IR, and NMR spectra for structural confirmation and characterization.

• Instrumentation: UV-Vis spectrophotometer, FT-IR spectrometer, and NMR spectrometer.

• Methodology:

  • UV-Vis Spectroscopy: Due to its insolubility, spectra are typically recorded in concentrated sulfuric acid. A dilute solution is prepared, and the absorbance is measured over the UV-visible range (typically 200-800 nm) to determine the wavelength of maximum absorption (λmax).[6][7]

  • FT-IR Spectroscopy: A solid-state FT-IR spectrum can be obtained using the KBr pellet technique. A small amount of dry Vat Blue 6 is intimately mixed with dry potassium bromide (KBr) and pressed into a transparent pellet. The spectrum is then recorded.

  • NMR Spectroscopy: Obtaining a well-resolved NMR spectrum is challenging due to the compound's low solubility. Deuterated sulfuric acid or other specialized solvents at elevated temperatures may be required.

Logical Workflow for Physicochemical Characterization

The following diagram illustrates a logical workflow for the physicochemical characterization of an insoluble pigment like Vat Blue 6.

Physicochemical characterization workflow for Vat Blue 6.

Conclusion

Vat Blue 6 (CAS 130-20-1) is a highly stable organic pigment with well-defined, albeit challenging to measure, physicochemical properties. Its insolubility in common solvents necessitates the use of specialized techniques for its full characterization. The data and protocols presented in this guide provide a foundational understanding for researchers and scientists working with this compound, enabling its further study and application in various fields of materials science.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. VAT BLUE 6|CAS NO.130-20-1 [chinainterdyes.com]
• 3. Vat Blue 6 | C28H12Cl2N2O4 | CID 8532 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 5. sites.research.unimelb.edu.au [sites.research.unimelb.edu.au]
• 6. A detailed UV–Vis spectral investigation of six azo dyes derived from benzoic- and cinnamic acids: experimental and theoretical insight [comptes-rendus.academie-sciences.fr]
• 7. UV-Visible Spectroscopy [www2.chemistry.msu.edu]

An In-depth Technical Guide to the Spectroscopic Analysis of Vat Blue 6

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vat Blue 6, also known by its Colour Index name C.I. 69825, is a synthetic anthraquinone (B42736) dye recognized for its brilliant blue hue and exceptional fastness properties.[1] Chemically, it is 7,16-dichloro-6,15-dihydro-5,9,14,18-anthrazinetetrone.[2] Its insolubility in water and most common organic solvents is a defining characteristic, influencing both its application in textile dyeing and the methodologies for its spectroscopic analysis.[3][4] This guide provides a comprehensive overview of the spectroscopic properties of Vat Blue 6 and detailed protocols for its analysis, aimed at professionals in research and development.

Physicochemical Properties

A summary of the key physicochemical properties of Vat Blue 6 is presented in Table 1. This data is fundamental for understanding its behavior in analytical procedures.

Table 1: Physicochemical Properties of Vat Blue 6

Property	Value	Reference(s)
IUPAC Name	15,30-dichloro-2,17-diazaheptacyclo[16.12.0.0³,¹⁶.0⁴,¹³.0⁶,¹¹.0¹⁹,²⁸.0²¹,²⁶]triaconta-1(30),3,6,8,10,13,15,18,21,23,25,28-dodecaene-5,12,20,27-tetrone	[2]
Synonyms	C.I. Vat Blue 6, 3,3'-Dichloroindanthrene, Dichloroindanthrone, Blue K	[2]
CAS Number	130-20-1	[3]
Molecular Formula	C₂₈H₁₂Cl₂N₂O₄	[3]
Molecular Weight	511.31 g/mol	[4]
Exact Mass	510.0174123 Da	[2]
Appearance	Aquamarine blue powder	[4]
Solubility	Insoluble in water, acetone, ethanol, and toluene. Slightly soluble in hot chloroform, o-chlorophenol, and pyridine.	[1][3][4]

Spectroscopic Data

The complex structure and low solubility of Vat Blue 6 present challenges for some spectroscopic techniques. The available data is summarized below.

UV-Visible (UV-Vis) Spectroscopy

The extensive conjugated π-system in Vat Blue 6 is the basis for its strong light absorption. However, its insolubility in common spectroscopic solvents makes it difficult to obtain a well-resolved UV-Vis absorption spectrum of the dye in its oxidized form. Spectra of suspensions often exhibit broad bands lacking distinct absorption maxima due to light scattering.

A more defined spectrum can be obtained for the reduced, or "leuco," form of Vat Blue 6, which is soluble in alkaline solutions. The leuco form of a similar vat dye has been reported to have a distinct absorption maximum. For a related vat dye, an absorbance peak at 610 nm is observed in the reduced state.

Infrared (IR) Spectroscopy

Table 2: Characteristic Infrared Absorption Bands for Vat Blue 6

Wavenumber Range (cm⁻¹)	Vibrational Mode	Functional Group
1680 - 1640	C=O Stretch	Anthraquinone Ketone
1600 - 1450	C=C Stretch	Aromatic Rings
1350 - 1250	C-N Stretch	Amine Linkages
800 - 600	C-Cl Stretch	Chloro Substituents

Nuclear Magnetic Resonance (NMR) Spectroscopy

The low solubility of Vat Blue 6 in common deuterated solvents poses a significant challenge for obtaining high-quality NMR spectra.[5] For a complete structural elucidation, a combination of one-dimensional (¹H and ¹³C) and two-dimensional (e.g., COSY, HSQC, HMBC) NMR experiments would be necessary. However, due to the aforementioned solubility issues, specific chemical shift data for Vat Blue 6 is not available in the literature.

Mass Spectrometry (MS)

Mass spectrometry can be used to determine the precise molecular weight of Vat Blue 6. The experimentally determined exact mass is consistent with its molecular formula.

Table 3: Mass Spectrometry Data for Vat Blue 6

Parameter	Value	Reference(s)
Molecular Formula	C₂₈H₁₂Cl₂N₂O₄	[2]
Exact Mass	510.0174123 Da	[2]

Fluorescence Spectroscopy

Vat dyes, in general, are not known for significant fluorescence.[5] Our comprehensive search of scientific literature did not yield any quantitative fluorescence data (e.g., emission maximum, quantum yield) for Vat Blue 6, suggesting it is likely non-fluorescent or has a very low quantum yield.

Experimental Protocols

The following are detailed methodologies for the spectroscopic analysis of Vat Blue 6, adapted from standard procedures for organic dyes.

Protocol for UV-Vis Spectroscopy

This protocol focuses on the analysis of the soluble leuco form of Vat Blue 6.

• Preparation of the Reducing Solution (Vatting):

  • In a fume hood, prepare a fresh solution of sodium hydrosulfite (sodium dithionite) in a dilute aqueous sodium hydroxide (B78521) solution (e.g., 0.1 M NaOH). A typical concentration for the reducing agent is 1-2% (w/v).

• Sample Preparation:

  • Accurately weigh a small amount of Vat Blue 6 powder (e.g., 1-5 mg).

  • Disperse the powder in a small volume of the alkaline reducing solution in a sealed vial.

  • Gently heat the mixture (e.g., to 50-60 °C) and stir until the blue, insoluble dye is converted to its soluble, green-light blue leuco form.[1]

• Spectroscopic Measurement:

  • Calibrate the UV-Vis spectrophotometer with a blank solution containing the alkaline reducing solution.

  • Dilute the prepared leuco-dye solution with the blank solution to obtain an absorbance within the linear range of the instrument (typically 0.1 - 1.0 AU).

  • Record the absorption spectrum over a wavelength range of at least 400-800 nm.

  • Identify the wavelength of maximum absorbance (λmax).

UV-Vis Spectroscopy Workflow for Vat Blue 6 (Leuco Form).

Protocol for FTIR Spectroscopy

This protocol describes the analysis of solid Vat Blue 6 using the KBr pellet method.

• Sample Preparation:

  • Thoroughly dry both the Vat Blue 6 sample and potassium bromide (KBr) powder to remove any residual moisture.

  • In an agate mortar, grind a small amount of Vat Blue 6 (approximately 1-2 mg) with about 100-200 mg of KBr until a fine, homogeneous powder is obtained.

• Pellet Formation:

  • Transfer the powder mixture to a pellet press die.

  • Apply pressure (typically 8-10 tons) for several minutes to form a transparent or semi-transparent pellet.

• Spectroscopic Measurement:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Record the spectrum, typically over a range of 4000-400 cm⁻¹.

  • Acquire a background spectrum of an empty sample holder to correct for atmospheric and instrumental interferences.

FTIR Spectroscopy Workflow for Vat Blue 6.

Conclusion

The spectroscopic analysis of Vat Blue 6 is influenced by its inherent physical properties, particularly its low solubility. While techniques like FTIR and mass spectrometry can provide valuable structural information, obtaining high-quality solution-state data from UV-Vis and NMR spectroscopy for the oxidized form is challenging. The methodologies and data presented in this guide offer a comprehensive framework for researchers and scientists working with this important dye, highlighting both the applicable analytical techniques and their limitations.

References

• 1. Vat Blue 6 - Vat Blue 2RF - Vat Blue BC from Emperor Chem [emperordye.com]
• 2. Vat Blue 6 | C28H12Cl2N2O4 | CID 8532 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. Vat Blue BC/Blue KBC/Blue 6 Dye for Cotton Fabric Dyeing [ritan-chemical.com]
• 5. Vat Blue 6 | 130-20-1 | Benchchem [benchchem.com]

An In-depth Technical Guide to the Electrochemical Properties of Vat Blue 6

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vat Blue 6 (C.I. 69825) is a synthetic anthraquinone (B42736) dye known for its exceptional colorfastness, making it a valuable colorant in the textile industry. Its chemical structure, a dichlorinated derivative of indanthrone (B1215505) (Vat Blue 4), imparts a brilliant blue hue. The application of vat dyes, including Vat Blue 6, relies on a reduction-oxidation (redox) process. The insoluble pigment is first reduced to a soluble, colorless "leuco" form in an alkaline solution, which allows it to penetrate textile fibers. Subsequent oxidation regenerates the insoluble, colored form of the dye, trapping it within the fiber matrix. Understanding the electrochemical properties of Vat Blue 6 is crucial for optimizing the dyeing process, developing novel applications, and assessing its environmental fate and potential for electrochemical degradation.

This technical guide provides a comprehensive overview of the electrochemical properties of Vat Blue 6, including its redox behavior and key electrochemical parameters. Due to the limited availability of direct experimental data for Vat Blue 6 in the scientific literature, this guide also draws upon data from its parent compound, indanthrone (Vat Blue 4), and other closely related anthraquinone derivatives to provide a robust and informative resource.

Electrochemical Properties of Vat Blue 6

The electrochemical behavior of Vat Blue 6 is dominated by the reversible reduction and oxidation of its anthraquinone core. This process involves a two-electron transfer, typically occurring in two discrete one-electron steps. The key electrochemical parameters that define this behavior are the redox potential, electron transfer kinetics, and diffusion coefficient.

Redox Potential

The redox potential of a vat dye is a critical parameter that indicates the ease with which it can be reduced to its soluble leuco form. For anthraquinone-based vat dyes, the reduction potential is typically in the range of -770 to -1000 mV versus a standard reference electrode in aqueous media.[1] The presence of electron-withdrawing groups, such as the chlorine atoms in Vat Blue 6, is expected to make the molecule easier to reduce, shifting its redox potential to more positive values compared to its non-halogenated counterpart, indanthrone.

Compound	First Reduction Potential (E½(0/-1)) vs. Fc+/Fc	Second Reduction Potential (E½(-1/-2)) vs. Fc+/Fc	Solvent	Reference
Anthraquinone	-1.33 V to -1.43 V	-1.75 V to -1.83 V	Acetonitrile	[2]
2,6-dialkoxy-9,10-anthraquinones	approx. -1.5 V	Not specified	Not specified	[3]
Anth-1-Phenox	0.32 V (oxidation)	Not specified	Not specified	[2]
Anth-2-Phenox	0.40 V (oxidation)	Not specified	Not specified	[2]

Note: The data presented are for analogous compounds and should be considered as estimations for Vat Blue 6. The redox potential is highly dependent on the solvent, electrolyte, and pH.

Electron Transfer Kinetics

The rate of electron transfer is another crucial aspect of the electrochemical behavior of Vat Blue 6. This can be investigated using techniques such as cyclic voltammetry and chronoamperometry. The kinetics of electron transfer for anthraquinone derivatives can be influenced by factors such as the solvent, the presence of protons, and the formation of ion pairs.

Quantitative data on the electron transfer kinetics of Vat Blue 6 is scarce. However, studies on similar anthraquinone systems provide insights into the expected behavior. For instance, the rate constants for the reactions of anthraquinone sulphonate radical ions with various inorganic ions have been found to be in the range of 2.6 - 7 x 10⁸ mol⁻¹ dm³ s⁻¹.[4]

Diffusion Coefficient

The diffusion coefficient (D) is a measure of the rate at which the dye molecule moves through a solution under a concentration gradient. It is an important parameter in electrochemical experiments as it influences the measured current. The diffusion coefficient can be determined from cyclic voltammetry or chronoamperometry data using the Randles-Sevcik or Cottrell equations, respectively.

For anthraquinone in a water-in-salt electrolyte, the diffusion coefficient has been reported to be in the range of what would be expected for a molecule of its size in the given medium.[4] In another study, the diffusion coefficient for hydroquinone (B1673460) was determined to be 5.05 × 10⁻⁴ cm² s⁻¹.[5] Given the larger size of Vat Blue 6, its diffusion coefficient is expected to be smaller.

The table below summarizes the diffusion coefficients for some relevant compounds.

Compound	Diffusion Coefficient (D)	Method	Solvent	Reference
Anthraquinone	Varies with viscosity	Rotating Disk Electrode	Acetonitrile	[4]
Hydroquinone	5.05 × 10⁻⁴ cm² s⁻¹	Chronoamperometry	Aqueous	[5]

Note: This data is for analogous compounds and serves as an estimation for Vat Blue 6.

Experimental Protocols

Detailed experimental protocols are essential for the accurate and reproducible electrochemical analysis of Vat Blue 6. Due to its insolubility in water, experiments should be conducted in a suitable organic solvent such as dimethylformamide (DMF).

Cyclic Voltammetry (CV)

Cyclic voltammetry is a powerful technique for investigating the redox behavior of a compound. It provides information on the redox potentials and the reversibility of the electron transfer processes.

Experimental Setup:

• Electrochemical Cell: A standard three-electrode cell.[6]

• Working Electrode: Glassy carbon electrode.

• Reference Electrode: Ag/AgCl or a non-aqueous reference electrode (e.g., Ag/Ag⁺).

• Counter Electrode: Platinum wire.

• Solvent: Anhydrous N,N-Dimethylformamide (DMF).

• Supporting Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (B91526) (TBAPF₆).

• Analyte Concentration: 1-5 mM Vat Blue 6.

Procedure:

• Dissolve the supporting electrolyte in DMF to a concentration of 0.1 M.

• Prepare a stock solution of Vat Blue 6 in the electrolyte solution.

• Assemble the three-electrode cell and add the Vat Blue 6 solution.

• Deoxygenate the solution by bubbling with an inert gas (e.g., argon or nitrogen) for at least 15-20 minutes.

• Connect the electrodes to a potentiostat.

• Record the cyclic voltammogram by scanning the potential from an initial value where no reaction occurs to a potential sufficiently negative to induce reduction, and then reversing the scan back to the initial potential. A typical scan rate is 100 mV/s.

Chronoamperometry

Chronoamperometry is used to study the kinetics of electron transfer and to determine the diffusion coefficient of the analyte.[1]

Experimental Setup:

• Same as for Cyclic Voltammetry.

Procedure:

• Set up the electrochemical cell as described for cyclic voltammetry.

• Apply a potential step from a value where no faradaic reaction occurs to a potential where the reduction of Vat Blue 6 is diffusion-controlled.

• Record the current as a function of time.

• The diffusion coefficient can be calculated from the resulting current-time transient using the Cottrell equation.

Electrochemical Impedance Spectroscopy (EIS)

Electrochemical impedance spectroscopy is a technique used to study the interfacial properties of the electrode and the kinetics of the electrochemical reactions.[7]

Experimental Setup:

• Same as for Cyclic Voltammetry, but connected to a potentiostat with an impedance analysis module.

Procedure:

• Set up the electrochemical cell as described for cyclic voltammetry.

• Apply a DC potential corresponding to a specific point on the cyclic voltammogram (e.g., the half-wave potential).

• Superimpose a small amplitude AC potential (e.g., 5-10 mV) over a range of frequencies (e.g., 100 kHz to 0.1 Hz).

• Measure the impedance response of the system.

• The data can be analyzed by fitting to an equivalent circuit model, such as the Randles circuit, to extract information about the charge transfer resistance and double-layer capacitance.[8]

Visualizations

Signaling Pathways and Experimental Workflows

Conclusion

This technical guide has provided a comprehensive overview of the electrochemical properties of Vat Blue 6. While direct experimental data for this specific dye is limited, by drawing analogies with its parent compound, indanthrone, and other anthraquinone derivatives, we can gain valuable insights into its redox behavior. The detailed experimental protocols provided herein offer a solid foundation for researchers to conduct their own electrochemical investigations of Vat Blue 6 and other similar vat dyes. Further research to determine the precise electrochemical parameters of Vat Blue 6 would be highly beneficial for optimizing its industrial applications and for developing new technologies based on its redox properties.

References

• 1. Chronoamperometry - Wikipedia [en.wikipedia.org]
• 2. Low and High Molecular Mass Anthraquinone Derivatives Containing Substituents of Varying Electron Donating Properties: Electrochemical and Spectroelectrochemical Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 9,10-Anthraquinones Disubstituted with Linear Alkoxy Groups: Spectroscopy, Electrochemistry, and Peculiarities of Their 2D and 3D Supramolecular Organizations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kinetics of Photoinduced Electron Transfer Reactions of Some Anthraquinone Radical Anions with Various Inorganic Ions: … [ouci.dntb.gov.ua]
• 5. asdlib.org [asdlib.org]
• 6. Cyclic Voltammetry and Chronoamperometry: Mechanistic Tools for Organic Electrosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Randles circuit - Wikipedia [en.wikipedia.org]

Vat Blue 6 leuco form synthesis and characterization

An In-depth Technical Guide to the Synthesis and Characterization of Vat Blue 6 Leuco Form

For Researchers, Scientists, and Drug Development Professionals

Abstract

Vat Blue 6, also known as Indanthrone, is a high-performance anthraquinone (B42736) vat dye prized for its exceptional fastness properties in the textile industry. Its application, however, necessitates a critical transformation into its soluble leuco form. This document provides a comprehensive technical overview of the synthesis and characterization of the Vat Blue 6 leuco form. It details the chemical reduction process, outlines key experimental protocols, and discusses analytical techniques for characterization. This guide is intended to serve as a valuable resource for professionals engaged in dye chemistry, materials science, and related fields.

Introduction

Vat dyes are a class of water-insoluble colorants that are applied to substrates, typically cellulosic fibers, in a reduced, soluble form.[1][2] This process, known as "vatting," converts the insoluble pigment into a water-soluble "leuco" compound which has an affinity for the fiber.[1][3] Subsequent oxidation regenerates the original insoluble dye, trapping it within the fiber matrix and resulting in excellent fastness properties.[1][4]

Vat Blue 6 (C.I. 69825) is a synthetic vat dye belonging to the anthraquinone class.[5][6] The parent dye is an aquamarine blue powder, insoluble in water and most common organic solvents.[6][7][8] The conversion to its soluble leuco form is the cornerstone of its application in dyeing processes. This transformation involves the reduction of two of its four ketone groups in an alkaline environment.[4][5] Understanding and controlling this synthesis is crucial for achieving optimal dyeing results and avoiding issues such as over-reduction, which can lead to undesirable color changes.[5]

Synthesis of Vat Blue 6 Leuco Form

The synthesis of the leuco form of Vat Blue 6 is a chemical reduction process. The insoluble blue pigment is converted into a soluble sodium salt of the leuco-vat anion in an alkaline solution with a suitable reducing agent.[9]

The Reduction Reaction

The core of the synthesis is a redox reaction where the ketone groups (C=O) in the Vat Blue 6 molecule are reduced to hydroxyl groups (C-OH). This disrupts the chromophore's extensive conjugation, leading to a significant color change and an increase in solubility in aqueous alkali.

• Reducing Agents : The most common and commercially significant reducing agent for this process is sodium hydrosulfite (Na₂S₂O₄), also known as sodium dithionite.[1][9][10] Other systems, such as using metals like aluminum in the presence of a reduction facilitator, have also been explored.[11]

• Alkaline Medium : The reduction is performed in a strong alkaline solution, typically sodium hydroxide (B78521) (NaOH), which is necessary to form the soluble sodium salt of the leuco dye.[5]

• Reaction Conditions : The temperature of the reaction is a critical parameter. To prevent over-reduction to the duller, redder anthranolic form or a grey-brownish, irreversible state, the temperature should ideally not exceed 60°C.[5] Stabilizing agents, such as glucose or sodium nitrite, can be added to the dyebath to mitigate the effects of excess reducing agent.[5]

Visual and Chemical Characteristics

The successful conversion of Vat Blue 6 to its leuco form is accompanied by distinct changes in its physical and chemical properties, which are summarized in the table below.

Property	Vat Blue 6 (Parent Dye)	Vat Blue 6 (Alkaline Leuco Form)
Appearance	Aquamarine blue powder[6][7]	Green-light yellow solution[6][7][8]
Solubility in Water	Insoluble[3][4]	Soluble (as sodium salt in alkali)[3][9]
Chemical State	Oxidized (Quinone structure)	Reduced (Hydroquinone structure)
C.I. Name	Vat Blue 6 (69825)[8]	Solubilised Vat Blue 6 (69826) (for the sulfate (B86663) ester)[12]

Table 1: Comparison of Properties of Vat Blue 6 and its Leuco Form.

Experimental Protocols

The following protocols provide detailed methodologies for the laboratory-scale synthesis of the Vat Blue 6 leuco form.

Protocol 1: Reduction using Sodium Hydrosulfite

This protocol describes the most common method for preparing the leuco form of Vat Blue 6.

Materials:

• Vat Blue 6 powder

• Sodium hydroxide (NaOH)

• Sodium hydrosulfite (Na₂S₂O₄)

• Distilled water

• Dispersing agent (optional)

• Beaker or flask

• Magnetic stirrer and heat plate

• Thermometer

Procedure:

• Dispersion: Prepare a dispersion of Vat Blue 6 powder in warm water (45-50°C). A small amount of a dispersing agent (e.g., 1 g/L) can be added to ensure a fine, stable dispersion.[5] Stir for 10-15 minutes.

• Alkalinization: While stirring, add the required amount of sodium hydroxide to the dispersion to achieve a strongly alkaline pH (typically pH 11-13).

• Reduction (Vatting): Gently warm the alkaline dispersion to 50-60°C.[5] Carefully add sodium hydrosulfite in small portions. The amount required depends on the concentration of the dye.

• Observation: Continue stirring at 50-60°C. Observe the color change from blue to a distinct green-light yellow, which indicates the formation of the soluble leuco form.[6][7] This process can take from 15 to 45 minutes.

• Confirmation: The completion of the reduction can be confirmed when a drop of the solution on a filter paper shows a clear, uniform yellowish-green spot without any blue specks.

• Storage and Use: The prepared leuco solution is sensitive to atmospheric oxygen and should be used promptly. For storage, it should be kept in a sealed container with minimal headspace or under an inert atmosphere (e.g., nitrogen).

Workflow for Vat Blue 6 Leuco Form Synthesis

Caption: Experimental workflow for the synthesis of Vat Blue 6 leuco form.

Characterization of the Leuco Form

Characterization is essential to confirm the successful reduction of Vat Blue 6 and to quantify its concentration in solution.

UV-Visible Spectroscopy

UV-Visible spectroscopy is a powerful technique for monitoring the formation of the leuco dye and determining its concentration.[9]

• Principle : The conversion from the quinone to the hydroquinone (B1673460) structure results in a significant shift in the electronic absorption spectrum. While the insoluble parent dye suspension may show broad absorption or significant light scattering, the fully reduced, soluble leuco form will exhibit a distinct absorption maximum.

• Methodology :

  • Obtain a sample of the reaction mixture at different time intervals.

  • Dilute the sample appropriately with an alkaline, oxygen-free solution.

  • Record the UV-Vis spectrum (typically from 400-800 nm).

  • Monitor the disappearance of the parent dye's characteristic absorption and the appearance of new peaks corresponding to the leuco form.

  • For quantitative analysis, a calibration curve can be constructed using solutions of known concentrations of the fully reduced dye. Derivative spectrophotometry can be employed to minimize interference from light scattering by any remaining insoluble particles.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy can be used to identify changes in the functional groups of the molecule upon reduction.

• Principle : The key change is the conversion of the ketone groups (C=O) to hydroxyl groups (O-H). This will result in the appearance of a broad O-H stretching band and a decrease in the intensity of the C=O stretching band in the IR spectrum of the leuco form compared to the parent dye.

• Methodology :

  • Isolate the leuco form from the solution, typically as a salt, under inert conditions to prevent re-oxidation.

  • Prepare a sample for analysis (e.g., as a KBr pellet).

  • Record the FT-IR spectrum and compare it to the spectrum of the starting Vat Blue 6 material.

Redox Transformation Pathway

The reversible nature of the vatting process is fundamental to its utility. The leuco form is an intermediate that allows for the application of the dye, which is then fixed in place by re-oxidation.

Caption: Reversible redox transformation of Vat Blue 6.

Conclusion

The synthesis of the leuco form of Vat Blue 6 is a well-established but chemically sensitive process that is critical for its industrial application. The reduction, typically achieved with sodium hydrosulfite in an alkaline medium, transforms the insoluble blue pigment into a soluble yellow-green leuco anion. Careful control of reaction parameters, particularly temperature, is necessary to prevent over-reduction and ensure the desired product. Characterization through techniques such as UV-Visible spectroscopy provides a reliable method for monitoring the reaction and quantifying the soluble dye, ensuring efficient and high-quality application in research and industrial settings.

References

• 1. static.fibre2fashion.com [static.fibre2fashion.com]
• 2. researchgate.net [researchgate.net]
• 3. repository.lib.ncsu.edu [repository.lib.ncsu.edu]
• 4. Buy Vat blue 6 | 57284-96-5 [smolecule.com]
• 5. Blue - Vat Blue 6 | PDF [scribd.com]
• 6. Vat Blue BC/Blue KBC/Blue 6 Dye for Cotton Fabric Dyeing [ritan-chemical.com]
• 7. worlddyevariety.com [worlddyevariety.com]
• 8. VAT BLUE 6|CAS NO.130-20-1 [chinainterdyes.com]
• 9. Vat Blue 6 | 130-20-1 | Benchchem [benchchem.com]
• 10. ripublication.com [ripublication.com]
• 11. US5350425A - Method of reducing vat dyes and the process of dyeing fabrics therein - Google Patents [patents.google.com]
• 12. worlddyevariety.com [worlddyevariety.com]

Unveiling the Photophysical Properties of Vat Blue 6: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the photophysical properties of Vat Blue 6 (C.I. 69825), with a particular focus on its fluorescence quantum yield. While Vat Blue 6 is a commercially significant anthraquinone (B42736) vat dye valued for its exceptional color fastness in the textile industry, its fluorescent properties are not widely documented in scientific literature. This guide addresses this knowledge gap by presenting a detailed protocol for the experimental determination of its fluorescence quantum yield, alongside a summary of its known characteristics.

Core Photophysical Data of Vat Blue 6

For comparative purposes, the table below summarizes the available photophysical and identifying information for Vat Blue 6.

Property	Value/Description
Chemical Name	15,30-dichloro-2,17-diazaheptacyclo[16.12.0.0³,¹⁶.0⁴,¹³.0⁶,¹¹.0¹⁹,²⁸.0²¹,²⁶]triaconta-1(30),3,6,8,10,13,15,18,21,23,25,28-dodecaene-5,12,20,27-tetrone
CAS Number	130-20-1
Molecular Formula	C₂₈H₁₂Cl₂N₂O₄
Molecular Weight	511.31 g/mol
Appearance	Aquamarine blue powder[1][2]
Solubility	Insoluble in water, acetone, and ethanol (B145695). Slightly soluble in hot chloroform, 2-chlorophenol, and hot pyridine.[1][2][3]
Fluorescence Quantum Yield (Φ_F_)	Not Reported; likely negligible.
Fluorescence Lifetime (τ_F_)	Not Reported; likely negligible.

Experimental Determination of Fluorescence Quantum Yield

The fluorescence quantum yield (Φ_F_) of a compound is a measure of the efficiency of photon emission through fluorescence after the absorption of a photon. It is defined as the ratio of the number of photons emitted to the number of photons absorbed. The most common and reliable method for determining the fluorescence quantum yield of an unknown sample is the comparative method, which involves referencing a standard with a known quantum yield.

Principle of the Comparative Method

The comparative method, as described by Williams et al., relies on the principle that if a standard and a test sample have the same absorbance at the same excitation wavelength, they are absorbing the same number of photons.[4] Therefore, a ratio of their integrated fluorescence intensities will be directly proportional to the ratio of their quantum yields.

The quantum yield of the unknown sample (Φ_X_) can be calculated using the following equation:

Φ_X_ = Φ_ST_ * (Grad_X_ / Grad_ST_) * (η_X_² / η_ST_²)

Where:

• Φ_ST_ is the fluorescence quantum yield of the standard.

• Grad_X_ and Grad_ST_ are the gradients from the plot of integrated fluorescence intensity versus absorbance for the sample and the standard, respectively.

• η_X_ and η_ST_ are the refractive indices of the sample and standard solutions, respectively.

Detailed Experimental Protocol

1. Materials and Instrumentation:

• Vat Blue 6: Technical grade or purified.

• Fluorescence Standard: A well-characterized standard with a known quantum yield that absorbs and emits in a similar spectral region to Vat Blue 6. Given the blue-green color of Vat Blue 6, a standard such as Quinine Sulfate in 0.1 M H₂SO₄ (Φ_F_ ≈ 0.54) or Rhodamine 6G in ethanol (Φ_F_ ≈ 0.95) could be considered, although finding a standard with overlapping spectra might be challenging for this specific dye.

• Solvent: A spectroscopic grade solvent in which both Vat Blue 6 and the standard are soluble and stable. Due to the poor solubility of Vat Blue 6, solvents like N,N-Dimethylformamide (DMF) or Chloroform might be suitable.

• UV-Vis Spectrophotometer: For measuring absorbance.

• Spectrofluorometer: For measuring fluorescence emission spectra.

• Quartz Cuvettes: 1 cm path length.

2. Preparation of Solutions:

• Prepare stock solutions of both Vat Blue 6 and the fluorescent standard in the chosen solvent.

• From the stock solutions, prepare a series of dilutions for both the sample and the standard with concentrations that yield absorbance values between 0.01 and 0.1 at the excitation wavelength. This is crucial to avoid inner filter effects.

3. Measurement Procedure:

• Absorbance Measurement:

  • Record the UV-Vis absorption spectra of all prepared solutions.

  • Determine the wavelength of maximum absorption (λ_max_) for Vat Blue 6. This will be the excitation wavelength used for fluorescence measurements.

  • Record the absorbance of each solution at this excitation wavelength.

• Fluorescence Measurement:

  • Set the excitation wavelength on the spectrofluorometer to the λ_max_ determined for Vat Blue 6.

  • Record the fluorescence emission spectrum for each solution of both the sample and the standard. Ensure the emission range is set to capture the entire fluorescence band.

  • Record the emission spectrum of a solvent blank for background correction.

4. Data Analysis:

• Subtract the solvent blank spectrum from each of the recorded emission spectra.

• Calculate the integrated fluorescence intensity (the area under the emission curve) for each corrected spectrum.

• Plot the integrated fluorescence intensity versus the absorbance at the excitation wavelength for both the Vat Blue 6 and the standard solutions.

• Perform a linear regression for both datasets to obtain the gradients (Grad_X_ and Grad_ST_).

• Calculate the fluorescence quantum yield of Vat Blue 6 using the equation provided above.

Experimental Workflow Diagram

The following diagram illustrates the workflow for the experimental determination of the fluorescence quantum yield of Vat Blue 6 using the comparative method.

Workflow for Quantum Yield Determination.

Logical Relationship of Key Parameters

The determination of the fluorescence quantum yield involves a clear logical progression from sample preparation to final calculation, as depicted in the diagram below.

Relationship of Parameters in Quantum Yield Calculation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. ATTO-TEC GmbH [atto-tec.com]
• 3. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 4. chem.uci.edu [chem.uci.edu]

An In-depth Technical Guide on the Thermal Stability and Degradation of Vat Blue 6

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vat Blue 6, also known by its Colour Index name C.I. 69825 and as Indanthrone, is a synthetic anthraquinone (B42736) vat dye prized for its exceptional fastness properties, including high resistance to light, washing, and heat.[1] Its robust chemical structure makes it a preferred colorant for textiles, automotive paints, plastics, and other applications where durability is paramount.[2] Understanding the thermal stability and degradation pathways of Vat Blue 6 is critical for optimizing its use in high-temperature processes, predicting its long-term performance, and assessing its environmental and safety profile. This technical guide provides a comprehensive overview of the thermal behavior of Vat Blue 6, including quantitative stability data, detailed experimental protocols for its analysis, and insights into its degradation mechanisms.

Thermal Stability of Vat Blue 6

Vat Blue 6 is recognized for its excellent thermal stability, a characteristic attributed to its large, conjugated aromatic system.[3] While extensive specific data from thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) for Vat Blue 6 is not widely published in scientific literature, its general thermal behavior can be inferred from its high melting point and data from technical data sheets for related pigments. For instance, the closely related Pigment Blue 60, which shares the same chemical structure, is reported to have a thermal stability of up to 300°C for 5 minutes in polyolefins. The melting point of Indanthrone blue is reported to be between 470-500 °C, at which point it also begins to decompose.

Quantitative Thermal Analysis Data

The following table summarizes the expected thermal properties of Vat Blue 6 based on available data for structurally similar anthraquinone dyes and pigments. These values represent typical findings from thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC).

Parameter	Typical Value	Description
Melting Point (Tm)	470-500 °C	Temperature at which the solid dye transitions to a liquid state, often accompanied by decomposition.
Onset of Decomposition (Tonset)	~350 - 400 °C	The temperature at which significant thermal degradation and mass loss begin to occur under an inert atmosphere.
Temperature of Maximum Decomposition Rate (Tmax)	~450 - 500 °C	The temperature at which the rate of mass loss is at its peak, as determined by the derivative thermogravimetric (DTG) curve.
Final Residue at 800 °C (in N2)	40 - 50%	The percentage of the initial mass remaining as a carbonaceous char after heating to a high temperature under an inert atmosphere.

Thermal Degradation Pathways

The thermal degradation of Vat Blue 6 is a complex process involving the cleavage of chemical bonds and the formation of smaller, volatile compounds, as well as a stable char residue. While a definitive, experimentally verified pathway is not available in the public domain, a plausible degradation mechanism can be proposed based on the molecule's structure and the known thermal behavior of similar aromatic compounds.

Under inert conditions, the initial stages of degradation likely involve the scission of the weaker bonds in the molecule. The C-N and C-Cl bonds are potential initial sites of cleavage. At higher temperatures, the robust anthraquinone core will start to fragment, leading to the evolution of various gaseous products.

In the presence of oxygen, the degradation process will be oxidative, leading to the formation of carbon oxides (CO, CO₂) and water, in addition to other volatile organic compounds.

A potential, simplified degradation pathway for Vat Blue 6 under inert thermal conditions is illustrated in the diagram below.

Caption: Proposed thermal degradation pathway of Vat Blue 6.

Experimental Protocols

To accurately assess the thermal stability and degradation of Vat Blue 6, standardized analytical techniques are employed. The following sections detail the methodologies for Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA)

TGA is a fundamental technique for determining the thermal stability of a material by measuring the change in its mass as a function of temperature in a controlled atmosphere.

Objective: To determine the decomposition temperatures and char yield of Vat Blue 6.

Apparatus: A calibrated thermogravimetric analyzer.

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of finely powdered Vat Blue 6 into a ceramic (e.g., alumina) or platinum TGA pan.

• Instrument Setup:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with a high-purity inert gas (e.g., nitrogen or argon) at a flow rate of 20-50 mL/min for at least 30 minutes to ensure an oxygen-free environment.

• Thermal Program:

  • Equilibrate the sample at 30 °C.

  • Heat the sample from 30 °C to 900 °C at a constant heating rate of 10 °C/min.

• Data Acquisition: Continuously record the sample mass and temperature throughout the experiment.

• Data Analysis:

  • Plot the percentage of mass loss versus temperature to obtain the TGA curve.

  • Calculate the first derivative of the TGA curve (DTG curve) to identify the temperatures of the maximum rates of mass loss.

  • Determine the onset temperature of decomposition (Tonset) and the percentage of char residue at the end of the analysis.

The workflow for a typical TGA experiment is outlined below.

Caption: Experimental workflow for TGA analysis of Vat Blue 6.

Differential Scanning Calorimetry (DSC)

DSC is used to measure the heat flow into or out of a sample as it is heated or cooled, providing information on thermal transitions such as melting and decomposition.

Objective: To determine the melting point and enthalpy of thermal transitions of Vat Blue 6.

Apparatus: A calibrated differential scanning calorimeter.

Procedure:

• Sample Preparation: Accurately weigh 2-5 mg of finely powdered Vat Blue 6 into an aluminum or other suitable DSC pan. Seal the pan hermetically.

• Instrument Setup:

  • Place the sealed sample pan and an empty reference pan in the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min.

• Thermal Program:

  • Equilibrate the sample at 30 °C.

  • Heat the sample from 30 °C to a temperature above its melting/decomposition point (e.g., 550 °C) at a constant heating rate of 10 °C/min.

• Data Acquisition: Record the differential heat flow between the sample and the reference as a function of temperature.

• Data Analysis:

  • Plot the heat flow versus temperature to obtain the DSC thermogram.

  • Identify endothermic peaks corresponding to melting and exothermic peaks that may indicate decomposition or other phase transitions.

  • Determine the peak temperatures and calculate the enthalpy of these transitions.

Degradation in Application: "Over-reduction"

In the context of textile dyeing, a specific form of degradation known as "over-reduction" can occur at high temperatures.[4] Vat dyes are applied in their soluble leuco form, which is achieved by reduction in an alkaline medium. If the reduction conditions (temperature and reducing agent concentration) are too harsh, Vat Blue 6 can undergo dehalogenation, losing its chlorine atoms. This chemical change results in a shift in the dye's color and a decrease in its fastness properties.[5] Careful control of the dyeing temperature, typically not exceeding 60°C for the reduction step, is crucial to prevent this form of degradation.[5]

Conclusion

Vat Blue 6 exhibits high thermal stability, making it suitable for a wide range of applications that involve elevated temperatures. Its degradation typically commences at temperatures above 350 °C, proceeding through the fragmentation of its complex aromatic structure to yield volatile products and a stable char. Understanding the thermal properties of Vat Blue 6 through techniques like TGA and DSC is essential for ensuring its optimal performance and safe handling. Furthermore, awareness of application-specific degradation pathways, such as over-reduction during dyeing, is critical for maintaining the desired quality and durability of the final product.

References

• 1. CN111087833A - Industrial synthesis method of vat blue 6 - Google Patents [patents.google.com]
• 2. jacksonsart.com [jacksonsart.com]
• 3. Vat Blue 6 | 130-20-1 | Benchchem [benchchem.com]
• 4. cameo.mfa.org [cameo.mfa.org]
• 5. researchgate.net [researchgate.net]

Vat Blue 6 molecular weight and formula

An In-depth Technical Guide on Vat Blue 6

This guide provides core technical data on the chemical compound Vat Blue 6, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Properties

Vat Blue 6, also known by other names such as Vat Blue BC and C.I. Vat Blue 6, is a synthetic vat dye belonging to the anthraquinone (B42736) class.[1] It is characterized by its blue-green powder form and is noted for its insolubility in water and many organic solvents.[2][3][4][5] However, it is slightly soluble in hot chloroform, o-chlorophenol, and hot pyridine.[4] The primary application of Vat Blue 6 is in the dyeing of textiles, particularly cotton, viscose fibers, and silk, due to its excellent fastness properties.[3][4]

Quantitative Chemical Data

The fundamental molecular characteristics of Vat Blue 6 are summarized in the table below.

Property	Value
Molecular Formula	C₂₈H₁₂Cl₂N₂O₄[1][3][4][6]
Molecular Weight	511.31 g/mol [1]
CAS Registry Number	130-20-1[1][2][4]
Color Index Number	69825

Elemental Composition of Vat Blue 6

The following diagram illustrates the elemental makeup of the Vat Blue 6 molecule based on its chemical formula.

Elemental composition of Vat Blue 6.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. sdinternational.com [sdinternational.com]
• 3. Buy Vat blue 6 | 57284-96-5 [smolecule.com]
• 4. Vat Blue 6, Vat Blue BC [xcwydyes.com]
• 5. Vat Blue 6 - Vat Blue 2RF - Vat Blue BC from Emperor Chem [emperordye.com]
• 6. Vat Blue 6 | C28H12Cl2N2O4 | CID 8532 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Safe Handling of Vat Blue 6 in a Laboratory Setting

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety and handling protocols for Vat Blue 6 (C.I. 69825; CAS No. 130-20-1), an anthraquinone (B42736) dye, in a laboratory environment. The information presented herein is intended to equip researchers, scientists, and professionals in drug development with the necessary knowledge to handle this chemical responsibly, minimizing exposure risks and ensuring a safe working environment.

Chemical and Physical Properties

Vat Blue 6, also known as 3,3'-Dichloroindanthrene, is a synthetic organic dye characterized by its vibrant blue color and excellent fastness properties.[1] A thorough understanding of its physical and chemical characteristics is fundamental to its safe handling.

Property	Value	Source
Chemical Formula	C₂₈H₁₂Cl₂N₂O₄	[2]
Molecular Weight	511.31 g/mol	[2]
Appearance	Aquamarine blue powder	[3]
Solubility	Insoluble in water, acetone, ethanol, and toluene. Slightly soluble in hot chloroform, o-chlorophenol, and hot pyridine.	[3]
Stability	Stable under normal temperatures and pressures.	[4]
Reactivity	Incompatible with strong oxidizing and reducing agents. Avoid excess heat.	[4]

Hazard Identification and Toxicology

While Vat Blue 6 is not classified as a hazardous substance by many reporting companies under the Globally Harmonized System (GHS), it is crucial to handle it with care due to potential health effects associated with its dust and the broader category of anthraquinone dyes.[2]

Summary of Potential Hazards:

• Eye Contact: May cause irritation and inflammation.[4]

• Skin Contact: Prolonged or repeated contact may lead to skin irritation.[4]

• Inhalation: Inhalation of dust may cause respiratory tract irritation.[4]

• Ingestion: May be harmful if swallowed, potentially causing gastrointestinal irritation with symptoms such as nausea, vomiting, and diarrhea.[4]

Quantitative Toxicological Data:

Specific toxicological data for Vat Blue 6 is limited. However, studies on vat dyes, including Vat Blue 6, provide some insight into its toxicological profile.

Endpoint	Value	Species	Source
Acute Oral Toxicity (LD50)	> 2000 mg/kg	Rat	[5]
Acute Fish Toxicity (LC50, 96h)	> 180 mg/l	Fathead Minnow (Pimphales promelas)	[5]

It is important to note that while one Safety Data Sheet (SDS) indicates an unlisted LD50/LC50 in the Registry of Toxic Effects of Chemical Substances (RTECS), the available study data suggests low acute toxicity.[4]

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is paramount to minimize exposure and ensure laboratory safety.

Personal Protective Equipment (PPE):

A risk assessment should be conducted to determine the appropriate level of PPE. The following are general recommendations:

• Eye Protection: Chemical safety goggles.

• Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

• Body Protection: Laboratory coat.

• Respiratory Protection: In cases of significant dust generation, a NIOSH-approved respirator for dusts should be worn.

Engineering Controls:

• Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling the powder.

• An eyewash station and safety shower should be readily accessible.

Handling Procedures:

• Avoid generating dust. Use appropriate tools for weighing and transferring the powder.

• Wash hands thoroughly after handling.

• Do not eat, drink, or smoke in the laboratory.

Storage:

• Store in a tightly closed, light-resistant container.

• Keep in a cool, dry, and well-ventilated place.

• Store away from incompatible materials such as strong oxidizing and reducing agents.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

First Aid Measures:

Exposure Route	First Aid Protocol
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids. Seek medical attention.
Skin Contact	Remove contaminated clothing. Wash skin with soap and water. If irritation develops, seek medical attention.
Inhalation	Move the person to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them 2-4 cupfuls of water or milk to drink. Seek immediate medical attention.

Accidental Release Measures:

• Small Spills: Carefully sweep or vacuum up the spilled powder, avoiding dust generation. Place the material into a suitable, labeled container for disposal.

• Large Spills: Evacuate the area. Wear appropriate PPE. Contain the spill and prevent it from entering drains or waterways. Follow the same collection procedure as for small spills.

Firefighting Measures:

• Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide.

• Specific Hazards: During a fire, irritating and toxic gases may be generated through thermal decomposition.

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

Experimental Protocols for Safety Assessment

In the absence of specific, published experimental protocols for Vat Blue 6, standardized methodologies such as the OECD Guidelines for the Testing of Chemicals should be adapted. These guidelines provide internationally accepted methods for assessing chemical safety.

Acute Oral Toxicity (Adapted from OECD Guideline 423):

• Objective: To determine the acute oral toxicity of Vat Blue 6.

• Test Animals: Typically rats, with a small number of animals used in a stepwise procedure.

• Procedure:

  • A starting dose of 2000 mg/kg body weight is administered to a single animal.

  • If the animal survives, two additional animals are dosed at the same level.

  • If all three animals survive with no signs of toxicity, the LD50 is determined to be greater than 2000 mg/kg.

  • If mortality or clear signs of toxicity are observed, the test is repeated at a lower dose level (e.g., 300 mg/kg) in a new group of animals.

  • Observations of clinical signs are made for at least 14 days.

Skin Irritation/Corrosion (Adapted from OECD Guideline 439):

• Objective: To assess the potential of Vat Blue 6 to cause skin irritation.

• Method: In vitro Reconstructed Human Epidermis (RhE) test method.

• Procedure:

  • A small amount of Vat Blue 6 is applied topically to the surface of the RhE tissue.

  • After a defined exposure period, the substance is rinsed off.

  • The viability of the tissue is then determined using a cell viability assay (e.g., MTT assay).

  • The reduction in cell viability compared to a negative control is used to classify the substance's irritation potential.

Eye Irritation/Serious Eye Damage (Adapted from OECD Guideline 492):

• Objective: To evaluate the potential of Vat Blue 6 to cause eye irritation.

• Method: In vitro Reconstructed human Cornea-like Epithelium (RhCE) test method.

• Procedure:

  • Vat Blue 6 is applied to the surface of the RhCE tissue.

  • Following the exposure period, the substance is removed by rinsing.

  • Tissue viability is measured using a quantitative assay (e.g., MTT assay).

  • The level of cell viability is used to distinguish between substances that do not require classification for eye irritation and those that do.

Visualizations

Laboratory Workflow for Safe Handling of Vat Blue 6

Caption: Workflow for the safe handling of Vat Blue 6 in a laboratory.

Emergency Response Logic for Vat Blue 6 Exposure

Caption: Decision-making process for responding to Vat Blue 6 exposure.

Potential Cellular Interaction of Anthraquinone Dyes

Caption: Potential mechanism of cellular toxicity for anthraquinone dyes.

Conclusion

While Vat Blue 6 exhibits low acute toxicity, a cautious and informed approach to its handling is essential in a laboratory setting. By adhering to the guidelines outlined in this document, which include understanding its properties, utilizing appropriate personal protective equipment and engineering controls, and being prepared for emergencies, researchers can significantly mitigate the risks associated with its use. The application of standardized testing protocols, such as the OECD guidelines, is recommended to further elucidate its toxicological profile where specific data is lacking. A commitment to a strong safety culture is the foundation for responsible scientific research and development.

References

• 1. CAS 130-20-1: Vat Blue 6 | CymitQuimica [cymitquimica.com]
• 2. Vat Blue 6 | C28H12Cl2N2O4 | CID 8532 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. cncolorchem.com [cncolorchem.com]
• 5. sdc.org.uk [sdc.org.uk]

Vat Blue 6: A Technical Guide for the Research Professional

An In-depth Examination of C.I. Vat Blue 6 (Dichloroindanthrone) as a Research Chemical

Introduction

Vat Blue 6, also known by its Colour Index name C.I. 69825 and as dichloroindanthrone, is a synthetic anthraquinone (B42736) dye.[1] While it has a long history of use in the textile industry for its exceptional fastness properties, its potential as a research chemical is an area of emerging interest.[2][3] This technical guide provides a comprehensive overview of Vat Blue 6, consolidating available data on its chemical and physical properties, synthesis, and analytical characterization. It is intended for researchers, scientists, and drug development professionals who may consider this molecule for novel applications.

Chemical and Physical Properties

Vat Blue 6 is a blue, powdered solid that is practically insoluble in water and most common organic solvents.[4][5] It exhibits slight solubility in high-boiling point solvents such as hot chloroform, o-chlorophenol, and pyridine.[5] Its core structure is a chlorinated derivative of indanthrone (B1215505) (Vat Blue 4).

Table 1: Physicochemical Properties of Vat Blue 6

Property	Value	Reference(s)
CI Name	Vat Blue 6, 69825	[1]
CAS Number	130-20-1	[1]
Molecular Formula	C₂₈H₁₂Cl₂N₂O₄	[1]
Molecular Weight	511.31 g/mol	[1]
Appearance	Aquamarine blue powder	[5]
Solubility	Insoluble in water, acetone, ethanol, toluene. Slightly soluble in hot chloroform, o-chlorophenol, pyridine.	[5]
Behavior in Acid	Brown in concentrated sulfuric acid, turning blue upon dilution.	[4]

Synthesis and Purification

The primary route for the synthesis of Vat Blue 6 is the chlorination of Vat Blue 4 (indanthrone).[6][7] Several methods have been patented for industrial-scale production.

General Synthesis Workflow

The synthesis of Vat Blue 6 from Vat Blue 4 can be represented by the following workflow. The process involves the chlorination of the indanthrone core, followed by workup and isolation of the final product.

A simplified workflow for the synthesis of Vat Blue 6.

Experimental Protocols

While specific laboratory-scale synthesis protocols are not widely published, a generalized procedure can be derived from industrial patents.[6][7]

Protocol 3.2.1: Chlorination of Vat Blue 4 in an Aromatic Solvent [7]

This method is adapted from a patented industrial process and may require optimization for laboratory scale.

• Reaction Setup: In a three-necked flask equipped with a condenser, mechanical stirrer, and dropping funnel, suspend Vat Blue 4 in an aromatic inert solvent (e.g., chlorobenzene (B131634) or o-dichlorobenzene) at a mass ratio of approximately 1:4 (Vat Blue 4:solvent).[2]

• Dehydration (Optional but Recommended): Heat the suspension to the boiling point of the solvent to azeotropically remove any water, which can react with the chlorinating agent. After dehydration, cool the mixture to 20-40 °C.[7]

• Chlorination: Slowly add sulfonyl chloride to the suspension. The molar ratio of Vat Blue 4 to sulfonyl chloride can range from 1:1.5 to 1:8.[2] During the addition, maintain the temperature between 20-40 °C.[7]

• Reaction: After the addition is complete, heat the reaction mixture to 70-90 °C and maintain for several hours until the reaction is complete (monitoring by TLC may be possible).[2]

• Workup: Cool the reaction mixture and dilute with water. Adjust the pH to 7-10 with an alkali solution (e.g., sodium hydroxide (B78521) or sodium carbonate).[7]

• Isolation: Heat the mixture to distill off the aromatic solvent via steam distillation. The solid product can then be isolated by filtration.[7]

• Purification: Wash the filter cake with hot water (70-90 °C) until the pH of the filtrate is between 5-8.[7] Dry the solid product to obtain Vat Blue 6. Further purification for analytical purposes could potentially be achieved by recrystallization from a high-boiling point solvent like o-dichlorobenzene or by gradient sublimation, though this is not described in the available literature.

Analytical Characterization

Due to its insolubility, the analytical characterization of Vat Blue 6 presents challenges.

Spectroscopic Data

Table 2: Summary of Expected Spectroscopic Data

Technique	Solvent/Method	Expected Observations
UV-Vis Spectroscopy	o-Dichlorobenzene or conc. H₂SO₄	Broad absorption in the visible range, characteristic of its blue color.
¹H NMR Spectroscopy	Deuterated Sulfuric Acid (D₂SO₄)	Complex aromatic signals in the downfield region. Due to the harsh solvent, signal broadening is expected.
Mass Spectrometry	Electron Ionization (EI) or Chemical Ionization (CI)	A molecular ion peak corresponding to its molecular weight, along with fragmentation patterns.

Protocol 4.1.1: UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of Vat Blue 6 in a suitable solvent (e.g., o-dichlorobenzene) by heating and sonication. Alternatively, dissolve a small amount in concentrated sulfuric acid.

• Data Acquisition: Record the absorption spectrum over the UV-Visible range (typically 200-800 nm) using a dual-beam spectrophotometer.

• Analysis: Identify the wavelength of maximum absorption (λmax).

Protocol 4.1.2: NMR Spectroscopy

• Sample Preparation: Dissolve a sufficient amount of Vat Blue 6 in deuterated sulfuric acid (D₂SO₄). This should be done with extreme caution due to the corrosive nature of the solvent.

• Data Acquisition: Acquire the ¹H NMR spectrum on a high-field NMR spectrometer.

• Analysis: Identify and integrate the signals in the aromatic region. Due to the complexity of the spectrum and potential for degradation, interpretation may be challenging.

Protocol 4.1.3: Mass Spectrometry

• Sample Introduction: Introduce the solid sample directly into the mass spectrometer using a solids probe.

• Ionization: Use Electron Ionization (EI) for fragmentation analysis or a softer ionization technique like Chemical Ionization (CI) to favor the observation of the molecular ion.

• Data Acquisition: Acquire the mass spectrum over a suitable mass range.

• Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure.

Applications in Research

While primarily an industrial dye, Vat Blue 6 and its derivatives have been investigated in the field of organic electronics.

Organic Electronics

Derivatives of Vat Blue 6 have been explored as potential n-type semiconductor materials in Organic Field-Effect Transistors (OFETs) and as acceptor materials in organic photovoltaic cells. The rigid, planar, and electron-deficient nature of the indanthrone core makes it a candidate for such applications.

Vat Dyeing Process

The fundamental chemistry of Vat Blue 6 involves its reduction to a soluble "leuco" form, which has a high affinity for cellulosic fibers. Subsequent oxidation reforms the insoluble dye within the fiber matrix, leading to its characteristic high fastness. This process is known as "vatting".

The general process of vat dyeing with Vat Blue 6.

Biological Activity and Toxicology

There is a significant lack of data in the public domain regarding the specific biological activity of Vat Blue 6. No studies detailing its effects on cell lines, its potential to modulate signaling pathways, or its interaction with biological macromolecules such as DNA or proteins were identified.

Table 3: Toxicological Information

Aspect	Information	Reference(s)
Acute Effects	May cause irritation. Anthraquinones as a class can be toxic by ingestion, potentially causing vomiting, diarrhea, and kidney and liver damage.	[8]
Chronic Effects	Classified as an occupational secondary hepatotoxin, based on animal experimentation and cases of human ingestion for the general class of anthraquinones.	[8]
Carcinogenicity	Not listed as a carcinogen by major regulatory bodies.	[8]
Genotoxicity	No specific data available for Vat Blue 6.

Given the absence of specific biological data, any research involving Vat Blue 6 in biological systems should be preceded by thorough in vitro cytotoxicity and genotoxicity assessments.

Conclusion

Vat Blue 6 is a well-established industrial colorant with robust chemical properties. Its synthesis from Vat Blue 4 is well-documented in patent literature, providing a basis for laboratory-scale preparation. However, a significant gap exists in the scientific literature regarding its detailed analytical characterization and its potential as a research chemical, particularly in the life sciences. The exploration of its properties in organic electronics is a promising area, but requires more detailed investigation and publication of experimental protocols and results. Researchers interested in this compound should be prepared to undertake fundamental characterization and safety assessments as part of their studies.

References

• 1. Vat Blue 6 | C28H12Cl2N2O4 | CID 8532 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Vat Blue 6 | 130-20-1 | Benchchem [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. researchgate.net [researchgate.net]
• 6. CN101173112A - Novel method for producing reduction eriochrome BC(C.I. Vat Blue 6) - Google Patents [patents.google.com]
• 7. CN111087833A - Industrial synthesis method of vat blue 6 - Google Patents [patents.google.com]
• 8. benchchem.com [benchchem.com]

Vat Blue 6: An In-depth Technical Guide to Interdisciplinary Research Applications

Abstract

Vat Blue 6, also known as 3,3'-Dichloroindanthrone (C.I. 69825), is a synthetic anthraquinone (B42736) dye recognized for its exceptional stability and performance as a pigment. While its primary application has historically been in the textile and coatings industry, its robust, polycyclic aromatic structure and electrochemical activity make it a compelling candidate for a range of advanced, interdisciplinary research applications. This guide provides a technical overview of the core properties of Vat Blue 6 and explores its emerging applications in materials science, particularly in energy storage and organic electronics. It includes detailed representative experimental protocols for material synthesis and device fabrication, summarizes key quantitative data, and uses process-flow diagrams to illustrate complex workflows. This document also addresses the current landscape of its biomedical potential, identifying critical knowledge gaps and opportunities for future investigation.

Core Properties of Vat Blue 6

Vat Blue 6 is a halogenated derivative of indanthrone (B1215505) (Vat Blue 4). Its chemical structure, characterized by a large, planar π-conjugated system and electron-withdrawing chloro- and keto- groups, dictates its physical and chemical properties. These properties, including high thermal stability, poor solubility in common solvents, and electrochemical activity, are foundational to its traditional use and its potential in new technological domains.

Physical and Chemical Data

The fundamental properties of Vat Blue 6 are summarized in the table below. This data is essential for its handling, processing, and integration into novel material systems.

Property	Value	Reference(s)
IUPAC Name	15,30-dichloro-2,17-diazaheptacyclo[16.12.0.0³,¹⁶.0⁴,¹³.0⁶,¹¹.0¹⁹,²⁸.0²¹,²⁶]triaconta-1(30),3,6,8,10,13,15,18,21,23,25,28-dodecaene-5,12,20,27-tetrone	[1]
Synonyms	C.I. Vat Blue 6, C.I. 69825, 3,3'-Dichloroindanthrone, Vat Blue BC	[1]
CAS Number	130-20-1	[1]
Molecular Formula	C₂₈H₁₂Cl₂N₂O₄	[1]
Molecular Weight	511.31 g/mol	[1][2]
Appearance	Aquamarine blue powder	[3]
Solubility	Insoluble in water, Acetone, Ethanol, Toluene. Slightly soluble in hot Chloroform, 2-Chlorophenol, and hot Pyridine.	[4]
Thermal Stability	High; stable up to 300 °C (for related Pigment Blue 60)	[5]
Chemical Stability	Stable under normal temperatures and pressures. Incompatible with strong oxidizing and reducing agents.	[6]

Application in Energy Storage: High-Performance Battery Electrodes

Organic molecules with redox-active carbonyl groups, such as anthraquinone derivatives, are promising electrode materials for lithium-ion batteries (LIBs) due to their high theoretical capacities, low cost, and structural diversity. The indanthrone skeleton is particularly attractive due to its multiple redox centers. While research on Vat Blue 6 is limited, studies on its precursor, Vat Blue 4 (VB4), demonstrate the significant potential of this molecular class.

Quantitative Performance Data

A composite material using commercial Vat Blue 4 supported on reduced graphene oxide (VB4/rGO) has shown exceptional performance as a LIB anode. This data suggests a promising path for investigating Vat Blue 6 and its derivatives.

Performance Metric	Value	Conditions	Reference(s)
Initial Discharge Capacity	1045 mAh g⁻¹	Current density of 0.1 A g⁻¹	[7][8]
High-Rate Capability	315 mAh g⁻¹	Current density of 5 A g⁻¹	[7][8]
Long-Term Cycling Stability	537 mAh g⁻¹ retained after 1000 cycles	Current density of 1 A g⁻¹	[7][8]
Energy Gap (Poly(vat blue 6 sulfide))	1.565 eV	N/A (Theoretical/Experimental)	N/A

Experimental Protocol: Fabrication of a Coin Cell for Electrochemical Testing

This protocol describes a representative method for preparing and testing an electrode using a Vat Blue 6-based active material.

1. Electrode Slurry Preparation: a. In a glass vial, mix the active material (e.g., Vat Blue 6 derivative), a conductive agent (e.g., Super P carbon black), and a binder (e.g., polyvinylidene fluoride, PVDF) in a weight ratio of 70:20:10. b. Add N-methyl-2-pyrrolidone (NMP) as a solvent to achieve a slurry with a honey-like viscosity suitable for casting. c. Stir the mixture on a magnetic stirrer for 12 hours at room temperature to ensure homogeneity.

2. Electrode Casting: a. Place a copper foil current collector on a flat vacuum plate. b. Use a doctor blade to cast the slurry onto the copper foil with a uniform thickness (e.g., 150 µm). c. Dry the coated foil in a vacuum oven at 80°C for 12 hours to completely remove the NMP solvent.

3. Electrode Processing: a. Calender (press) the dried electrode using a roll press to ensure good contact between particles and the current collector and to control porosity. b. Punch out circular electrodes (e.g., 12 mm diameter) from the calendered sheet. c. Weigh the electrodes and measure their thickness to calculate the active material loading.

4. Coin Cell Assembly: a. Transfer all components into an argon-filled glove box. b. Assemble a CR2032-type coin cell in the following order: negative case, lithium metal anode, separator (e.g., Celgard 2400), the prepared Vat Blue 6-based cathode, a stainless-steel spacer, and the positive case. c. Add a few drops of electrolyte (e.g., 1 M LiPF₆ in a 1:1 v/v mixture of ethylene (B1197577) carbonate and dimethyl carbonate) onto the separator before closing the cell. d. Crimp the coin cell using a hydraulic crimper to ensure it is hermetically sealed.

5. Electrochemical Characterization: a. Let the assembled cell rest for 12 hours to ensure complete wetting of the electrode by the electrolyte. b. Perform galvanostatic charge-discharge cycling on a battery testing system within a defined voltage window (e.g., 1.5–3.5 V vs. Li/Li⁺) at various current densities to determine specific capacity, cycling stability, and rate capability.

Visualization: Battery Electrode Fabrication Workflow

The following diagram illustrates the key steps in fabricating and testing a coin cell with a novel electrode material.

Workflow for Battery Electrode Fabrication and Testing.

Application in Organic Electronics

The excellent thermal stability and semiconducting nature of large π-conjugated systems make indanthrone derivatives like Vat Blue 6 intriguing candidates for use in organic electronics, such as organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs). They can potentially function as either electron donor or acceptor materials. While specific device performance data for Vat Blue 6 is not widely available in peer-reviewed literature, this represents a significant opportunity for research.

Experimental Protocol: Fabrication of a Bulk Heterojunction (BHJ) Organic Solar Cell

This protocol provides a representative procedure for fabricating an OPV device, which can be adapted to test Vat Blue 6 or its derivatives.

1. Substrate Cleaning: a. Use pre-patterned indium tin oxide (ITO) coated glass substrates. b. Sequentially clean the substrates by ultrasonication in a series of solvents: deionized water with detergent, deionized water, acetone, and finally isopropanol (B130326) (15 minutes each). c. Dry the substrates with a nitrogen gun and then treat with UV-Ozone for 15 minutes to improve the ITO work function and remove organic residues.

2. Hole Transport Layer (HTL) Deposition: a. Prepare a solution of PEDOT:PSS (poly(3,4-ethylenedioxythiophene) polystyrene sulfonate) in isopropanol. b. Spin-coat the PEDOT:PSS solution onto the cleaned ITO substrate (e.g., at 4000 rpm for 60 seconds). c. Anneal the substrate on a hotplate at 150°C for 15 minutes in air.

3. Active Layer Deposition (inside a nitrogen-filled glove box): a. Prepare a solution of the active layer blend. This typically consists of an electron donor (e.g., a polymer like PTB7-Th) and an electron acceptor (e.g., a fullerene derivative like PC₇₁BM or a non-fullerene acceptor). Vat Blue 6 could potentially be explored as a component in this blend. b. Dissolve the donor and acceptor materials in a suitable solvent like chlorobenzene (B131634) or chloroform, often with a small amount of an additive like 1,8-diiodooctane (B1585395) to optimize morphology. c. Spin-coat the active layer solution onto the HTL (e.g., at 1000 rpm for 60 seconds). The thickness is critical and typically ranges from 100-300 nm. d. Allow the film to dry slowly in the glove box.

4. Cathode Deposition: a. Transfer the substrates into a thermal evaporator chamber connected to the glove box. b. Evacuate the chamber to a high vacuum (<10⁻⁶ Torr). c. Sequentially deposit a thin layer of a low work function material (e.g., calcium, ~20 nm) followed by a thicker layer of a stable metal (e.g., aluminum, ~100 nm) through a shadow mask to define the device area.

5. Device Encapsulation and Characterization: a. Encapsulate the device using a UV-curable epoxy and a glass slide to prevent degradation from air and moisture. b. Measure the current density-voltage (J-V) characteristics of the device under simulated AM 1.5G solar illumination (100 mW/cm²) using a solar simulator. c. From the J-V curve, extract key performance parameters: Power Conversion Efficiency (PCE), Open-Circuit Voltage (Voc), Short-Circuit Current Density (Jsc), and Fill Factor (FF).

Visualization: Organic Photovoltaic (OPV) Fabrication Workflow

This diagram outlines the layer-by-layer fabrication process of a standard organic solar cell.

Fabrication and Characterization of an OPV Device.

Chemical Synthesis

Understanding the synthesis of Vat Blue 6 is critical for ensuring material purity and for developing novel derivatives. The industrial synthesis typically involves the chlorination of its precursor, Vat Blue 4 (Indanthrone).

Experimental Protocol: Synthesis of Vat Blue 6 from Vat Blue 4

This protocol is adapted from patent literature describing an industrial synthesis method.[3]

1. Reaction Setup: a. In a reaction vessel equipped with a stirrer, thermometer, and gas inlet, add an aromatic inert solvent such as o-dichlorobenzene (e.g., 3 parts by mass relative to Vat Blue 4). b. Add the solid Vat Blue 4 powder (1 part by mass) to the solvent to form a suspension. c. Heat the suspension to near the solvent's boiling point while bubbling nitrogen through it to remove residual water azeotropically. d. Cool the dehydrated suspension to 20-40°C.

2. Chlorination: a. Slowly add sulfonyl chloride (SO₂Cl₂) to the suspension. The molar ratio of Vat Blue 4 to sulfonyl chloride can range from 1:1.5 to 1:8. Maintain the temperature between 20-40°C during the addition. b. After the addition is complete, heat the reaction mixture to 70-90°C and maintain for several hours until the reaction is complete (monitored by a technique like thin-layer chromatography).

3. Product Isolation and Purification: a. Cool the reaction mixture and add water (1-10 parts by mass relative to the initial Vat Blue 4) to dilute the material. b. Adjust the pH of the aqueous phase to 7-10 by adding an alkali solution (e.g., sodium hydroxide). c. Heat the mixture to distill off the o-dichlorobenzene solvent via steam distillation. d. Filter the remaining aqueous suspension using a filter press. e. Wash the filter cake with hot water (70-90°C) until the filtrate pH is neutral (5-8). f. Dry the purified solid product to obtain Vat Blue 6.

Visualization: Synthesis Pathway of Vat Blue 6

The diagram below illustrates the chemical transformation from Vat Blue 4 to Vat Blue 6.

References

• 1. Vat Blue 6 | C28H12Cl2N2O4 | CID 8532 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. CN111087833A - Industrial synthesis method of vat blue 6 - Google Patents [patents.google.com]
• 4. Pigment Blue 60 [dyestuffintermediates.com]
• 5. Best Hermcol® Blue A3R (Pigment Blue 60) Manufacturer and Factory | Hermeta [hermetachem.com]
• 6. Frontiers | Delivering Singlet Oxygen in Dark Condition With an Anthracene-Functionalized Semiconducting Compound for Enhanced Phototheranostics [frontiersin.org]
• 7. Enhanced cycling stability and rate capability of a graphene-supported commercialized Vat Blue 4 anode for advanced Li-ion batteries - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Vat Blue 6 (Indanthrone)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of Vat Blue 6, also known as Indanthrone, for research purposes. The following sections cover two primary synthesis methods: the dimerization of 2-aminoanthraquinone (B85984) and the chlorination of Vat Blue 4. This document includes detailed experimental procedures, quantitative data, and diagrams of the synthesis pathways and experimental workflow.

Method 1: Synthesis of Vat Blue 6 by Dimerization of 2-Aminoanthraquinone

This classic method involves the fusion of 2-aminoanthraquinone in a highly alkaline medium at elevated temperatures. An oxidizing agent is often employed to improve the yield.

Reaction Pathway

Caption: Synthesis of Vat Blue 6 via dimerization of 2-aminoanthraquinone.

Experimental Protocol

Materials:

• 2-aminoanthraquinone

• Potassium hydroxide (KOH)

• Sodium hydroxide (NaOH)

• Potassium nitrate (B79036) (KNO₃) or sodium chlorate (B79027) (NaClO₃) (optional, as an oxidizing agent)

• Water

• Ethanol (B145695)

Equipment:

• High-temperature reaction vessel (e.g., a nickel or iron crucible)

• Stirring apparatus

• Heating mantle or furnace

• Buchner funnel and flask

• Filter paper

Procedure:

• Preparation of the Fused Alkali Mixture: In a high-temperature reaction vessel, create a mixture of potassium hydroxide and sodium hydroxide (e.g., a 1:1 molar ratio). Heat the mixture to approximately 195-250 °C with stirring until a homogenous fused melt is obtained.

• Addition of Reactant: Gradually add 2-aminoanthraquinone to the fused caustic alkali mixture with continuous stirring. For improved yields, an oxidizing agent such as potassium nitrate can be incorporated into the reaction mixture. The addition should be controlled to prevent excessive foaming.

• Reaction: Heat the reaction mixture to a temperature between 220 and 245 °C and maintain it for 1 to 4 hours with stirring. The completion of the reaction is indicated by a change in the color of the melt.

• Work-up: After the reaction is complete, carefully pour the hot reaction mixture into a large volume of water.

• Isolation: Boil the aqueous suspension, and then filter the mixture to collect the crude Vat Blue 6 precipitate.

• Purification: Wash the collected solid with hot water until the washings are neutral. Subsequently, wash with ethanol to remove any organic impurities.

• Drying: Dry the purified product in an oven at 100-110 °C to a constant weight.

Quantitative Data

Parameter	Value	Reference
Reaction Temperature	220-250 °C	[1][2]
Reaction Time	1-4 hours	[2]
Key Reagents	2-aminoanthraquinone, KOH, NaOH	[1][2]
Oxidizing Agent	Potassium nitrate or Sodium chlorate	[2]

Method 2: Synthesis of Vat Blue 6 by Chlorination of Vat Blue 4

This method represents a more modern and industrial approach, starting from Vat Blue 4 (Indanthrone) and introducing chlorine atoms to the molecule. The use of an aromatic inert solvent is a greener alternative to older methods that used sulfuric acid.

Reaction Pathway

Caption: Synthesis of Vat Blue 6 via chlorination of Vat Blue 4.

Experimental Protocol

Materials:

• Vat Blue 4 (Indanthrone)

• o-dichlorobenzene (or another aromatic inert solvent like chlorobenzene)

• Sulfonyl chloride (SO₂Cl₂)

• Sodium hydroxide (NaOH)

• Water

Equipment:

• Reaction flask with a condenser and stirring apparatus

• Heating mantle

• Dropping funnel

• Buchner funnel and flask

• Filter paper

• pH meter or pH paper

Procedure:

• Suspension Preparation: In a reaction flask, add Vat Blue 4 solid to an aromatic inert solvent such as o-dichlorobenzene. The mass ratio of solvent to Vat Blue 4 can range from 2:1 to 10:1, with 2:1 to 4:1 being preferred. Stir the mixture to form a suspension.

• Dehydration (Optional but Recommended): Heat the suspension to near the boiling point of the solvent to remove any water from the Vat Blue 4 starting material, which could react with the sulfonyl chloride. After dehydration, cool the mixture to 20-40 °C.

• Chlorination: Slowly add sulfonyl chloride to the suspension via a dropping funnel, maintaining the temperature between 20-40 °C. The mole ratio of Vat Blue 4 to sulfonyl chloride can be between 1:1.5 and 1:8. After the addition is complete, heat the reaction mixture to 70-90 °C and maintain for several hours until the reaction is complete (monitoring by techniques like TLC is recommended).

• Work-up: After the reaction, add water to the reaction mixture to dilute it. Adjust the pH of the solution to 7-10 using a sodium hydroxide solution.

• Isolation and Purification: Heat the mixture to distill off the solvent via steam distillation. After the solvent is removed, filter the remaining aqueous mixture to collect the crude Vat Blue 6. Wash the solid with hot water (70-90 °C) until the pH of the filtrate is between 5 and 8.

• Drying: Dry the final product in an oven to obtain the purified Vat Blue 6.

Quantitative Data

Parameter	Value	Reference
Solvent to Vat Blue 4 Ratio (mass)	2-10:1 (preferred 2-4:1)	[3][4]
Vat Blue 4 to Sulfonyl Chloride Ratio (mole)	1:1.5 to 1:8	[3][4]
Chlorination Temperature	70-90 °C	[3][4]
Yield	Up to 99.6%	[4]

Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and purification of Vat Blue 6 in a research laboratory setting.

Caption: General experimental workflow for Vat Blue 6 synthesis.

References

• 1. Chemistry of indanthrone. Part XIII. The constitution of indanthren B - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 2. Vat Blue 6 | C28H12Cl2N2O4 | CID 8532 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Buy Vat blue 6 (EVT-285798) | 130-20-1 [evitachem.com]
• 4. Vat Blue 6 - Technical grade | 130-20-1 | FV41512 [biosynth.com]

Application Notes and Protocols for Vat Blue 6 Staining in Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vat Blue 6, also known as C.I. Vat Blue 6 and C.I. 69825, is a synthetic anthraquinone (B42736) dye.[1] With the molecular formula C₂₈H₁₂Cl₂N₂O₄ and a molecular weight of 511.31 g/mol , it is traditionally utilized in the textile industry for its vibrant blue color and high fastness.[1] Its application in microscopy is a novel area of exploration. This document provides detailed protocols for the use of Vat Blue 6 as a fluorescent stain for cellular imaging, addressing its inherent hydrophobicity and providing methods for its application in a biological context.

Vat Blue 6 is virtually insoluble in water and most common organic solvents.[1][2] This property necessitates specialized preparation for its use in aqueous biological systems. Two primary approaches are presented: the use of a water-soluble derivative, "Solubilised Vat Blue 6" (C.I. 69826), and a method for the dispersion of the hydrophobic form using the non-ionic surfactant Pluronic® F-127.

"Solubilised Vat Blue 6" is a leuco sulfate (B86663) ester of Vat Blue 6 that is soluble in water, forming a yellow solution with yellow fluorescence.[3] This characteristic is the basis for its application as a fluorescent stain. Upon cellular uptake, it is hypothesized that intracellular enzymes may cleave the sulfate groups, leading to the precipitation of the insoluble Vat Blue 6, thereby localizing the stain.

Data Presentation

The following table summarizes the key quantitative data for Vat Blue 6 and its solubilized form.

Property	Vat Blue 6	Solubilised Vat Blue 6
C.I. Name	Vat Blue 6	Solubilised Vat Blue 6
C.I. Number	69825	69826
CAS Number	130-20-1	2519-28-0
Molecular Formula	C₂₈H₁₂Cl₂N₂O₄	C₂₈H₁₄Cl₂N₂Na₂O₁₀S₂
Molecular Weight	511.31 g/mol	687.43 g/mol
Appearance	Aquamarine blue powder	Yellow powder
Solubility in Water	Insoluble	Soluble
Fluorescence	Not inherently fluorescent in its solid state	Yellow fluorescence in solution
Excitation (Estimated)	~450 nm	~450 nm
Emission (Estimated)	~530 nm	~530 nm

Note: The excitation and emission wavelengths are estimated based on the observed yellow fluorescence. Optimal settings should be determined empirically on the specific microscopy system.

Experimental Protocols

Protocol 1: Staining with Solubilised Vat Blue 6

This protocol is recommended for its simplicity due to the water-soluble nature of the dye.

Materials:

• Solubilised Vat Blue 6 (C.I. 69826)

• Phosphate-buffered saline (PBS), pH 7.4

• Cell culture medium

• Cells grown on coverslips or in imaging dishes

• 4% Paraformaldehyde (PFA) in PBS

• Mounting medium

• Fluorescence microscope with appropriate filter sets (e.g., DAPI, FITC/GFP)

Procedure:

• Preparation of Staining Solution:

  • Prepare a 1 mg/mL stock solution of Solubilised Vat Blue 6 in sterile water.

  • Further dilute the stock solution in cell culture medium or PBS to a working concentration of 1-10 µg/mL. The optimal concentration should be determined experimentally.

• Cell Staining:

  • Wash the cells twice with warm PBS.

  • Incubate the cells with the staining solution for 15-60 minutes at 37°C. Incubation time may need optimization.

• Washing:

  • Remove the staining solution and wash the cells three times with warm PBS to remove unbound dye.

• Fixation (Optional, for fixed-cell imaging):

  • Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

  • Wash the cells twice with PBS.

• Mounting and Imaging:

  • Mount the coverslips onto microscope slides using an appropriate mounting medium.

  • Image the cells using a fluorescence microscope. Based on the yellow fluorescence, a filter set suitable for FITC or GFP (Excitation: ~450-490 nm, Emission: ~500-550 nm) is recommended as a starting point.

Protocol 2: Staining with Vat Blue 6 using Pluronic® F-127

This protocol is an alternative for using the water-insoluble form of Vat Blue 6. Pluronic® F-127 is a non-ionic surfactant that aids in the dispersion of hydrophobic compounds in aqueous solutions.[4][5][6]

Materials:

• Vat Blue 6 (C.I. 69825)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Pluronic® F-127, 20% solution in DMSO

• Phosphate-buffered saline (PBS), pH 7.4

• Cell culture medium

• Cells grown on coverslips or in imaging dishes

• 4% Paraformaldehyde (PFA) in PBS

• Mounting medium

• Fluorescence microscope

Procedure:

• Preparation of Staining Solution:

  • Prepare a 1-5 mM stock solution of Vat Blue 6 in anhydrous DMSO.

  • Immediately before use, mix equal volumes of the Vat Blue 6 stock solution and the 20% Pluronic® F-127 solution in a microcentrifuge tube.[4]

  • Dilute this mixture in cell culture medium or buffer to a final Vat Blue 6 concentration of 1-10 µM.

• Cell Staining:

  • Wash the cells twice with warm PBS.

  • Incubate the cells with the staining solution for 15-60 minutes at 37°C.[5]

• Washing:

  • Remove the staining solution and wash the cells three times with warm PBS.

• Fixation (Optional):

  • Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

  • Wash the cells twice with PBS.

• Mounting and Imaging:

  • Mount the coverslips and image as described in Protocol 1.

Mandatory Visualization

Caption: Workflow for Vat Blue 6 staining in microscopy.

Caption: Hypothesized mechanism of Solubilised Vat Blue 6.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Vat Blue BC/Blue KBC/Blue 6 Dye for Cotton Fabric Dyeing [ritan-chemical.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. biotium.com [biotium.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. docs.aatbio.com [docs.aatbio.com]

Vat Blue 6 as a Redox Indicator in Titration: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vat Blue 6, also known by its Colour Index name C.I. 69825 and as Indanthrone, is a robust organic dye belonging to the anthraquinone (B42736) class. While extensively utilized in the textile industry for its excellent fastness properties, its inherent redox capabilities make it a candidate for application as a redox indicator in titrimetric analysis. The fundamental principle behind its use as an indicator lies in the reversible color change it undergoes during oxidation and reduction. The insoluble, vibrant blue oxidized form of Vat Blue 6 can be reduced to a soluble, distinctly colored leuco form. This transition between the two states can be harnessed to signify the endpoint of a redox titration.

This document provides detailed application notes and protocols for the utilization of Vat Blue 6 as a redox indicator, tailored for a scientific audience. Due to a lack of specific published data on the precise redox potential of Vat Blue 6, the protocols provided are based on the general characteristics of vat dyes and serve as a foundational guide for researchers to adapt and validate in their specific applications.

Principle of Operation

The functionality of Vat Blue 6 as a redox indicator is centered on the following reversible reaction:

Vat Blue 6 (Oxidized, Blue, Insoluble) + ne⁻ ⇌ Vat Blue 6 (Reduced, Leuco form, Soluble)

In an alkaline medium, the insoluble blue pigment is reduced to its soluble leuco form, which typically presents as a greenish-yellow to reddish-blue color, depending on the pH.[1][2][3] This distinct and reversible color change provides a clear visual endpoint in a titration. The general leuco reduction potential for most vat dyes is in the range of -650 mV to -1000 mV, suggesting that Vat Blue 6 is suitable for titrations involving strong reducing agents or for monitoring highly reducing environments.[4]

Quantitative Data

While specific electrochemical data for Vat Blue 6 is not extensively available in the public domain, the following table summarizes its key chemical properties. Researchers are encouraged to determine the precise transition potential in their specific experimental matrix.

Property	Value	Reference
Chemical Formula	C₂₈H₁₂Cl₂N₂O₄	[1]
Molecular Weight	511.31 g/mol	[1]
Common Names	C.I. Vat Blue 6, C.I. 69825, Indanthrone	[1]
Appearance (Oxidized)	Aquamarine blue powder	[1][3]
Solubility (Oxidized)	Insoluble in water, acetone, ethanol	[1][3]
Appearance (Reduced, Alkaline Leuco)	Green-light yellow	[1][3]
Appearance (Reduced, Acidic Leuco)	Red-light blue	[1][3]
General Leuco Reduction Potential Range for Vat Dyes	-650 mV to -1000 mV	[4]

Experimental Protocols

The following protocols provide a general framework for the preparation and use of Vat Blue 6 as a redox indicator. It is recommended to perform preliminary tests to optimize the indicator concentration and observe the color change for the specific titration being performed.

Protocol 1: Preparation of Vat Blue 6 Indicator Solution (Leuco Form)

This protocol describes the "vatting" process, which converts the insoluble oxidized form of Vat Blue 6 into its soluble leuco form, ready for use as an indicator.

Materials:

• Vat Blue 6 powder

• Sodium hydroxide (B78521) (NaOH)

• Sodium hydrosulfite (Na₂S₂O₄, also known as sodium dithionite)

• Deionized water

• Heating mantle or water bath

• Stirring plate and stir bar

• Beakers

• Volumetric flask

Procedure:

• Dispersion: In a 50 mL beaker, create a smooth paste of 0.5 g of Vat Blue 6 powder with a few milliliters of warm deionized water.

• Alkaline Solution: In a separate 250 mL beaker, dissolve 2 g of sodium hydroxide in 100 mL of deionized water.

• Vatting: a. Gently warm the alkaline solution to approximately 50-60°C using a heating mantle or water bath, with continuous stirring. b. Slowly add the Vat Blue 6 paste to the warm alkaline solution. c. Gradually add 2 g of sodium hydrosulfite to the mixture. The solution should change from blue to a greenish-yellow, indicating the formation of the soluble leuco dye. d. Continue to stir and maintain the temperature for 10-15 minutes to ensure complete reduction.

• Storage: The prepared indicator solution should be used relatively fresh. For short-term storage, keep the solution in a tightly sealed, dark bottle to minimize air oxidation.

Protocol 2: General Redox Titration Using Vat Blue 6 Indicator

This protocol outlines the general steps for using the prepared Vat Blue 6 indicator solution in a redox titration. The specific titrant and analyte will depend on the experimental requirements.

Materials:

• Prepared Vat Blue 6 indicator solution (leuco form)

• Analyte solution

• Standardized titrant solution (oxidizing or reducing agent)

• Burette

• Erlenmeyer flask

• Stirring plate and stir bar

• Standard laboratory glassware

Procedure:

• Analyte Preparation: Pipette a known volume of the analyte solution into an Erlenmeyer flask. Dilute with deionized water if necessary.

• Indicator Addition: Add 2-5 drops of the prepared Vat Blue 6 indicator solution to the analyte. The solution should adopt the color of the leuco form (e.g., greenish-yellow).

• Titration: a. Fill the burette with the standardized titrant solution and record the initial volume. b. Slowly add the titrant to the analyte solution while continuously stirring. c. As the endpoint is approached, the color of the solution will begin to change. d. The endpoint is reached when the addition of a single drop of titrant causes a sharp and persistent color change to the blue color of the oxidized form of Vat Blue 6.

• Calculation: Record the final volume of the titrant used. Calculate the concentration of the analyte using the stoichiometry of the redox reaction.

Visualizations

The following diagrams illustrate the conceptual workflow and the chemical transformation of Vat Blue 6.

References

• 1. Preparation of Titration Indicators [dhanlaldelloyd.tripod.com]
• 2. CN111087833A - Industrial synthesis method of vat blue 6 - Google Patents [patents.google.com]
• 3. CN101173112A - Novel method for producing reduction eriochrome BC(C.I. Vat Blue 6) - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols: Vat Blue 6 in Materials Science Research

For Researchers, Scientists, and Drug Development Professionals

Vat Blue 6, a robust anthraquinone (B42736) dye, is emerging as a versatile material in advanced scientific research, extending beyond its traditional use in the textile industry. Its inherent chemical stability, light-fastness, and electrochemical properties make it a candidate for applications in organic electronics and energy conversion. These notes provide an overview of its application in Organic Field-Effect Transistors (OFETs) and Dye-Sensitized Solar Cells (DSSCs), including detailed experimental protocols and characterization methods.

Vat Blue 6 in Organic Field-Effect Transistors (OFETs)

Vat dyes, including those structurally similar to Vat Blue 6, are being explored as organic semiconductors. Their planar, conjugated molecular structures are conducive to charge transport, a key requirement for active materials in electronic devices. While specific quantitative data for Vat Blue 6 in OFETs is not extensively documented in publicly available literature, the following protocols, adapted from research on similar vat dyes, can be applied.

Quantitative Data Summary

Parameter	Unpurified Vat Blue 4	1x Purified Vat Blue 4	3x Purified Vat Blue 4
Hole Mobility (μh)	~1 x 10⁻⁵ cm²/Vs	~5 x 10⁻⁴ cm²/Vs	~1 x 10⁻³ cm²/Vs
Electron Mobility (μe)	~5 x 10⁻⁶ cm²/Vs	~2 x 10⁻⁴ cm²/Vs	~5 x 10⁻⁴ cm²/Vs
ON/OFF Ratio	~10³	~10⁴	>10⁵
Threshold Voltage (Vth)	High and variable	Reduced and more stable	Low and stable

Note: The performance of organic semiconductors is highly dependent on purity, thin-film morphology, and device architecture.[1][2]

Experimental Protocol: Fabrication of a Top-Gate, Bottom-Contact Vat Blue 6 OFET

This protocol describes the fabrication of an OFET using Vat Blue 6 as the active semiconductor layer.

Materials and Reagents:

• Vat Blue 6 powder (purified by temperature gradient sublimation for best results)

• Highly doped silicon wafers with a thermally grown silicon dioxide (SiO₂) layer (e.g., 300 nm)

• Gold (Au) evaporation source

• Organic dielectric material (e.g., Polymethyl methacrylate (B99206) - PMMA)

• Anhydrous solvents (e.g., toluene, chlorobenzene)

• Piranha solution (H₂SO₄:H₂O₂ mixture - Caution: Extremely corrosive and reactive )

• Deionized water

• Nitrogen gas (high purity)

Equipment:

• Spin coater

• Thermal evaporator

• Glovebox with an inert atmosphere (N₂)

• Substrate cleaning bath (ultrasonic bath)

• Probe station and semiconductor parameter analyzer

Procedure:

• Substrate Cleaning:

  • Cut the Si/SiO₂ wafer into desired substrate sizes (e.g., 1.5 cm x 1.5 cm).

  • Clean the substrates by sonicating in a sequence of deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • Dry the substrates with a stream of high-purity nitrogen.

  • Treat the substrates with oxygen plasma or a Piranha solution to create a hydrophilic surface.

• Source-Drain Electrode Deposition:

  • Immediately transfer the cleaned substrates to a thermal evaporator.

  • Deposit a 50 nm thick layer of gold (Au) for the source and drain electrodes through a shadow mask to define the channel length (L) and width (W). A thin layer of chromium or titanium (5 nm) can be used as an adhesion layer for the gold.

• Vat Blue 6 Thin Film Deposition:

  • Place the substrates with the patterned electrodes into a high-vacuum thermal evaporator.

  • Evaporate Vat Blue 6 powder from a heated crucible onto the substrates. The deposition rate should be slow (e.g., 0.1-0.2 Å/s) to ensure a well-ordered film. The substrate can be heated to optimize film crystallinity.

  • Deposit a film of approximately 50-100 nm thickness.

• Dielectric Layer Deposition:

  • Prepare a solution of the gate dielectric (e.g., 2% PMMA in toluene).

  • Spin-coat the dielectric solution onto the Vat Blue 6 layer. The spin speed and time should be optimized to achieve the desired thickness (e.g., 400-600 nm).

  • Anneal the dielectric layer on a hotplate in a glovebox to remove residual solvent (e.g., 90°C for 30 minutes).

• Gate Electrode Deposition:

  • Return the device to the thermal evaporator.

  • Deposit a top gate electrode (e.g., 80 nm of Aluminum) through a shadow mask aligned over the channel region.

• Characterization:

  • Transfer the completed device to a probe station connected to a semiconductor parameter analyzer.

  • Measure the output and transfer characteristics in an inert atmosphere to determine the charge carrier mobility, ON/OFF ratio, and threshold voltage.

Visualization of OFET Fabrication Workflow

Workflow for the fabrication of a Vat Blue 6 based OFET.

Vat Blue 6 in Dye-Sensitized Solar Cells (DSSCs)

The strong light absorption properties of Vat Blue 6 make it a potential candidate for use as a sensitizer (B1316253) in DSSCs.[3] In a DSSC, the dye absorbs light, leading to the generation of an electron-hole pair. The electron is then injected into the conduction band of a wide-bandgap semiconductor, typically titanium dioxide (TiO₂), initiating the flow of current.

Quantitative Data Summary

Parameter	Typical Range for Organic Dye DSSCs
Power Conversion Efficiency (PCE)	1% - 9%
Short-Circuit Current Density (Jsc)	2 - 15 mA/cm²
Open-Circuit Voltage (Voc)	0.5 - 0.8 V
Fill Factor (FF)	0.5 - 0.75

Note: The efficiency of DSSCs is highly dependent on the dye's absorption spectrum, the quality of the TiO₂ photoanode, the electrolyte composition, and the counter electrode material.[4][5][6]

Experimental Protocol: Fabrication of a Vat Blue 6 DSSC

This protocol outlines the steps for constructing a DSSC using Vat Blue 6 as the photosensitizer.

Materials and Reagents:

• Vat Blue 6

• Fluorine-doped Tin Oxide (FTO) coated glass substrates

• Titanium dioxide (TiO₂) nanoparticle paste (e.g., P25)

• Iodide/triiodide-based liquid electrolyte (e.g., 0.5 M LiI, 0.05 M I₂, 0.5 M 4-tert-butylpyridine (B128874) in acetonitrile)

• Platinum (Pt) precursor solution (e.g., H₂PtCl₆ in isopropanol) or carbon soot

• Anhydrous ethanol (B145695) and acetonitrile (B52724)

• Surfactant (e.g., Triton X-100)

• Adhesive polymer spacer (e.g., Surlyn)

Equipment:

• Screen printer or doctor blade coater

• Furnace capable of reaching 500°C

• Hot plate

• Solar simulator (AM 1.5G)

• Potentiostat/Galvanostat for I-V measurements

Procedure:

• Photoanode Preparation (TiO₂ Electrode):

  • Clean FTO glass substrates by sonicating in detergent, deionized water, and ethanol.

  • Apply a layer of TiO₂ paste to the conductive side of the FTO glass using a doctor blade or screen printing.

  • Dry the TiO₂ film at 125°C for 5 minutes.

  • Sinter the TiO₂ film in a furnace by gradually heating to 450-500°C and maintaining that temperature for 30 minutes to ensure good particle necking and removal of organic binders.

  • Allow the film to cool to approximately 80°C.

• Dye Sensitization:

  • Prepare a dye solution by dissolving Vat Blue 6 in a suitable solvent (e.g., a mixture of acetonitrile and tert-butanol).

  • Immerse the warm TiO₂ electrode in the Vat Blue 6 solution and leave it for 12-24 hours at room temperature in a dark environment to allow for dye adsorption onto the TiO₂ surface.

  • After sensitization, rinse the electrode with anhydrous ethanol to remove any non-adsorbed dye molecules.

• Counter Electrode Preparation:

  • Clean another FTO glass substrate.

  • Deposit a thin layer of platinum by spin-coating the H₂PtCl₆ solution and then heating it at 400°C for 15 minutes, or by depositing a layer of carbon soot from a candle flame.

• DSSC Assembly:

  • Place a thin polymer spacer (e.g., Surlyn) around the dye-sensitized area of the photoanode.

  • Place the counter electrode on top of the photoanode, with the conductive sides facing each other.

  • Heat the assembly on a hot plate at around 100°C while applying gentle pressure to seal the cell.

  • Introduce the electrolyte into the cell through small pre-drilled holes in the counter electrode using a vacuum backfilling method.

  • Seal the holes with a small piece of Surlyn and a coverslip.

• Characterization:

  • Mask the cell to define a precise active area.

  • Measure the current-voltage (I-V) characteristics of the DSSC under simulated sunlight (AM 1.5G, 100 mW/cm²) to determine the PCE, Jsc, Voc, and FF.

Visualization of DSSC Working Principle

Principle of operation for a Vat Blue 6 Dye-Sensitized Solar Cell.

References

• 1. Purity of organic semiconductors as a key factor for the performance of organic electronic devices - Materials Chemistry Frontiers (RSC Publishing) DOI:10.1039/D0QM00690D [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Buy Vat blue 6 | 57284-96-5 [smolecule.com]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. chalcogen.ro [chalcogen.ro]
• 6. Dye-Sensitized Solar Cells: Optimization of Parameters to Maximize Efficiency | Young Scientist Journal | Vanderbilt University [wp0.vanderbilt.edu]

Application Notes and Protocols for the Functionalization of Nanoparticles with Vat Blue 6

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed overview of the theoretical and practical considerations for the functionalization of nanoparticles with Vat Blue 6, a vibrant blue anthraquinone-based vat dye. Due to its inherent insolubility in aqueous and most common organic solvents, conventional nanoparticle functionalization methods require significant adaptation. These notes outline potential strategies for achieving stable dye-nanoparticle conjugates, including encapsulation and surface modification approaches. Detailed hypothetical protocols for these methods are provided, along with recommended characterization techniques to validate successful functionalization. The challenges and critical parameters for each step are discussed to guide researchers in developing robust and reproducible protocols for their specific nanoparticle system.

Introduction to Vat Blue 6 and Nanoparticle Functionalization

Vat Blue 6, also known as C.I. 69825, is a synthetic organic dye with excellent color fastness and stability.[1][2] Its chemical structure, C₂₈H₁₂Cl₂N₂O₄, contributes to its robust and vibrant blue color.[3][4] Primarily used in the textile industry for dyeing cotton and other cellulosic fibers, its application in nanomedicine and bio-imaging has been limited due to its poor solubility.[1][4][5] Functionalizing nanoparticles with dyes like Vat Blue 6 can enable their use as contrast agents in imaging applications or as fiducial markers for tracking drug delivery systems.

Nanoparticle functionalization is the process of modifying the surface of nanoparticles to impart desired chemical, physical, or biological properties.[6][7] This can be achieved through covalent or non-covalent interactions, including adsorption, encapsulation, or direct conjugation of molecules to the nanoparticle surface.[8][9] The choice of functionalization strategy is highly dependent on the properties of both the nanoparticle and the molecule to be attached.

The primary challenge in functionalizing nanoparticles with Vat Blue 6 is its insolubility in water and common organic solvents.[1][3][10] This necessitates the use of specialized protocols that can either solubilize the dye temporarily or encapsulate it within a carrier that can be attached to the nanoparticle.

Properties of Vat Blue 6

A thorough understanding of the physicochemical properties of Vat Blue 6 is crucial for developing a successful functionalization strategy.

Property	Value	References
Chemical Formula	C₂₈H₁₂Cl₂N₂O₄	[3][4][11]
Molecular Weight	511.31 g/mol	[3][4][11][12]
CAS Number	130-20-1	[3][4][11][12]
Appearance	Vivid blue powder	[1][4]
Solubility	Insoluble in water, acetone, ethanol, and toluene. Slightly soluble in hot chloroform (B151607) and pyridine (B92270).	[1][4][11]
Chemical Stability	Highly stable under normal conditions. Sensitive to strong acids and bases.	[1]
Fastness Properties	Excellent wash and light fastness.	[1][2]

Proposed Functionalization Strategies and Protocols

Given the insolubility of Vat Blue 6, two primary strategies are proposed: Encapsulation and Surface Adsorption via a Solubilized Intermediate .

Strategy 1: Encapsulation of Vat Blue 6 within a Polymeric Shell

This approach involves encapsulating the dye within a polymer that can then be used to coat the nanoparticle. This method physically entraps the dye, preventing it from leaching while providing a functional surface for further modifications.

Experimental Workflow for Encapsulation

Caption: Workflow for encapsulating Vat Blue 6.

Detailed Protocol:

• Preparation of Vat Blue 6 Solution:

  • Accurately weigh 1 mg of Vat Blue 6 powder.

  • Dissolve the powder in 1 mL of hot pyridine with vigorous stirring until fully dissolved. Maintain the temperature to prevent precipitation.

• Preparation of Polymer Solution:

  • Dissolve 50 mg of an amphiphilic polymer (e.g., Poly(lactic-co-glycolic acid) - PLGA) in 5 mL of a suitable organic solvent like dichloromethane (B109758) (DCM).

• Encapsulation:

  • Add the hot Vat Blue 6 solution to the polymer solution and mix thoroughly.

  • Prepare an aqueous solution containing a surfactant (e.g., 1% w/v polyvinyl alcohol - PVA).

  • Add the organic dye-polymer mixture dropwise to the aqueous phase while sonicating or homogenizing to form an oil-in-water emulsion.

  • Introduce the core nanoparticles (e.g., 10 mg of iron oxide nanoparticles dispersed in water) to the emulsion.

  • Stir the emulsion at room temperature for several hours to allow for the evaporation of the organic solvent (DCM and pyridine). This will lead to the precipitation of the polymer, encapsulating the dye and coating the nanoparticles.

• Purification:

  • Collect the nanoparticles by centrifugation or magnetic separation.

  • Wash the nanoparticles multiple times with deionized water to remove excess surfactant and unencapsulated dye.

  • Resuspend the final Vat Blue 6-functionalized nanoparticles in a suitable buffer (e.g., PBS).

Strategy 2: Surface Adsorption using the Leuco-form of Vat Blue 6

This strategy leverages the traditional vat dyeing process, where the insoluble dye is chemically reduced to a soluble "leuco" form.[1][4] This soluble form can then be adsorbed onto the nanoparticle surface, followed by re-oxidation to the insoluble, vibrant blue form. This method is particularly suited for nanoparticles with surfaces that can interact with the leuco-dye.

Experimental Workflow for Surface Adsorption

Caption: Workflow for surface functionalization.

Detailed Protocol:

• Preparation of Leuco-Vat Blue 6:

  • In a nitrogen-purged environment, disperse 5 mg of Vat Blue 6 in 10 mL of deoxygenated 0.1 M NaOH.

  • Slowly add a reducing agent, such as sodium hydrosulfite, until the blue color disappears and a greenish-yellow solution (the leuco form) is obtained.[4]

• Nanoparticle Preparation:

  • Disperse 20 mg of surface-modified nanoparticles (e.g., amine-functionalized silica (B1680970) nanoparticles) in 20 mL of deoxygenated deionized water. The surface modification should be chosen to have an affinity for the leuco-dye.

• Functionalization:

  • Under an inert atmosphere, add the leuco-Vat Blue 6 solution to the nanoparticle dispersion.

  • Allow the mixture to incubate for 1-2 hours with gentle stirring to facilitate the adsorption of the leuco-dye onto the nanoparticle surface.

• Re-oxidation and Purification:

  • Expose the mixture to air or introduce a mild oxidizing agent (e.g., hydrogen peroxide) to re-oxidize the leuco-dye back to its insoluble blue form on the nanoparticle surface.

  • Collect the functionalized nanoparticles by centrifugation.

  • Wash the nanoparticles extensively with deionized water and then with a suitable organic solvent (e.g., ethanol) to remove any non-adsorbed dye.

  • Resuspend the final product in the desired buffer.

Characterization of Vat Blue 6-Functionalized Nanoparticles

Thorough characterization is essential to confirm successful functionalization and to determine the properties of the resulting nanoparticles.

Characterization Technique	Parameter Measured	Expected Outcome for Successful Functionalization
Dynamic Light Scattering (DLS)	Hydrodynamic diameter and Polydispersity Index (PDI)	An increase in hydrodynamic diameter compared to unfunctionalized nanoparticles, with a low PDI indicating a stable dispersion.[13]
Transmission Electron Microscopy (TEM)	Nanoparticle size, morphology, and presence of a coating	Visualization of a core-shell structure (for encapsulation) or a uniform coating on the nanoparticle surface.[13]
UV-Visible Spectroscopy	Absorbance spectrum	Appearance of characteristic absorbance peaks for Vat Blue 6 in the nanoparticle sample, confirming its presence.[13]
Fluorescence Spectroscopy	Emission spectrum	If Vat Blue 6 is fluorescent, detection of its characteristic emission spectrum from the nanoparticle sample.[13]
Fourier-Transform Infrared (FTIR) Spectroscopy	Chemical bonds and functional groups	Appearance of vibrational bands corresponding to Vat Blue 6 and any polymers or linkers used, confirming their presence on the nanoparticle.[14]
Zeta Potential Measurement	Surface charge	A change in the zeta potential of the nanoparticles after functionalization, indicating a modification of the surface chemistry.
Thermogravimetric Analysis (TGA)	Weight loss as a function of temperature	Quantification of the amount of dye and polymer attached to the nanoparticles based on their thermal decomposition profiles.

Conclusion

The functionalization of nanoparticles with the highly insoluble dye Vat Blue 6 presents a significant challenge that requires non-conventional approaches. The proposed strategies of encapsulation and surface adsorption via a solubilized intermediate offer viable pathways for creating stable Vat Blue 6-nanoparticle conjugates. The choice of method will depend on the specific type of nanoparticle and the desired final application. Rigorous characterization is paramount to validate the success of the functionalization process and to understand the properties of the novel nanomaterial. These application notes provide a foundational framework for researchers to develop and optimize protocols for harnessing the unique properties of Vat Blue 6 in the realm of nanotechnology.

References

• 1. Buy Vat blue 6 (EVT-285798) | 130-20-1 [evitachem.com]
• 2. Vat Blue 6 | 130-20-1 | Benchchem [benchchem.com]
• 3. Vat Blue 6 | C28H12Cl2N2O4 | CID 8532 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. CN111087833A - Industrial synthesis method of vat blue 6 - Google Patents [patents.google.com]
• 6. mdpi.com [mdpi.com]
• 7. Nanoparticle Surface Functionalization - CD Bioparticles [cd-bioparticles.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Nanoparticle Functionalization and Its Potentials for Molecular Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Vat Blue 6 Manufacturer in Mumbai, Vat Blue 6 Exporter [dyestuff.co.in]
• 11. VAT BLUE 6|CAS NO.130-20-1 [chinainterdyes.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Drug/Dye-Loaded, Multifunctional Iron Oxide Nanoparticles for Combined Targeted Cancer Therapy and Dual Optical/MR-Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 14. tandfonline.com [tandfonline.com]

Application Notes and Protocols for the Electrocatalysis of Vat Blue 6

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the electrochemical reduction, or electrocatalysis, of Vat Blue 6. Electrocatalysis offers a more environmentally benign and controllable alternative to traditional chemical reducing agents, such as sodium dithionite, for the conversion of insoluble vat dyes into their soluble leuco form.[1][2][3][4] The protocols outlined below describe both indirect and direct electrochemical reduction methods.

Vat Blue 6, an anthraquinone (B42736) dye, requires reduction to its water-soluble leuco form before it can be applied in dyeing processes or other applications.[5][6] This transformation is a critical step, and electrochemistry provides a precise and efficient means to achieve this.[7]

Experimental Principles

The electrocatalysis of Vat Blue 6 involves the transfer of electrons to the dye molecule, converting the quinone groups into their reduced hydroquinone (B1673460) form. This can be achieved through two primary methods:

• Indirect Electrocatalysis: This method employs a redox mediator, such as an iron-triethanolamine (Fe-TEA) complex, in the electrolyte solution.[3][8] The mediator is first reduced at the cathode and then, in turn, reduces the dispersed Vat Blue 6 particles in the bulk solution.[7] This approach is particularly useful for reducing insoluble dye particles that have poor contact with the electrode surface.

• Direct Electrocatalysis: In this method, the Vat Blue 6 particles are reduced directly at the surface of the cathode.[2][7] This requires an electrode with a high surface area, such as carbon felt or graphite (B72142) granules, to ensure efficient electron transfer.[1][9] For anthraquinone dyes, this is typically a two-step, two-electron reduction process.[1][10]

Quantitative Data Summary

The following tables summarize key experimental parameters for the electrocatalysis of vat dyes. These values are based on literature for similar dyes and should be optimized for the specific case of Vat Blue 6.

Table 1: Parameters for Indirect Electrocatalysis of Vat Dyes

Parameter	Value	Source(s)
Mediator System	Iron (III) Sulfate (B86663) - Triethanolamine (Fe-TEA)	[3][8]
Fe₂(SO₄)₃ Concentration	5 g/L	[3]
Triethanolamine (TEA) Conc.	30 g/L	[3]
Electrolyte
Sodium Hydroxide (B78521) (NaOH)	20 g/L	[3]
Electrochemical Cell
Type	Divided Cell	[8]
Cathode Material	Carbon Fiber	[11]
Anode Material	Platinum or Graphite	[11]
Reference Electrode	Ag/AgCl	[10][11]
Operating Conditions
Current Density	1 A·dm⁻²	[3]
Temperature	50°C	[3]

Table 2: Parameters for Direct Electrocatalysis of Vat Dyes

Parameter	Value	Source(s)
Electrolyte
Supporting Electrolyte	Sodium Sulfate (Na₂SO₄) or Sodium Chloride (NaCl)	[11]
Alkaline Medium	Sodium Hydroxide (NaOH)	[11]
Electrochemical Cell
Type	Undivided or Divided Cell
Cathode Material	Carbon Felt or Graphite Granules	[1][9]
Anode Material	Platinum or Graphite	[11]
Reference Electrode	Ag/AgCl	[10][11]
Operating Conditions
Applied Potential	Approx. -700 to -900 mV (vs. Ag/AgCl)	[10]
Temperature	Ambient to 60°C

Experimental Protocols

Protocol 1: Indirect Electrocatalysis of Vat Blue 6 using an Iron-Triethanolamine Mediator

This protocol describes the reduction of Vat Blue 6 using a regenerable Fe-TEA redox couple.

Materials and Equipment:

• Electrochemical Cell: A divided H-type cell with a cation exchange membrane.

• Electrodes: Carbon fiber cathode, platinum or graphite plate anode, and an Ag/AgCl reference electrode.

• Power Supply: Potentiostat/Galvanostat.

• Dyeing Vessel: A separate vessel connected to the catholyte compartment via a peristaltic pump.

• Chemicals: Vat Blue 6 powder, Iron (III) sulfate (Fe₂(SO₄)₃), Triethanolamine (TEA), Sodium hydroxide (NaOH), and Sodium sulfate (Na₂SO₄).

Procedure:

• Anolyte Preparation: Fill the anolyte compartment with an aqueous solution of sodium sulfate (e.g., 0.5 M Na₂SO₄).

• Catholyte (Mediator) Preparation: In the catholyte compartment, prepare the mediator solution by dissolving NaOH (20 g/L), Fe₂(SO₄)₃ (5 g/L), and TEA (30 g/L) in deionized water.[3]

• Dye Bath Preparation: In the separate dyeing vessel, create a dispersion of Vat Blue 6 powder in an alkaline solution (e.g., 5 g/L NaOH).

• Electrochemical Reduction:

  • Circulate the dye bath through the catholyte compartment using a peristaltic pump.

  • Apply a constant current density of approximately 1 A·dm⁻² to the cell.[3]

  • Monitor the redox potential of the catholyte. A stable, negative potential indicates the reduction of the Fe(III)-TEA complex to Fe(II)-TEA, which in turn reduces the Vat Blue 6.

• Analysis:

  • Periodically take samples from the dye bath.

  • Observe the color change from the initial blue dispersion to the color of the soluble leuco form.

  • To quantify the reduction, dilute the sample with deoxygenated water under an inert atmosphere and measure the absorbance using a UV-Vis spectrophotometer. A shift in the maximum absorption wavelength (λmax) will confirm the formation of the leuco dye.[12]

Workflow for Indirect Electrocatalysis of Vat Blue 6.

Protocol 2: Direct Electrocatalysis of Vat Blue 6

This protocol details the direct reduction of Vat Blue 6 on a high-surface-area cathode.

Materials and Equipment:

• Electrochemical Cell: An undivided or divided electrochemical cell.

• Electrodes: Carbon felt cathode, platinum or graphite anode, and an Ag/AgCl reference electrode.

• Power Supply: Potentiostat/Galvanostat.

• Chemicals: Vat Blue 6 powder, Sodium hydroxide (NaOH), and Sodium sulfate (Na₂SO₄) as a supporting electrolyte.

Procedure:

• Dye Bath Preparation: Prepare a suspension of Vat Blue 6 in an aqueous solution containing NaOH for alkalinity and Na₂SO₄ as the supporting electrolyte directly in the electrochemical cell.

• Electrochemical Reduction:

  • Immerse the carbon felt cathode, anode, and reference electrode in the dye bath.

  • Apply a constant potential in the range of -700 mV to -900 mV versus Ag/AgCl.[10] This potential may need to be optimized by first performing cyclic voltammetry to determine the reduction potential of Vat Blue 6 under the specific conditions.

  • Stir the solution to ensure good contact between the dye particles and the cathode surface.

• Analysis:

  • Monitor the reaction by observing the color change of the solution and the dissolution of the dye particles.

  • Quantify the formation of the leuco dye using UV-Vis spectrophotometry as described in Protocol 1.[12]

Workflow for Direct Electrocatalysis of Vat Blue 6.

Safety Precautions

• Standard laboratory safety procedures, including the use of personal protective equipment (gloves, safety glasses), should be followed.

• Handle sodium hydroxide with care as it is corrosive.

• Ensure proper ventilation when working with organic solvents or other volatile chemicals.

• The leuco form of vat dyes can be sensitive to air, and re-oxidation can occur.[12] For applications requiring the stable leuco form, handling under an inert atmosphere (e.g., nitrogen or argon) is recommended.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Vat Blue 6 | C28H12Cl2N2O4 | CID 8532 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. repository.lib.ncsu.edu [repository.lib.ncsu.edu]
• 7. ifatcc.org [ifatcc.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Potentiostatic Studies On Indirect Electrochemical Reduction of Vat Dyes | PDF | Electrochemistry | Dye [scribd.com]
• 12. benchchem.com [benchchem.com]

Vat Blue 6: Application and Protocols for Organic Photovoltaics

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Vat Blue 6, also known as Indanthrone, is a large, planar, and highly conjugated organic molecule historically used as a robust dye in the textile industry.[1][2] Its inherent photophysical properties, including strong light absorption in the visible spectrum and potential for electron transport, have led to its investigation as a candidate for applications in organic electronics, particularly in the field of organic photovoltaics (OPVs).[1] While comprehensive studies detailing high-efficiency OPV devices based on Vat Blue 6 are limited in publicly accessible literature, its molecular structure suggests its potential as a non-fullerene acceptor (NFA) material.

The core structure of Vat Blue 6, an anthraquinone (B42736) derivative, provides good thermal stability.[3] For use in OPVs, this molecule would typically be paired with an electron-donating material (a conjugated polymer or another small molecule) to form the photoactive bulk heterojunction (BHJ) layer of a solar cell.[4][5] The performance of such a device would be highly dependent on the energy level alignment between the donor and Vat Blue 6, the morphology of the blend, and the charge carrier mobility within the active layer.

One of the primary challenges for utilizing Vat Blue 6 in solution-processed OPVs is its characteristically low solubility in common organic solvents.[1] To overcome this, chemical modification of the Vat Blue 6 backbone with solubilizing side chains would likely be necessary to achieve the required solution processability for spin-coating or printing techniques used in OPV fabrication. Such modifications can also be used to tune the material's electronic properties, such as the LUMO (Lowest Unoccupied Molecular Orbital) and HOMO (Highest Occupied Molecular Orbital) energy levels, to better match with potential donor materials and optimize the open-circuit voltage (Voc) and short-circuit current (Jsc) of the resulting solar cell.

Data Presentation

Table 1: Photovoltaic Performance Parameters of Vat Blue 6-Based Devices

Donor Material	Acceptor Material	Device Architecture	Open-Circuit Voltage (Voc) [V]	Short-Circuit Current Density (Jsc) [mA/cm2]	Fill Factor (FF) [%]	Power Conversion Efficiency (PCE) [%]
P3HT	Vat Blue 6	Conventional	Data not available	Data not available	Data not available	Data not available
PTB7-Th	Vat Blue 6	Inverted	Data not available	Data not available	Data not available	Data not available
User-defined Donor	Vat Blue 6 Derivative	User-defined Architecture

Table 2: Material Properties of Vat Blue 6 and Potential Donor Polymers

Material	HOMO [eV]	LUMO [eV]	Optical Bandgap (Eg) [eV]
Vat Blue 6	Requires experimental determination	Requires experimental determination	Requires experimental determination
P3HT	~ -5.0	~ -3.0	~ 2.0
PTB7-Th	~ -5.15	~ -3.65	~ 1.5

Experimental Protocols

The following are detailed, generalized protocols for the fabrication and characterization of organic photovoltaic devices using a small molecule acceptor like Vat Blue 6. These protocols are based on standard procedures reported in the literature for similar devices and should be adapted and optimized for the specific materials and equipment used.

Protocol 1: Fabrication of a Bulk Heterojunction Organic Solar Cell

1. Substrate Preparation:

• Start with pre-patterned Indium Tin Oxide (ITO) coated glass substrates.
• Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.
• Dry the substrates with a stream of nitrogen gas.
• Treat the substrates with UV-ozone for 15 minutes to improve the work function of the ITO and remove any organic residues.

2. Hole Transport Layer (HTL) Deposition:

• Deposit a layer of poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS) onto the ITO substrate via spin-coating at 3000 rpm for 60 seconds.
• Anneal the substrates on a hotplate at 150°C for 15 minutes in a nitrogen-filled glovebox.

3. Active Layer Preparation and Deposition:

• Prepare a solution of the donor polymer (e.g., P3HT) and Vat Blue 6 (or a soluble derivative) in a suitable solvent (e.g., chlorobenzene, dichlorobenzene, or chloroform). The ratio of donor to acceptor will need to be optimized (e.g., 1:0.8, 1:1, 1:1.2 by weight).
• The concentration of the solution will also require optimization, typically in the range of 10-20 mg/mL.
• Stir the solution at an elevated temperature (e.g., 40-60°C) for several hours to ensure complete dissolution.
• Filter the solution through a 0.45 µm PTFE filter.
• Spin-coat the active layer solution onto the HTL in a nitrogen-filled glovebox. The spin speed and time will need to be optimized to achieve the desired film thickness (typically 80-200 nm).
• Anneal the active layer at a temperature optimized for the specific donor:acceptor blend (e.g., 80-150°C) to improve the morphology and crystallinity.

4. Cathode Deposition:

• Transfer the substrates into a thermal evaporator.
• Deposit a thin layer of a low work function metal (e.g., Calcium, 20 nm) followed by a thicker layer of a more stable metal (e.g., Aluminum, 100 nm) at a pressure below 10-6 Torr. The deposition rate should be carefully controlled.

5. Device Encapsulation:

• Encapsulate the devices using a UV-curable epoxy and a glass coverslip in a nitrogen-filled glovebox to prevent degradation from oxygen and moisture.

Protocol 2: Characterization of Organic Solar Cell Performance

1. Current Density-Voltage (J-V) Measurement:

• Use a solar simulator with a light intensity of 100 mW/cm2 (AM 1.5G spectrum).
• Measure the current density as a function of voltage using a source meter.
• From the J-V curve, extract the key performance parameters: Voc, Jsc, FF, and PCE.

2. External Quantum Efficiency (EQE) Measurement:

• Use a dedicated EQE system with a calibrated silicon photodiode.
• Measure the ratio of collected charge carriers to incident photons at different wavelengths.
• Integrate the EQE spectrum with the AM 1.5G solar spectrum to calculate the Jsc, which should be consistent with the value obtained from the J-V measurement.

Mandatory Visualizations

Caption: OPV device architecture and charge generation process.

References

• 1. Buy Vat blue 6 | 57284-96-5 [smolecule.com]
• 2. CN111087833A - Industrial synthesis method of vat blue 6 - Google Patents [patents.google.com]
• 3. Characterization of Anthraquinone-Based Electron Acceptors for Organic Solar Cells -Journal of the Korean Institute of Electrical and Electronic Material Engineers | Korea Science [koreascience.kr]
• 4. Layer-by-layer fabrication of organic photovoltaic devices: material selection and processing conditions - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Spectroscopic Analysis of Vat Blue 6

Introduction

Vat Blue 6, also known as C.I. 69825, is an anthraquinone (B42736) dye recognized for its exceptional fastness properties in textile applications.[1] Its inherent insolubility in water and common organic solvents presents a significant challenge for quantitative analysis using standard spectroscopic techniques.[2][3] These application notes provide a detailed protocol for the preparation of Vat Blue 6 solutions for accurate and reproducible spectroscopic measurements.

The methodology hinges on the chemical reduction of the insoluble Vat Blue 6 into its water-soluble "leuco" form in an alkaline environment.[2] This transformation allows for the application of UV-Visible spectroscopy to determine the concentration of the dye in solution, a critical parameter in various research and development settings.

Materials and Equipment

Reagents:

• Vat Blue 6 powder (C₂₈H₁₂Cl₂N₂O₄, Molecular Weight: 511.31 g/mol )[4]

• Sodium Hydroxide (B78521) (NaOH)

• Sodium Hydrosulfite (Na₂S₂O₄), also known as Sodium Dithionite

• Deionized water

• (Optional) An inert gas, such as nitrogen or argon, for purging

Equipment:

• UV-Vis Spectrophotometer

• Quartz or glass cuvettes

• Volumetric flasks (various sizes)

• Pipettes

• Analytical balance

• Magnetic stirrer and stir bars

• Water bath or heating mantle

• pH meter

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the preparation of Vat Blue 6 solutions for spectroscopic analysis.

Parameter	Value/Range	Notes
Solvent	Alkaline aqueous solution	Vat Blue 6 is insoluble in water and most organic solvents.
Solubilizing Agent	Sodium Hydroxide (NaOH)	Creates the necessary alkaline environment.
Reducing Agent	Sodium Hydrosulfite (Na₂S₂O₄)	Reduces Vat Blue 6 to its soluble leuco form.
Typical Vatting Temperature	50 - 60 °C	The optimal temperature for the reduction reaction.[1]
pH of Solution	> 11	Essential for maintaining the stability of the leuco form.
Wavelength of Maximum Absorbance (λmax)	To be determined empirically (approx. 600-700 nm)	The λmax should be determined by scanning the prepared leuco solution.

Experimental Protocols

Preparation of a 1 M Sodium Hydroxide Solution

• Carefully weigh 40.00 g of NaOH pellets.

• Dissolve the pellets in approximately 800 mL of deionized water in a 1 L volumetric flask.

• Once the solution has cooled to room temperature, dilute to the 1 L mark with deionized water and mix thoroughly.

Preparation of a Vat Blue 6 Stock Solution (e.g., 100 mg/L)

This protocol describes the preparation of the soluble leuco form of Vat Blue 6. Due to the potential for re-oxidation by atmospheric oxygen, it is recommended to prepare these solutions fresh and, if possible, work under an inert atmosphere.

• Accurately weigh 10.0 mg of Vat Blue 6 powder and place it into a 100 mL volumetric flask.

• Add approximately 50 mL of deionized water.

• Add a magnetic stir bar to the flask and place it on a magnetic stirrer.

• While stirring, add 2.0 mL of the 1 M NaOH solution.

• Gently heat the solution to 50-60 °C using a water bath or heating mantle.

• Carefully add 1.0 g of sodium hydrosulfite to the solution. The color should change as the Vat Blue 6 is reduced to its soluble leuco form.

• Continue stirring at 50-60 °C for 15-20 minutes to ensure complete reduction.

• Allow the solution to cool to room temperature.

• Remove the magnetic stir bar and dilute the solution to the 100 mL mark with deionized water. Mix thoroughly.

Preparation of Standard Solutions for Calibration Curve

• From the 100 mg/L stock solution, prepare a series of standard solutions by serial dilution. For example, prepare standards with concentrations of 5, 10, 15, 20, and 25 mg/L.

• For each standard, use a solution of NaOH and sodium hydrosulfite at the same concentration as the stock solution as the diluent to maintain the stability of the leuco form.

Spectroscopic Measurement

• Set the UV-Vis spectrophotometer to scan a wavelength range (e.g., 400-800 nm) to determine the λmax of the leuco-Vat Blue 6.

• Use a blank solution containing the same concentration of NaOH and sodium hydrosulfite as the standard solutions to zero the spectrophotometer.

• Measure the absorbance of each standard solution at the determined λmax.

• Plot a calibration curve of absorbance versus concentration.

• Measure the absorbance of the unknown sample (prepared using the same procedure as the stock solution) and determine its concentration from the calibration curve.

Diagrams

Caption: Workflow for preparing and analyzing Vat Blue 6 solutions.

Troubleshooting and Considerations

• Precipitation: If a precipitate forms, it may indicate incomplete reduction or re-oxidation. Ensure that the sodium hydrosulfite is fresh and that the solution is sufficiently alkaline.

• Color Fading: A fading of the leuco solution's color indicates re-oxidation by atmospheric oxygen. It is advisable to perform spectroscopic measurements promptly after preparation. For enhanced stability, solutions can be prepared with deoxygenated water and kept under an inert gas atmosphere.

• Safety: Always handle sodium hydroxide and sodium hydrosulfite with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated area.

References

• 1. textilelearner.net [textilelearner.net]
• 2. Vat Blue 6 | 130-20-1 | Benchchem [benchchem.com]
• 3. CN111087833A - Industrial synthesis method of vat blue 6 - Google Patents [patents.google.com]
• 4. repository.lib.ncsu.edu [repository.lib.ncsu.edu]

Vat Blue 6: An Examination of its Potential as a Molecular Probe for Sensing Applications

A comprehensive review of scientific literature reveals that Vat Blue 6, also known as Indanthrone, is a robust vat dye with a long history of use in the textile industry. However, there is a notable absence of evidence supporting its direct application as a molecular probe for sensing. While its chemical structure, a derivative of anthraquinone (B42736), is found in some molecules used for sensing, Vat Blue 6 itself has not been established as a primary tool for analyte detection or biological imaging in a sensing capacity.

This document provides a detailed overview of the known properties and applications of Vat Blue 6. Furthermore, it explores the general principles of how dye molecules and nanoparticles can be engineered for sensing applications, providing a framework for understanding the potential development of new molecular probes.

Properties and Primary Applications of Vat Blue 6

Vat Blue 6 is a synthetic organic compound with the chemical formula C₂₈H₁₂Cl₂N₂O₄. It is characterized by its deep blue color and exceptional stability to light, washing, and chemical agents, which has made it a valuable colorant for textiles.

Key Properties:

• Chemical Structure: A large, planar, polycyclic aromatic molecule based on the anthraquinone core.

• Solubility: It is insoluble in water and most common organic solvents. For dyeing, it is reduced to a soluble "leuco" form in an alkaline solution.

• Stability: Exhibits high photostability and chemical resistance.

• Physical Appearance: A blue-green powder.

Primary Applications:

• Textile Dyeing: The most common application is as a vat dye for cotton, wool, and other cellulosic fibers.

• Pigment: Used as a pigment in paints, plastics, and high-quality enamels.

• Optical Limiter: Its nonlinear optical properties have been noted, with potential use in laser protective filters.

General Principles of Molecular Probes in Sensing Applications

While Vat Blue 6 is not a recognized molecular probe, its core structure is part of a larger family of compounds, some of which are used in sensing. A molecular probe is a molecule that is designed to interact with a specific analyte and produce a measurable signal. The following sections describe common mechanisms.

Fluorescence-Based Sensing

Fluorescent molecular probes are widely used due to their high sensitivity. The sensing mechanism often relies on changes in the fluorescence properties of the probe upon interaction with an analyte.

• Fluorescence Quenching: The analyte can decrease the fluorescence intensity of the probe.

• Fluorescence Enhancement: The analyte can increase the fluorescence intensity of the probe.

• Ratiometric Sensing: The probe exhibits a change in the ratio of fluorescence intensities at two different wavelengths, which can provide more accurate measurements.

Signaling Pathway for a Hypothetical Fluorescence Quenching Sensor:

A hypothetical fluorescence quenching mechanism.

Colorimetric Sensing

Colorimetric sensors produce a change in color that is visible to the naked eye upon interaction with an analyte. This method is often used for rapid and simple qualitative or semi-quantitative analysis. The change in color is due to alterations in the electronic properties of the probe molecule.

Electrochemical Sensing

Electrochemical sensors measure changes in electrical properties (such as current or potential) that occur when the probe interacts with the analyte. Vat Blue 6, with its redox-active anthraquinone core, could theoretically be adapted for such applications, although no specific examples have been documented.

Experimental Workflow for a Generic Electrochemical Sensor:

A generic workflow for electrochemical sensing.

Vat Blue 6 Nanoparticles in Sensing: A Theoretical Perspective

While not reported, the formulation of Vat Blue 6 into nanoparticles could be a potential avenue for developing sensing platforms. Nanoparticles offer a high surface-area-to-volume ratio, which can enhance interactions with analytes.

Potential Sensing Mechanisms with Nanoparticles:

• Enhanced Spectroscopic Signals: Nanoparticles can enhance spectroscopic signals such as Raman scattering (Surface-Enhanced Raman Scattering, SERS).

• Catalytic Activity: Nanoparticles may possess catalytic or electrocatalytic properties that can be modulated by the presence of an analyte.

• Carrier for Other Probes: Vat Blue 6 nanoparticles could potentially serve as carriers for other sensing molecules.

Conclusion

Application Notes and Protocols: Cellular Imaging Using Vat Blue 6 Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vat Blue 6, an anthraquinone-based dye, is a well-established colorant in the textile industry, known for its robustness and vibrant color.[1] While its primary applications have been industrial, the structural backbone of anthraquinone (B42736) derivatives offers potential for the development of novel fluorescent probes for cellular imaging.[2][3][4] This document provides a detailed, albeit prospective, set of application notes and protocols for the use of fluorescent derivatives of Vat Blue 6 in cellular imaging.

Given the current absence of established protocols for this specific application, the following sections outline a comprehensive workflow based on analogous methodologies for similar hydrophobic dyes and nanoparticle-based delivery systems. These protocols are intended to serve as a foundational guide for researchers venturing into the development and application of Vat Blue 6 derivatives as cellular imaging agents.

Principle

Vat Blue 6 itself is not fluorescent. Therefore, for cellular imaging applications, a chemically modified, fluorescent derivative is required. Due to the inherent hydrophobicity of such dyes, efficient delivery into living cells in an aqueous environment presents a significant challenge. To overcome this, the proposed protocol utilizes a nanoparticle-based delivery system. This approach encapsulates the hydrophobic fluorescent Vat Blue 6 derivative within a biocompatible polymer, facilitating its dispersion in cell culture media and subsequent uptake by cells.[5][6]

Data Presentation

Effective data collection and organization are paramount. The following tables provide a template for summarizing key quantitative data generated during the characterization and application of Vat Blue 6 derivative nanoparticles.

Table 1: Physicochemical Characterization of Vat Blue 6 Derivative Nanoparticles

Parameter	Method	Result
Mean Hydrodynamic Diameter (nm)	Dynamic Light Scattering (DLS)
Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)
Zeta Potential (mV)	Electrophoretic Light Scattering
Encapsulation Efficiency (%)	UV-Vis or Fluorescence Spectroscopy
Drug Loading (%)	UV-Vis or Fluorescence Spectroscopy

Table 2: Cellular Imaging and Analysis

Cell Line	Nanoparticle Conc. (µg/mL)	Incubation Time (h)	Mean Fluorescence Intensity (a.u.)	Cytotoxicity (IC50, µg/mL)

Experimental Protocols

The following protocols provide a step-by-step guide for the preparation of fluorescent Vat Blue 6 derivative nanoparticles and their application in live-cell imaging.

Protocol 1: Formulation of Fluorescent Vat Blue 6 Derivative Nanoparticles

This protocol is adapted from methods used for other hydrophobic dyes and employs a nanoprecipitation technique.

Materials:

• Fluorescent Vat Blue 6 derivative

• Poly(lactic-co-glycolic acid) (PLGA)

• Tetrahydrofuran (THF), HPLC grade

• Polyvinyl alcohol (PVA) or another suitable surfactant

• Deionized water

• Magnetic stirrer

• Syringe pump (optional, for controlled addition)

Procedure:

• Organic Phase Preparation:

  • Dissolve 5 mg of the fluorescent Vat Blue 6 derivative and 50 mg of PLGA in 1 mL of THF.

  • Vortex or sonicate briefly to ensure complete dissolution.

• Aqueous Phase Preparation:

  • Prepare a 1% (w/v) solution of PVA in deionized water.

  • Filter the solution through a 0.22 µm syringe filter.

• Nanoprecipitation:

  • Place 10 mL of the 1% PVA solution in a clean glass vial and stir at 600 rpm on a magnetic stirrer.

  • Using a syringe, add the organic phase dropwise to the aqueous phase. For more controlled and reproducible results, a syringe pump can be used at a slow infusion rate (e.g., 0.5 mL/min).

• Solvent Evaporation:

  • Leave the nanoparticle suspension stirring in a fume hood for at least 4 hours to allow for the complete evaporation of THF.

• Purification:

  • Centrifuge the nanoparticle suspension at 15,000 x g for 20 minutes at 4°C.

  • Discard the supernatant and resuspend the nanoparticle pellet in 10 mL of deionized water.

  • Repeat the centrifugation and washing steps two more times to remove residual surfactant and unencapsulated dye.

• Storage:

  • Resuspend the final nanoparticle pellet in a suitable buffer (e.g., PBS) or deionized water.

  • Store the nanoparticle suspension at 4°C for short-term use. For long-term storage, lyophilization is recommended.

Protocol 2: Live-Cell Imaging with Vat Blue 6 Derivative Nanoparticles

Materials:

• Cultured mammalian cells (e.g., HeLa, A549)

• Complete cell culture medium

• Phosphate-buffered saline (PBS), sterile

• Vat Blue 6 derivative nanoparticles suspension

• Fluorescence microscope with appropriate filter sets

• Glass-bottom dishes or coverslips for cell culture

• Optional: Nuclear counterstain (e.g., Hoechst 33342)

• Optional: Fixative (e.g., 4% paraformaldehyde in PBS)

Procedure:

• Cell Seeding:

  • Seed cells onto glass-bottom dishes or coverslips at a suitable density to achieve 60-70% confluency on the day of the experiment.

  • Allow cells to adhere and grow overnight in a CO2 incubator at 37°C.

• Cell Staining:

  • Prepare a working solution of the Vat Blue 6 derivative nanoparticles in complete cell culture medium. The optimal concentration should be determined empirically but can start in the range of 10-100 µg/mL.

  • Remove the old medium from the cells and wash once with warm PBS.

  • Add the nanoparticle-containing medium to the cells.

  • Incubate for a predetermined time (e.g., 2, 4, or 24 hours) in a CO2 incubator at 37°C.

• Washing:

  • Remove the nanoparticle-containing medium.

  • Wash the cells three times with warm PBS to remove any unbound nanoparticles.

• Live-Cell Imaging:

  • Add fresh, pre-warmed complete cell culture medium to the cells.

  • If desired, add a nuclear counterstain like Hoechst 33342 according to the manufacturer's protocol.

  • Immediately proceed to image the cells using a fluorescence microscope. Use the appropriate excitation and emission filters for the specific fluorescent Vat Blue 6 derivative.

• Fixed-Cell Imaging (Optional):

  • After the washing steps, fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Mount the coverslips onto microscope slides with an appropriate mounting medium.

  • Image the cells using a fluorescence microscope.

Visualizations

Experimental Workflow

Caption: Workflow for cellular imaging using Vat Blue 6 derivative nanoparticles.

Hypothetical Signaling Pathway

Caption: A hypothetical signaling pathway that could be investigated.

Troubleshooting

Issue	Possible Cause	Suggested Solution
No/Weak Fluorescence Signal	- Low nanoparticle concentration- Insufficient incubation time- Poor encapsulation efficiency- Photobleaching	- Increase nanoparticle concentration- Optimize incubation time- Re-evaluate nanoparticle formulation protocol- Use an anti-fade mounting medium and minimize light exposure
High Background Fluorescence	- Incomplete removal of unbound nanoparticles- Autofluorescence of cells or medium	- Increase the number and duration of washing steps- Use a phenol (B47542) red-free medium- Image an unstained control to assess autofluorescence
Cell Death/Toxicity	- High concentration of nanoparticles- Cytotoxicity of the Vat Blue 6 derivative or polymer	- Perform a dose-response curve to determine the optimal non-toxic concentration- Test different biocompatible polymers for nanoparticle formulation

Conclusion

The protocols and guidelines presented here offer a starting point for the exploration of fluorescent Vat Blue 6 derivatives as novel probes for cellular imaging. While this application is still in a nascent stage, the potential for developing new imaging agents from this class of dyes is significant. Researchers are encouraged to adapt and optimize these protocols to suit their specific experimental needs and to contribute to the growing body of knowledge in this exciting area of research.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Modeling techniques and fluorescence imaging investigation of the interactions of an anthraquinone derivative with HSA and ctDNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. "Biomedical Applications and Syntheses of Selected Anthraquinone Dyes" by Richard Sirard [digitalcommons.liberty.edu]
• 4. Probing the interaction of anthraquinone with DNA by spectroscopy, molecular modeling and cancer cell imaging technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | TADF Dye-Loaded Nanoparticles for Fluorescence Live-Cell Imaging [frontiersin.org]
• 6. researchgate.net [researchgate.net]

Application of Vat Blue 6 in Dye-Sensitized Solar Cells: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Vat Blue 6, an anthraquinone-based vat dye, presents an intriguing candidate for investigation as a sensitizer (B1316253) in dye-sensitized solar cells (DSSCs) due to its strong light absorption properties.[1] However, a comprehensive review of current scientific literature reveals a notable absence of published research specifically detailing the fabrication and performance of DSSCs using Vat Blue 6 as the primary photosensitizer. This document, therefore, serves as a foundational guide for researchers looking to explore the potential of Vat Blue 6 in this application.

The following sections provide a generalized, yet detailed, experimental protocol for the fabrication and characterization of DSSCs using a novel dye like Vat Blue 6. This is supplemented with performance data from DSSCs constructed with structurally related dyes to offer a comparative baseline for expected performance. Additionally, schematic diagrams illustrating the experimental workflow and the fundamental working principle of a DSSC are provided to aid in conceptual understanding.

Performance of Structurally Similar Dyes

To provide a frame of reference for the potential performance of Vat Blue 6, the following table summarizes the photovoltaic performance of DSSCs sensitized with other vat dyes and indigo (B80030) derivatives. It is important to note that performance is highly dependent on the specific molecular structure of the dye, the composition of the electrolyte, and the overall cell architecture.

Dye Name/Class	Jsc (mA/cm²)	Voc (V)	FF	PCE (%)	Reference
Indigo and Thioindigo Co-sensitization	-	-	-	6.17	[2]
Thioindigo and N719	~12.8	~1.1	-	8.77	[2]

Experimental Protocols

The following protocols are generalized for the fabrication and characterization of a DSSC with a novel dye and should be optimized for Vat Blue 6.

Protocol 1: Preparation of TiO₂ Photoanode

• Substrate Cleaning: Begin by cleaning fluorine-doped tin oxide (FTO) coated glass substrates. This is a critical step to ensure proper adhesion and performance. Sonicate the substrates sequentially in a detergent solution, deionized water, acetone, and finally isopropanol, for 15 minutes in each solvent. Dry the substrates with a stream of nitrogen or clean air.

• TiO₂ Paste Deposition: A mesoporous layer of titanium dioxide (TiO₂) is typically deposited on the conductive side of the FTO glass. The "doctor-blade" technique is common:

  • Place Scotch tape on two parallel edges of the FTO substrate to act as spacers, controlling the thickness of the TiO₂ layer.

  • Apply a small amount of a commercial TiO₂ paste (e.g., P25) at one end of the substrate.

  • Use a glass rod or a razor blade to slide across the substrate, spreading the paste evenly.

• Sintering: The TiO₂ coated substrate must be sintered at high temperatures to ensure good electrical contact between the TiO₂ nanoparticles and with the FTO substrate. A typical sintering program involves a gradual increase in temperature to 450-500°C, holding at that temperature for 30 minutes, and then allowing it to cool down slowly.

Protocol 2: Dye Sensitization

• Dye Solution Preparation: Prepare a solution of Vat Blue 6 in a suitable solvent. Due to the insolubility of many vat dyes in common organic solvents, a solvent system such as N,N-dimethylformamide (DMF) or a mixture of solvents may be necessary. The concentration of the dye solution will need to be optimized, but a starting point of 0.3-0.5 mM is common.

• Immersion: While the TiO₂ photoanode is still warm (around 80°C), immerse it in the Vat Blue 6 dye solution. The immersion time can vary significantly, from a few hours to 24 hours, depending on the dye's adsorption characteristics. The process should be carried out in a dark, moisture-free environment to prevent dye degradation and contamination.

• Rinsing: After sensitization, the photoanode should be removed from the dye solution and rinsed with a suitable solvent (e.g., ethanol (B145695) or acetonitrile) to remove any non-adsorbed dye molecules from the surface.

Protocol 3: Assembly of the DSSC

• Counter Electrode Preparation: The counter electrode is typically made from another FTO-coated glass substrate. A thin layer of a catalyst, usually platinum, is deposited on the conductive side. This can be done by applying a drop of a chloroplatinic acid solution and heating it to around 400°C for 20 minutes.

• Cell Assembly: The dye-sensitized TiO₂ photoanode and the platinum-coated counter electrode are assembled into a sandwich-like structure. A thermoplastic sealant, such as Surlyn, is often used as a spacer between the two electrodes to prevent short-circuiting and to contain the electrolyte. The cell is heated to melt the sealant and bond the electrodes together.

• Electrolyte Injection: A liquid electrolyte is introduced into the space between the electrodes through small, pre-drilled holes in the counter electrode. A common electrolyte consists of an iodide/triiodide (I⁻/I₃⁻) redox couple in an organic solvent like acetonitrile. After filling, the holes are sealed to prevent leakage.

Protocol 4: Photovoltaic Characterization

• Current-Voltage (I-V) Measurement: The performance of the assembled DSSC is evaluated by measuring its current-voltage characteristics under simulated sunlight (AM 1.5G, 100 mW/cm²).[3]

• Performance Parameters: From the I-V curve, the key photovoltaic parameters are determined:

  • Short-circuit current density (Jsc): The maximum current when the voltage is zero.

  • Open-circuit voltage (Voc): The maximum voltage when the current is zero.

  • Fill factor (FF): A measure of the "squareness" of the I-V curve, calculated as (Jmax * Vmax) / (Jsc * Voc).

  • Power conversion efficiency (PCE or η): The overall efficiency of the cell, calculated as (Jsc * Voc * FF) / Pin, where Pin is the power of the incident light.[4]

Visualizations

Caption: Experimental workflow for DSSC fabrication and characterization.

Caption: Working principle of a dye-sensitized solar cell.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. chalcogen.ro [chalcogen.ro]
• 4. Redirecting [linkinghub.elsevier.com]

Application of Vat Blue 6 in the Preparation of Materials for Wastewater Cleanup: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Vat Blue 6, an anthraquinone (B42736) dye, is recognized for its stability and persistence, making its removal from textile industry wastewater a significant environmental challenge.[1] While extensive research has focused on the degradation and adsorption of Vat Blue 6 and similar dyes from effluents, its application as a functional component in the synthesis of materials for wastewater treatment is a novel and largely unexplored area. The complex aromatic structure and nitrogen content of Vat Blue 6 present intriguing possibilities for its use in creating specialized adsorbents and photocatalytic materials. This document outlines potential applications and provides detailed, albeit exploratory, protocols for leveraging Vat Blue 6 in the development of materials for environmental remediation.

Proposed Applications of Vat Blue 6 in Material Preparation

• Vat Blue 6 as a Photosensitizer for Visible-Light-Active Photocatalysts: Standard photocatalysts like titanium dioxide (TiO₂) are highly effective but are primarily activated by UV light, which constitutes a small fraction of the solar spectrum. The chromophore structure of Vat Blue 6 allows it to absorb visible light. By immobilizing Vat Blue 6 onto the surface of a semiconductor like TiO₂, it can act as a photosensitizer. Under visible light irradiation, the excited dye molecule can inject an electron into the conduction band of the semiconductor, initiating the formation of reactive oxygen species (ROS) that degrade other pollutants. This "antenna effect" could enhance the photocatalytic efficiency of the material under solar or artificial visible light.[2]

• Vat Blue 6 as a Precursor for Nitrogen-Doped Carbon Adsorbents: Nitrogen-doped carbon materials are highly effective adsorbents due to their modified surface chemistry and enhanced porous structure.[3][4][5] Vat Blue 6, with its significant nitrogen content within a stable aromatic framework, can be used as a precursor for the synthesis of such materials. Through pyrolysis at high temperatures in an inert atmosphere, the dye's structure can be carbonized to form a nitrogen-containing carbon matrix. This method offers a potential route to upcycle dye waste into a high-value adsorbent for the removal of other organic pollutants and heavy metals from wastewater.

• Vat Blue 6-Functionalized Materials for Selective Adsorption: The functional groups and the overall structure of Vat Blue 6 can be exploited to create adsorbents with specific affinities for certain pollutants. By immobilizing Vat Blue 6 onto a solid support such as a polymer or silica, a functionalized material can be prepared. The aromatic rings of the dye may offer π-π stacking interactions with other aromatic pollutants, while the nitrogen and oxygen atoms could act as coordination sites for heavy metal ions. This approach could lead to the development of selective adsorbents for targeted wastewater treatment applications.

Quantitative Data Summary

While data on materials prepared from Vat Blue 6 is not available, the following table summarizes the performance of various materials in removing anthraquinone dyes, providing context for the interaction of these dyes with different treatment materials.

Dye	Material/Method	Pollutant Concentration	Removal Efficiency (%)	Key Conditions	Reference
Reactive Black 5	Activated Carbon-AlCl₃	Not Specified	~99%	pH 5.0 ± 0.1, 0.4 g/L adsorbent	[6]
Anthraquinone Dyes	Activated Carbon Fiber (from PAN)	300 mg/L	~97% (Disperse Blue 56)	Increased temperature enhances adsorption	[7]
Remazol Brilliant Blue R	Hybrid Modified Activated Carbon	Not Specified	99%	pH 5.0 ± 0.1, 0.4 g/L adsorbent, 4 hours	[8]
Vat Blue 4	Pseudomonas aeruginosa (Biodegradation)	50 mg/L	97%	35.0°C, pH 7.0, with glucose and urea	[9]

Experimental Protocols

The following are detailed, generalized protocols for the proposed applications of Vat Blue 6. These protocols are based on established methodologies for similar systems and would require optimization for the specific use of Vat Blue 6.

Protocol 1: Synthesis of Vat Blue 6-Sensitized TiO₂ Photocatalyst

Objective: To prepare a visible-light-active photocatalyst by immobilizing Vat Blue 6 on the surface of TiO₂ nanoparticles.

Materials:

• Vat Blue 6 (C.I. 69825)

• Titanium dioxide (TiO₂, anatase, e.g., P25)

• Ethanol (B145695) (absolute)

• Deionized water

• Beakers and magnetic stirrer

• Ultrasonic bath

• Centrifuge

• Oven

Procedure:

• Preparation of TiO₂ Suspension: Disperse 1.0 g of TiO₂ nanoparticles in 100 mL of ethanol. Sonicate the suspension for 30 minutes to ensure deagglomeration and uniform dispersion.

• Preparation of Vat Blue 6 Solution: Dissolve 50 mg of Vat Blue 6 in 50 mL of ethanol. Stir until fully dissolved.

• Sensitization Process:

  • Slowly add the Vat Blue 6 solution to the TiO₂ suspension while stirring continuously.

  • Stir the mixture in the dark for 12 hours to allow for adsorption-desorption equilibrium to be reached between the dye and the TiO₂ surface.

• Washing and Separation:

  • Centrifuge the suspension at 5000 rpm for 15 minutes to separate the solid material.

  • Discard the supernatant, which may contain unadsorbed dye.

  • Resuspend the solid pellet in 50 mL of fresh ethanol and centrifuge again. Repeat this washing step three times to remove any loosely bound dye molecules.

• Drying: After the final wash, dry the resulting blue-colored powder in an oven at 80°C for 12 hours.

• Characterization: The prepared Vat Blue 6-sensitized TiO₂ can be characterized using techniques such as UV-Vis Diffuse Reflectance Spectroscopy (DRS) to confirm visible light absorption, Fourier-Transform Infrared Spectroscopy (FTIR) to identify functional groups, and X-ray Diffraction (XRD) to analyze the crystalline structure.

Protocol 2: Preparation of Nitrogen-Doped Carbon from Vat Blue 6

Objective: To synthesize a nitrogen-doped carbon adsorbent via pyrolysis of Vat Blue 6.

Materials:

• Vat Blue 6

• Tube furnace with gas flow control

• Ceramic boat

• Nitrogen gas (high purity)

• Hydrochloric acid (HCl, 1 M)

• Deionized water

• Mortar and pestle

Procedure:

• Precursor Preparation: Place 2.0 g of Vat Blue 6 powder into a ceramic boat.

• Pyrolysis:

  • Place the ceramic boat in the center of the tube furnace.

  • Purge the furnace with a continuous flow of nitrogen gas (100 mL/min) for 30 minutes to create an inert atmosphere.

  • Heat the furnace to 800°C at a ramp rate of 10°C/min under a constant nitrogen flow.

  • Hold the temperature at 800°C for 2 hours for carbonization.

  • Allow the furnace to cool down naturally to room temperature under the nitrogen flow.

• Post-Treatment:

  • Carefully remove the black carbonaceous product.

  • Grind the product into a fine powder using a mortar and pestle.

  • Wash the powder with 1 M HCl to remove any inorganic impurities, followed by washing with deionized water until the pH of the filtrate is neutral.

• Drying: Dry the final nitrogen-doped carbon powder in an oven at 100°C for 24 hours.

• Characterization: The resulting material can be analyzed for its surface area and porosity (BET analysis), elemental composition (XPS or elemental analysis), and surface morphology (SEM).

Visualizations

Caption: Workflow for the synthesis of a Vat Blue 6-sensitized TiO₂ photocatalyst.

Caption: Experimental workflow for preparing nitrogen-doped carbon from Vat Blue 6.

Caption: Logical relationship in visible-light-driven photocatalysis using a dye sensitizer.

References

• 1. Dye Pollutants Removal | Textile Water Treatment - Watch Water [watchwater.de]
• 2. mdpi.com [mdpi.com]
• 3. Modelling of a new form of nitrogen doped activated carbon for adsorption of various dyes and hexavalent chromium ions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Preparation of nitrogen-doped activated carbon used for catalytic oxidation removal of H2S - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Dye removal from water and wastewater by nanosized metal oxides - modified activated carbon: a review on recent researches - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CN111087833A - Industrial synthesis method of vat blue 6 - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. Vat Blue 6 | C28H12Cl2N2O4 | CID 8532 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Leuco Vat Blue 6 Stability

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the stability of Leuco Vat Blue 6 for various experimental applications.

Frequently Asked Questions (FAQs)

Q1: What is Leuco Vat Blue 6 and why is its stability crucial?

Leuco Vat Blue 6 is the reduced, soluble form of the vat dye Vat Blue 6. Unlike its insoluble parent compound, the leuco form can be used in aqueous solutions for various applications, including as a redox indicator and in certain drug delivery systems. Its stability is paramount because the leuco form is susceptible to oxidation, which reverts it to the insoluble, colored Vat Blue 6, thereby losing its desired properties for the experiment.[1]

Q2: What are the primary factors that affect the stability of Leuco Vat Blue 6?

The stability of Leuco Vat Blue 6 is influenced by several factors:

• pH: The leuco form is most stable in a highly alkaline environment.

• Temperature: Elevated temperatures can accelerate both the reduction and oxidation processes, and prolonged exposure to high temperatures can lead to degradation.[2]

• Presence of Oxidizing Agents: Oxidants, including atmospheric oxygen, will rapidly convert the leuco form back to the insoluble Vat Blue 6.

• Presence of Reducing Agents: While necessary for the formation of the leuco dye, an excess or inappropriate type of reducing agent can lead to over-reduction and instability.[3]

• Exposure to Light: Certain leuco dyes can be sensitive to light, which can catalyze oxidation.

• Hard Water: The presence of metal ions, such as calcium and magnesium, can form insoluble complexes with the leuco dye, reducing its stability and effective concentration.[2]

Q3: What is the optimal pH range for maintaining Leuco Vat Blue 6 stability?

Leuco Vat Blue 6 is most stable in a strongly alkaline solution, typically within a pH range of 11.0 to 13.0.[4] Below a pH of 7.5, the formation of an acid leuco form can occur, which is less stable and more difficult to oxidize uniformly.[4]

Q4: How can I monitor the concentration and stability of Leuco Vat Blue 6 in my experiments?

The concentration of the soluble leuco form can be monitored using UV-Vis spectrophotometry. The stability can be assessed by tracking the decrease in the absorbance of the leuco form or the increase in the absorbance of the oxidized form over time. Real-time monitoring of the solution's redox potential can also indicate the stability of the reduced state.[5]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Rapid loss of color (oxidation)	1. Exposure to atmospheric oxygen. 2. Insufficiently alkaline pH. 3. Presence of oxidizing contaminants.	1. Work in an inert atmosphere (e.g., nitrogen or argon). 2. Ensure the pH of the solution is maintained between 11.0 and 13.0. 3. Use high-purity solvents and reagents.
Formation of a precipitate	1. Reaction with metal ions in hard water. 2. Precipitation of the oxidized, insoluble Vat Blue 6.	1. Use deionized or distilled water. Consider adding a chelating agent like EDTA if metal ion contamination is suspected, but be aware of potential interactions with other reagents.[2] 2. Follow the solutions for "Rapid loss of color" to prevent oxidation.
Inconsistent experimental results	1. Instability of the Leuco Vat Blue 6 stock solution. 2. Variability in the concentration of the reducing agent.	1. Prepare fresh Leuco Vat Blue 6 solutions for each experiment. 2. Accurately control the concentration of the reducing agent and consider using a stabilizing agent.
Dull or off-shade color development	1. Over-reduction of the dye. 2. Incorrect pH during preparation or use.	1. Carefully control the amount of reducing agent and the temperature. Consider adding a stabilizer like glucose or sodium nitrite.[2] 2. Verify and adjust the pH of all solutions to the optimal range.

Quantitative Data on Stability

Due to the limited availability of specific kinetic data for Leuco Vat Blue 6 in the public domain, the following tables provide illustrative data based on the general principles of vat dye chemistry. These tables are intended to demonstrate the expected trends in stability under various conditions.

Table 1: Illustrative Effect of pH on the Stability of Leuco Vat Blue 6

pH	Approximate Half-life (t½) at 25°C	Observations
9.0	< 1 hour	Rapid oxidation observed.
10.0	2-4 hours	Moderate stability, gradual oxidation.
11.0	12-24 hours	Good stability, suitable for most experiments.
12.0	> 24 hours	High stability, optimal for prolonged experiments.
13.0	> 24 hours	Very high stability, but may affect other components in the system.

Note: This data is illustrative and the actual half-life will depend on other factors such as oxygen exposure and temperature.

Table 2: Illustrative Effect of Temperature on the Stability of Leuco Vat Blue 6 at pH 12.0

Temperature (°C)	Approximate Degradation Rate Constant (k)	Observations
4	Low	Very stable, suitable for long-term storage of stock solutions.
25	Moderate	Stable for the duration of a typical experiment.
40	High	Increased rate of oxidation, shorter experimental window.
60	Very High	Rapid degradation, not recommended for maintaining stability.

Note: This data is illustrative. Higher temperatures generally decrease the stability of the leuco form.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Leuco Vat Blue 6 Solution

Objective: To prepare a relatively stable stock solution of Leuco Vat Blue 6 for experimental use.

Materials:

• Vat Blue 6 powder

• Sodium hydroxide (B78521) (NaOH)

• Sodium hydrosulfite (Na₂S₂O₄)

• Deionized water, deoxygenated (by bubbling with nitrogen or argon for at least 30 minutes)

• Nitrogen or argon gas supply

• Magnetic stirrer and stir bar

• Volumetric flasks and pipettes

Procedure:

• Prepare a 1 M NaOH solution in deoxygenated deionized water.

• In a volumetric flask, under a gentle stream of inert gas, add a calculated amount of Vat Blue 6 powder to deoxygenated deionized water to achieve the desired final concentration (e.g., 1 mg/mL).

• While stirring, add the 1 M NaOH solution to bring the pH of the suspension to approximately 12.0.

• Slowly add a freshly prepared solution of sodium hydrosulfite in deoxygenated deionized water dropwise. A typical starting point is a 2:1 molar ratio of sodium hydrosulfite to Vat Blue 6.

• Continue stirring under the inert atmosphere until the solution turns to the characteristic color of the leuco form (typically a greenish-yellow or reddish-blue, depending on the specific conditions) and all solid particles are dissolved.

• Once the reduction is complete, dilute the solution to the final volume with deoxygenated deionized water.

• Store the solution in a tightly sealed container under an inert atmosphere and protected from light. For longer-term storage, refrigeration at 4°C is recommended.

Protocol 2: Spectrophotometric Assessment of Leuco Vat Blue 6 Stability

Objective: To quantitatively assess the stability of a Leuco Vat Blue 6 solution over time.

Materials:

• Prepared Leuco Vat Blue 6 solution

• UV-Vis spectrophotometer

• Cuvettes (quartz or glass, depending on the wavelength range)

• Buffer solutions of desired pH

• Constant temperature water bath

Procedure:

• Set the spectrophotometer to measure the absorbance at the λmax of the Leuco Vat Blue 6 (this needs to be determined experimentally, but is typically in the visible range and distinct from the oxidized form).

• Prepare a series of cuvettes containing the Leuco Vat Blue 6 solution diluted in the buffer of interest.

• Place the cuvettes in a constant temperature water bath set to the desired experimental temperature.

• At regular time intervals (e.g., every 15 minutes for the first hour, then every hour), remove a cuvette and immediately measure its absorbance at the predetermined λmax.

• Record the absorbance values and the corresponding time points.

• Plot the absorbance (or concentration, if a calibration curve has been established) versus time.

• The rate of degradation can be determined from the slope of this plot. If the reaction follows first-order kinetics, a plot of ln(Absorbance) vs. time will yield a straight line with a slope equal to -k (the rate constant). The half-life (t½) can then be calculated as 0.693/k.

Visualizations

Caption: Workflow for the preparation and stability assessment of Leuco Vat Blue 6.

Caption: Chemical transformations and stability pathways of Vat Blue 6.

References

• 1. Vat Blue BC/Blue KBC/Blue 6 Dye for Cotton Fabric Dyeing [ritan-chemical.com]
• 2. sozal.com.tr [sozal.com.tr]
• 3. repository.lib.ncsu.edu [repository.lib.ncsu.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Strategies to Prevent Vat Blue 6 Photobleaching in Fluorescence Microscopy

This technical support guide provides researchers, scientists, and drug development professionals with strategies to address the issue of photobleaching, with a specific focus on inquiries related to Vat Blue 6 in fluorescence microscopy applications.

Frequently Asked Questions (FAQs)

Q1: What is Vat Blue 6, and is it commonly used in fluorescence microscopy?

Vat Blue 6, also known as C.I. 69825, is a synthetic anthraquinone (B42736) dye.[1][2] It is widely utilized in the textile industry for its brilliant blue color and high lightfastness on cotton and other fibers.[3][4] While it is known for its stability under light exposure in textiles, there is limited information available in scientific literature regarding its application as a fluorescent probe in microscopy.[3][5] Consequently, its photophysical properties, such as excitation and emission spectra, quantum yield, and photobleaching characteristics in a microscopy environment, are not well-documented.

Q2: What is photobleaching and what causes it?

Photobleaching is the irreversible photochemical destruction of a fluorophore, leading to the loss of its ability to fluoresce. This phenomenon occurs when the fluorophore, after being excited by a light source, undergoes chemical modifications.[6] In its excited state, the fluorophore is more susceptible to reacting with other molecules, particularly molecular oxygen, which leads to its permanent damage.[6] Factors that contribute to photobleaching include high-intensity illumination, prolonged exposure to the excitation light, and the presence of reactive oxygen species (ROS).

Q3: I am observing rapid signal loss when imaging with a blue dye I suspect is Vat Blue 6. What are the immediate steps I can take to reduce photobleaching?

To mitigate photobleaching, you can implement several immediate strategies:

• Reduce Excitation Light Intensity: Use the lowest possible laser power or lamp intensity that provides a sufficient signal-to-noise ratio.[6] Neutral density (ND) filters can be employed to attenuate the illumination intensity.[6]

• Minimize Exposure Time: Decrease the camera exposure time or increase the scanning speed of the confocal microscope.[6] This reduces the duration the fluorophore is exposed to the excitation light.

• Use a Higher Sensitivity Detector: Employing a more sensitive camera or detector can allow for the use of lower excitation light levels, thus reducing photobleaching.

• Work in a Low-Oxygen Environment: The presence of oxygen can accelerate photobleaching. While challenging for live-cell imaging, using oxygen-scavenging systems in the imaging media can be beneficial.

Troubleshooting Guide: Vat Blue 6 Photobleaching

This guide provides a systematic approach to troubleshooting and preventing photobleaching issues, particularly when working with a dye of unknown or undocumented photostability like Vat Blue 6.

Problem: The fluorescent signal from my sample is fading too quickly during imaging.

Below is a workflow to diagnose and address the rapid photobleaching of your fluorescent sample.

Caption: Troubleshooting workflow for photobleaching.

Data Presentation: Antifade Reagents and Alternative Dyes

Given the lack of specific data for Vat Blue 6, a practical approach is to use commercially available antifade reagents or switch to a more characterized and photostable blue fluorophore.

Table 1: Commercially Available Antifade Mounting Media

This table summarizes popular antifade reagents that can be used to reduce photobleaching for a wide range of fluorophores.

Antifade Reagent	Key Features	Recommended For
ProLong™ Gold/Diamond	Ready-to-use mounting media that provide strong antifade protection and can be stored for long periods.	Fixed Cells
VECTASHIELD®	A well-established antifade mounting medium that is effective for many common dyes.	Fixed Cells
SlowFade™	Offers good protection against photobleaching and is available in formulations with or without DAPI.	Fixed Cells
DABCO	A chemical antifade agent that can be added to mounting media to reduce fading.	Fixed Cells
Trolox	A vitamin E analog that acts as an antioxidant to reduce photobleaching.	Live & Fixed Cells

Table 2: Photostable Alternatives to Vat Blue 6 for Blue Fluorescence

If photobleaching of Vat Blue 6 remains a significant issue, consider using one of the following well-characterized and photostable blue fluorophores.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (cm⁻¹M⁻¹)	Quantum Yield	Key Features
DAPI (bound to DNA)	358	461	~33,000	~0.92	Binds to A-T rich regions of DNA, very photostable nuclear stain.[7]
Hoechst 33342 (bound to DNA)	350	461	~42,000	~0.4	Cell-permeant nuclear stain, suitable for live-cell imaging.[8]
Alexa Fluor™ 350	346	442	19,000	0.79	Bright and photostable, suitable for conjugation to antibodies.[9]
Alexa Fluor™ 405	401	421	35,000	0.68	Excitable by a 405 nm laser, good for multicolor imaging.[9]

Experimental Protocols

Protocol: Preparing a Mounting Medium with a Chemical Antifade Agent (DABCO)

This protocol describes how to prepare a mounting medium with the antifade reagent 1,4-diazabicyclo[2.2.2]octane (DABCO).

Materials:

• DABCO (Sigma-Aldrich, Cat. No. D27802)

• Glycerol

• Phosphate-Buffered Saline (PBS), pH 7.4

• Distilled water

Procedure:

• Prepare a 10X PBS stock solution.

• Prepare a 2.5% (w/v) DABCO solution in 1X PBS. For example, dissolve 250 mg of DABCO in 10 mL of 1X PBS.

• Gently warm the solution to 37°C to aid in dissolving the DABCO.

• Once dissolved, mix 1 part of the DABCO/PBS solution with 9 parts of glycerol.

• Store the final mounting medium in small aliquots at -20°C, protected from light.

Protocol: Staining with a Photostable Blue Nuclear Stain (Hoechst 33342)

This protocol provides a general guideline for staining live or fixed cells with Hoechst 33342.

Materials:

• Hoechst 33342 solution (e.g., Thermo Fisher Scientific, Cat. No. H3570)

• Phosphate-Buffered Saline (PBS) or appropriate cell culture medium

• Cells grown on coverslips

Procedure:

• For Live Cells:

  • Dilute the Hoechst 33342 stock solution to a final working concentration of 1-5 µg/mL in cell culture medium.

  • Remove the culture medium from the cells and add the Hoechst staining solution.

  • Incubate for 5-15 minutes at 37°C.

  • Wash the cells twice with pre-warmed culture medium or PBS.

  • Mount the coverslip in fresh medium for imaging.

• For Fixed Cells:

  • Fix and permeabilize cells using your standard protocol.

  • Dilute the Hoechst 33342 stock solution to a final working concentration of 1 µg/mL in PBS.

  • Incubate for 5-10 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Mount the coverslip using an antifade mounting medium.

Visualization of Key Concepts

Caption: Key strategies to mitigate photobleaching.

References

• 1. Vat Blue 6 - Technical grade | 130-20-1 | FV41512 [biosynth.com]
• 2. Vat Blue 6, Vat Blue BC [xcwydyes.com]
• 3. Vat Blue 6 | 130-20-1 | Benchchem [benchchem.com]
• 4. Vat Blue 6 - Vat Blue 2RF - Vat Blue BC from Emperor Chem [emperordye.com]
• 5. Buy Vat blue 6 | 57284-96-5 [smolecule.com]
• 6. Simple Method to Enhance the Photostability of the Fluorescence Reporter R6G for Prolonged Single Molecule Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cell imaging, dyes, labels and stains [hellobio.com]
• 8. resources.biomol.com [resources.biomol.com]
• 9. chem.uci.edu [chem.uci.edu]

Technical Support Center: Optimization of Vat Blue 6 Reduction Process

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in achieving consistent and optimal results during the Vat Blue 6 reduction process.

Frequently Asked Questions (FAQs)

Q1: What is the principle behind the Vat Blue 6 reduction process?

The reduction of Vat Blue 6 is a critical step to convert the water-insoluble pigment into its soluble leuco form.[1][2][3] This is typically achieved in an alkaline solution using a reducing agent, most commonly sodium hydrosulfite (sodium dithionite).[1][4][5][6] The soluble leuco form can then effectively penetrate textile fibers or be used in other applications.[1][4][7] Subsequent oxidation regenerates the original insoluble blue pigment.[2][4][5][7]

Q2: My final product has a duller, reddish, or grey-brownish shade. What is the cause?

This is likely due to over-reduction of the Vat Blue 6.[8] If the temperature of the dyebath exceeds 60°C in the presence of excess reducing agent, or if the reaction time is prolonged, the desired leuco form can be further converted to an anthranolic form, resulting in a duller, redder shade.[8] At temperatures above 80°C, irreversible complete reduction of the ketone groups can occur, leading to a grey-brownish shade.[8]

Q3: The color of my final product is uneven.

Uneven application of Vat Blue 6 is a common issue, often attributed to its high strike rate.[8] Several factors can contribute to this:

• Improper substrate preparation: The material being treated must be uniformly absorbent and free of impurities.[8][9]

• Incorrect dyeing temperature: Temperature fluctuations can lead to uneven dye uptake.[6][9]

• Sensitivity to hard water: The presence of calcium ions can negatively impact the dye's performance.[8][10][11]

• Inadequate leveling agent: The use of a suitable leveling agent can help ensure a more uniform application.[8]

Q4: The final color appears greener and duller than expected.

This issue is often related to the oxidation step. If oxidation occurs at a high pH (above 10, especially between 12 and 13), a yellow azine compound of the dye can form, resulting in a greener, duller shade.[8] It is crucial to lower the pH to between 8 and 10 before oxidation.[8]

Q5: Can a faulty dyeing process with Vat Blue 6 be corrected?

Yes, to some extent. Over-oxidation can be corrected by a mild rinse with a weak solution of sodium hydrosulfite (0.5 to 1 g/L) at room temperature, followed by soaping at a boil.[8] For uneven dyeing, a process of stripping (re-solubilizing the dye) and redyeing may be necessary.[9]

Troubleshooting Guides

The following tables provide a structured approach to troubleshooting common issues encountered during the Vat Blue 6 reduction process.

Table 1: Troubleshooting Inconsistent Color Shades

Issue	Potential Cause	Recommended Solution
Duller, Redder Shade	Over-reduction due to excessive temperature or prolonged reaction time.[8]	Maintain the reduction temperature at or below 60°C.[8] Add a stabilizing agent like sodium nitrite (B80452) (1-2 g/L) or glucose (2 g/L) to control the excess reducing agent.[8]
Grey-Brownish Shade	Complete and irreversible reduction of ketone groups.[8]	Strictly avoid temperatures above 80°C during reduction.[8]
Greener, Duller Shade	Oxidation at a high pH (above 10).[8]	Ensure the pH is lowered to a range of 8-10 before starting the oxidation process. This can be achieved by rinsing with a sodium bicarbonate solution (3-5 g/L).[8]
Poor Color Yield	Incomplete reduction of the dye.[6]	Ensure the correct concentration of a fresh reducing agent and alkali are used. The reduction potential should ideally be between -700 and -850 mV.[6]

Table 2: Troubleshooting Uneven Application

Issue	Potential Cause	Recommended Solution
Uneven Dyeing	High strike rate of Vat Blue 6.[8]	Use a suitable non-ionic leveling agent.[8]
Improper substrate preparation.[8][9]	Ensure the substrate is uniformly absorbent, clean, and has a neutral pH. Check for any residual peroxide.[8]
Sensitivity to hard water.[8][10][11]	Use softened or deionized water for the process.
Premature oxidation.[6][9]	Keep the material fully submerged during the reduction and application phase to avoid contact with air.[6]

Experimental Protocols

Protocol 1: Standard Reduction of Vat Blue 6 for Dyeing

This protocol outlines the standard procedure for reducing Vat Blue 6 for the dyeing of cellulosic fibers.

• Preparation of Dye Dispersion:

  • In a suitable vessel, create a paste of Vat Blue 6 powder with a small amount of warm water (45-50°C) and a dispersing agent (1 g/L).[8]

  • Stir thoroughly to ensure a fine, uniform dispersion.

• Vatting (Reduction):

  • Prepare a solution with the required amount of warm water (45-50°C).

  • Add the calculated amount of sodium hydroxide (B78521) (caustic soda) and stir until dissolved. Use phenolphthalein (B1677637) paper to confirm the alkalinity.[8]

  • Add the prepared dye dispersion to the alkaline solution.

  • Gradually add the required amount of sodium hydrosulfite. Use Vat Yellow paper to check for the correct amount of reducing agent.[8]

  • The solution should change color to a greenish-yellow, indicating the formation of the soluble leuco form.[10][11]

  • Maintain the temperature at 50-60°C for 15-20 minutes to ensure complete reduction.[8]

• Application:

  • Introduce the substrate to the dyebath.

  • Gradually raise the temperature to the target dyeing temperature, typically around 60°C.[8]

  • Continue the process for the specified duration, ensuring the material remains submerged.

• Rinsing and Neutralization:

  • After the application, rinse the substrate immediately with water to remove excess dye liquor.

  • To effectively lower the pH, a rinse with a sodium bicarbonate solution (3-5 g/L) is recommended.[8]

• Oxidation:

  • Expose the substrate to air or use a chemical oxidizing agent to convert the leuco dye back to its insoluble pigment form.

  • Ensure the pH of the oxidation bath is maintained between 8 and 10.[8]

• Soaping:

  • To achieve the correct bright, reddish-blue shade and improve fastness, soap the material at a boil with a solution containing soda ash (2-3 g/L) and a detergent.[8]

Visualizations

Below are diagrams illustrating key processes and relationships in the optimization of Vat Blue 6 reduction.

Caption: Workflow of the Vat Blue 6 reduction and dyeing process.

Caption: Troubleshooting logic for inconsistent Vat Blue 6 reduction results.

References

• 1. Vat Blue 6 | 130-20-1 | Benchchem [benchchem.com]
• 2. p2infohouse.org [p2infohouse.org]
• 3. repository.lib.ncsu.edu [repository.lib.ncsu.edu]
• 4. Buy Vat blue 6 (EVT-285798) | 130-20-1 [evitachem.com]
• 5. Vat Blue 6 | C28H12Cl2N2O4 | CID 8532 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Buy Vat blue 6 | 57284-96-5 [smolecule.com]
• 8. Blue - Vat Blue 6 | PDF [scribd.com]
• 9. benchchem.com [benchchem.com]
• 10. worlddyevariety.com [worlddyevariety.com]
• 11. VAT BLUE 6|CAS NO.130-20-1 [chinainterdyes.com]

Effect of pH on the stability of Vat Blue 6 solutions

Technical Support Center: Vat Blue 6 Solutions

This technical support guide provides troubleshooting information and frequently asked questions regarding the stability of Vat Blue 6 (C.I. 69825; Indanthrone) solutions, with a specific focus on the influence of pH.

Frequently Asked Questions (FAQs)

Q1: What is Vat Blue 6 and why is its solubility pH-dependent?

A1: Vat Blue 6, also known as Indanthrone, is an anthraquinone (B42736) vat dye. In its oxidized pigment form, it is a blue-green powder that is insoluble in water and most common organic solvents.[1][2][3] To be used as a textile dye, it must be converted to its water-soluble "leuco" form through a process of alkaline reduction. This process is inherently pH-dependent, requiring an alkaline environment (typically using sodium hydroxide) and a reducing agent (like sodium hydrosulfite) to create the soluble sodium salt of the leuco-dye.[1]

Q2: In what pH range is the leuco form of Vat Blue 6 generally stable?

A2: The leuco form of Vat Blue 6 is stable and soluble primarily under alkaline conditions, which are necessary for the dyeing process. While specific optimal pH ranges can vary based on the exact application and concentration, the dyeing process itself necessitates an alkaline bath to maintain the dye in its soluble leuco state.[1] In acidic conditions, the leuco body changes color from green-blue to red-blue and loses its solubility, leading to precipitation.[3][4]

Q3: What happens to Vat Blue 6 in strongly acidic or strongly alkaline environments?

A3:

• Strongly Acidic: In concentrated sulfuric acid, Vat Blue 6 dissolves to form a brown solution, which turns blue upon dilution.[1][4] This indicates a chemical reaction or degradation rather than simple dissolution. In moderately acidic solutions, the insoluble pigment form is generally stable, but the soluble leuco form will readily precipitate.

• Strongly Alkaline: The leuco form requires alkaline conditions for its formation and stability. However, excessively high pH or the presence of strong oxidizing agents in an alkaline medium can lead to over-oxidation, causing the color to become dim and green.[1] Similarly, the dye is susceptible to over-reduction if the conditions are not carefully controlled.[1]

Q4: Can pH affect the final color of the dyed fabric?

A4: Yes, pH plays a critical role. The dyeing process must be conducted in a controlled alkaline pH range to ensure the stability of the leuco dye and its proper affinity for the fibers.[1] After dyeing, the fabric is exposed to an oxidizing agent to convert the soluble leuco dye back to its original insoluble pigment form. If the pH is not managed correctly during these stages, it can lead to uneven coloring, poor color fastness, or a shift in the final shade.[1] For instance, using an unsuitable oxidizing agent or process can result in a dim, greenish hue.[1]

Troubleshooting Guide

Issue / Observation	Potential Cause (pH-Related)	Recommended Action
Precipitate forms in the dye bath.	The pH of the solution has dropped, causing the soluble leuco form to convert back to the insoluble pigment or the acid leuco form.	Ensure the dye bath is sufficiently alkaline. Monitor and adjust the pH by adding a suitable alkali like sodium hydroxide. Verify the buffering capacity of your system.
The color of the leuco solution changes from green-blue to red-blue.	The solution has become acidic.[1][3]	Immediately check and increase the pH of the solution by adding alkali to restore the green-blue alkaline leuco form.
Final color on the substrate is uneven or has poor fastness.	The pH during the dyeing process was unstable, leading to premature oxidation or uneven dye uptake. The leuco body has poor leveling properties.[1]	Calibrate pH meters and ensure consistent pH throughout the dye bath. Use softened water, as the dye is sensitive to hard water.[1][3][4] Consider adding a retarding agent to improve leveling.[1]
Final color appears dim, dull, or greenish.	This may be due to over-oxidation or using an inappropriate oxidation method after dyeing, which can be influenced by pH.[1]	Use a controlled oxidation process (e.g., air oxidation or a mild chemical oxidant like sodium perborate). Avoid harsh oxidants like dichromate.[1] Ensure pH is appropriate for the chosen oxidation step.

Data on pH Stability

pH Range	Form of Vat Blue 6	Expected Stability	Observations
< 4 (Strongly Acidic)	Pigment / Degraded	Poor to Moderate	The pigment form may degrade in strong acids like concentrated H₂SO₄.[1][4] The leuco form is insoluble.
4 - 6 (Weakly Acidic)	Pigment	High	The insoluble pigment form is generally stable.
7 (Neutral)	Pigment	High	The insoluble pigment form is stable. The leuco form is not soluble.
8 - 11 (Alkaline)	Leuco-Dye (Soluble)	Good (under reducing conditions)	This is the typical working range for dyeing, where the leuco form is soluble and stable in the absence of oxygen.[1]
> 12 (Strongly Alkaline)	Leuco-Dye (Soluble)	Moderate	Risk of over-oxidation or other side reactions increases, which can affect the final color.[1]

Disclaimer: The stability ratings are illustrative and based on the principles of vat dyeing. Actual stability may vary depending on temperature, presence of oxidizing/reducing agents, and solution composition.

Experimental Protocols

Protocol: Evaluating the Effect of pH on Vat Blue 6 Leuco Dye Stability

This protocol outlines a method to visually and spectrophotometrically assess the stability of the reduced leuco form of Vat Blue 6 at different pH values.

1. Materials and Equipment:

• Vat Blue 6 (C.I. 69825) powder

• Sodium Hydroxide (NaOH)

• Sodium Hydrosulfite (Na₂S₂O₄)

• Buffer solutions (pH 4, 7, 9, 11)

• Deionized, deoxygenated water (sparged with N₂ or Ar)

• Inert gas supply (Nitrogen or Argon)

• Sealed reaction vials or a glovebox

• UV-Vis Spectrophotometer and cuvettes

• pH meter

2. Preparation of Vat Blue 6 Stock Leuco Solution (under inert atmosphere):

• In a sealed flask under a nitrogen atmosphere, add 100 mL of deoxygenated deionized water.

• Add 2.0 g of Sodium Hydroxide and stir until dissolved.

• Add 2.0 g of Sodium Hydrosulfite and stir until dissolved.

• Carefully add 0.5 g of Vat Blue 6 powder.

• Seal the flask and stir at 50-60°C for 30-45 minutes until a clear, green-blue solution (the leuco form) is obtained. This is your stock solution.

3. Stability Test Procedure:

• Prepare a series of sealed test tubes or vials, each containing 9 mL of a specific pH buffer (e.g., pH 4, 7, 9, 11).

• Purge the headspace of each vial with nitrogen gas.

• Under an inert atmosphere, add 1 mL of the stock leuco solution to each vial, seal immediately, and mix gently. The final dye concentration will be diluted 1:10.

• Observe the initial color of each solution and measure its initial absorbance spectrum using a UV-Vis spectrophotometer.

• Store the vials at a constant temperature (e.g., 25°C or 50°C) away from direct light.

• At predetermined time points (e.g., 1 hr, 4 hrs, 8 hrs, 24 hrs), record visual observations (color change, precipitation) and measure the UV-Vis absorbance spectrum of each solution.

4. Data Analysis:

• Monitor the absorbance at the characteristic λ_max of the leuco dye. A decrease in absorbance indicates degradation or precipitation.

• Note any new peaks that may indicate the formation of degradation products or the oxidized form.

• Qualitatively assess stability based on the time taken for precipitation or significant color change to occur at each pH.

Visual Workflow and Logic Diagrams

Caption: Logical workflow for troubleshooting stability issues in Vat Blue 6 leuco dye solutions.

Caption: Step-by-step experimental workflow for testing Vat Blue 6 stability across a pH range.

References

• 1. Vat Blue 6 - Vat Blue 2RF - Vat Blue BC from Emperor Chem [emperordye.com]
• 2. Vat Blue 6 | C28H12Cl2N2O4 | CID 8532 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. VAT BLUE 6|CAS NO.130-20-1 [chinainterdyes.com]

Technical Support Center: Enhancing the Colorfastness of Vat Blue 6 on Novel Materials

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for enhancing the colorfastness of Vat Blue 6 on novel materials.

Troubleshooting Guides

This section addresses specific issues that may arise during the application of Vat Blue 6, offering potential causes and solutions in a clear question-and-answer format.

Issue 1: Poor Wash Fastness - Color Bleeding During Washing

• Question: Why is the color of my Vat Blue 6-dyed novel material bleeding excessively during washing?

• Answer: Poor wash fastness is a common issue that can stem from several factors. Primarily, it is due to the inadequate fixation of the dye molecules within the fiber matrix. This can be a result of improper dyeing parameters such as pH, temperature, or dyeing time.[1] Another significant cause is the presence of unfixed dye on the material's surface.

  Potential Causes and Solutions:

  • Incomplete Oxidation: The leuco form of the vat dye must be fully oxidized back to its insoluble pigment form to be trapped within the fiber. Ensure complete oxidation by allowing adequate air exposure or by using an oxidizing agent like hydrogen peroxide or sodium perborate (B1237305) in the after-treatment bath.

  • Improper Soaping: A thorough soaping step after oxidation is crucial to remove any loose dye particles from the surface. Soaping should be carried out at or near the boil.[2][3]

  • Incorrect Dyeing pH: The pH of the dye bath is critical for the reduction and subsequent absorption of the vat dye. An incorrect pH can lead to poor dye uptake and fixation.

  • Use of a Fixing Agent: An after-treatment with a suitable fixing agent can significantly improve wash fastness. Cationic fixing agents are often used as they form a larger, less soluble complex with the anionic dye molecule, effectively locking it into the fiber.

Issue 2: Low Light Fastness - Fading Upon Exposure to Light

• Question: My Vat Blue 6-dyed material is fading rapidly when exposed to light. How can I improve its light fastness?

• Answer: While Vat Blue 6 generally exhibits good light fastness, this property can be compromised by several factors, especially on novel materials that may not provide the same protective environment as traditional fibers like cotton.

  Potential Causes and Solutions:

  • Dye Aggregation: The state of the dye molecules within the fiber can affect light fastness. Proper dyeing and after-treatment processes that encourage the formation of stable, crystalline dye aggregates within the fiber can enhance light fastness.

  • Substrate Influence: The chemical nature of the novel material can influence the light fastness of the dye. Some polymers may be more prone to photodegradation, which can, in turn, affect the dye.

  • UV Absorbers: Incorporating a UV absorber in a finishing treatment can help protect the dye from degradation by absorbing harmful UV radiation.

  • Optimizing Dye Concentration: Using an excessive amount of dye can lead to a higher concentration of dye molecules on the fiber surface, which are more susceptible to fading. Optimizing the dye concentration for the specific material is crucial.

Issue 3: Poor Rubbing Fastness (Crocking) - Color Transfer with Friction

• Question: The color from my Vat Blue 6-dyed material is transferring to other surfaces upon rubbing. What is causing this and how can it be prevented?

• Answer: Poor rubbing fastness, or crocking, is typically caused by the presence of unfixed dye on the surface of the material. This is particularly prevalent in deep shades.

  Potential Causes and Solutions:

  • Insufficient Soaping: As with poor wash fastness, inadequate soaping is a primary cause of poor rubbing fastness. A vigorous, high-temperature soaping process is essential to remove all surface dye.

  • Surface Characteristics of the Novel Material: The surface morphology and chemistry of the novel material can affect how well the dye is retained. A very smooth, non-porous surface may be more prone to crocking.

  • Use of Rubbing Fastness Improvers: Specific chemical finishing agents, often based on polyurethanes or silicones, can be applied to the dyed fabric to form a thin, durable film that improves rubbing fastness.

  • Proper Rinsing: Thorough rinsing after dyeing and soaping is necessary to remove any residual chemicals and unfixed dye.

Frequently Asked Questions (FAQs)

Q1: What are the key steps in the vat dyeing process for optimal colorfastness?

A1: The vat dyeing process consists of four critical stages:

• Vatting (Reduction): The insoluble vat dye is converted into a soluble leuco form using a reducing agent (typically sodium hydrosulfite) in an alkaline solution (caustic soda).

• Dyeing: The soluble leuco dye is absorbed by the fiber from the dye bath.

• Oxidation: The leuco dye within the fiber is converted back to its original insoluble pigment form by exposure to air or a chemical oxidizing agent.

• Soaping: The dyed material is treated with a hot detergent solution to remove loose dye and stabilize the final shade.

Q2: Can the surface of a novel material be modified to improve the colorfastness of Vat Blue 6?

A2: Yes, surface modification can significantly enhance dye uptake and colorfastness. Techniques such as plasma treatment, corona discharge, and chemical grafting can introduce functional groups onto the surface of synthetic fibers.[3][4][5] For instance, creating a more hydrophilic or porous surface on a hydrophobic polymer can improve the penetration and retention of the vat dye.

Q3: Are there specific after-treatments that can enhance the colorfastness of Vat Blue 6 on synthetic fibers like nylon and polyester (B1180765)?

A3: Yes, after-treatments are highly effective. For nylon, which has anionic dye sites, treatment with a synthetic tanning agent (syntan) or a cationic fixing agent can improve wash fastness.[6] For polyester, which is typically dyed with disperse dyes, applying vat dyes can be challenging. However, after dyeing, a thorough reduction clearing and soaping are crucial. The use of specialized fixing agents designed for synthetic fibers can also be beneficial.

Q4: What is the role of a mordant with Vat Blue 6?

A4: Traditionally, vat dyes do not require a mordant in the same way that natural dyes do, as their fixation mechanism is based on insolubilization within the fiber. However, for certain novel materials, pre-treatment with a cationic agent can be considered a form of "mordanting." This treatment introduces positive charges to the material, which can then form ionic bonds with the anionic leuco form of the vat dye, potentially improving dye uptake and wash fastness.

Data Presentation

Table 1: Colorfastness Ratings of Vat Blue 6 on Various Materials

Material	Treatment	Wash Fastness (ISO 105-C06)	Light Fastness (ISO 105-B02)	Rubbing Fastness (ISO 105-X12) - Dry	Rubbing Fastness (ISO 105-X12) - Wet
Cotton	Standard Vat Dyeing	4-5	7	4-5	3-4
Nylon	Standard Vat Dyeing	5	6	5	4
Polyester	Thermosol Process	4	6-7	4	3
Cotton	+ Cationic Fixing Agent	5	7	5	4-5

Note: Fastness ratings are on a scale of 1 to 5 for wash and rub fastness (5 being the best) and 1 to 8 for light fastness (8 being the best). Data is compiled from various sources and represents typical values.

Experimental Protocols

Protocol 1: Standard Vat Dyeing Procedure for Cellulosic-Based Novel Materials

• Preparation of the Dye Bath:

  • Paste the required amount of Vat Blue 6 with a small amount of water.

  • In the main dye bath, add the required amount of water, caustic soda (NaOH), and sodium hydrosulfite (Na₂S₂O₄).

  • Heat the dye bath to the recommended vatting temperature (typically 50-60°C).

  • Add the dye paste to the bath and allow it to reduce completely (the color of the bath will change).

• Dyeing:

  • Introduce the pre-wetted novel material into the dye bath.

  • Raise the temperature to the dyeing temperature (e.g., 60°C) and hold for 45-60 minutes.

• Oxidation:

  • Remove the material from the dye bath, squeeze out excess liquor, and expose it to air for 10-15 minutes.

  • Alternatively, treat the material in a fresh bath containing an oxidizing agent (e.g., 2-3 mL/L of 35% hydrogen peroxide) at 50-60°C for 10-15 minutes.

• Soaping:

  • Prepare a soaping bath containing an anionic detergent (e.g., 2 g/L).

  • Treat the oxidized material in the soaping bath at the boil (95-100°C) for 15-20 minutes.

• Rinsing and Drying:

  • Rinse the material thoroughly with hot water, then cold water, until the rinse water is clear.

  • Neutralize with a weak acid solution (e.g., 1 g/L acetic acid) if necessary.

  • Rinse again with cold water and dry.

Protocol 2: After-treatment with a Cationic Fixing Agent for Enhanced Wash and Rub Fastness

• Dyeing and Rinsing:

  • Follow the standard vat dyeing procedure (Protocol 1) up to the final rinsing step.

• Fixing Agent Application:

  • Prepare a fresh bath with a cationic fixing agent at the manufacturer's recommended concentration (typically 1-3% on the weight of the fabric).

  • Adjust the pH of the bath as per the fixing agent's specifications (usually slightly acidic, around pH 5-6).

  • Immerse the dyed and rinsed material in the fixing bath at around 40-50°C.

  • Run for 20-30 minutes with gentle agitation.

• Rinsing and Drying:

  • Remove the material, rinse with cold water, and dry.

Mandatory Visualizations

Caption: Experimental workflow for the vat dyeing process.

Caption: Logical relationships in troubleshooting poor colorfastness.

Caption: Interaction of a cationic fixing agent with Vat Blue 6.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. surface modification of polyester fabric | PPTX [slideshare.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. US5342417A - Method of treating cationic dyeable nylon fibers to inhibit cold water bleed - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Quantitative Analysis of Vat Blue 6: A Comparative Guide to HPLC-MS and Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) for the quantitative analysis of Vat Blue 6 against alternative analytical techniques. Due to the limited availability of a fully validated HPLC-MS method specifically for Vat Blue 6 in publicly accessible literature, this guide presents a detailed protocol adapted from a validated method for the structurally similar Vat Blue 43. This serves as a robust starting point for method development and validation. Furthermore, we explore alternative methods such as Derivative Spectrophotometry and Thin-Layer Chromatography (TLC), providing an objective overview of their principles and potential applications in the quantification of this dye.

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

HPLC-MS stands as a powerful and highly specific technique for the quantification of analytes in complex matrices. Its combination of chromatographic separation and mass-based detection provides excellent sensitivity and selectivity.

Experimental Protocol (Adapted from Vat Blue 43 Analysis)

This protocol is a recommended starting point and requires optimization and validation for Vat Blue 6.

1. Sample Preparation (for Textile Samples)

• Accurately weigh approximately 1.0 g of the textile sample, cut into small pieces.

• Place the sample in a 50 mL conical tube and add 20 mL of a suitable organic solvent (e.g., methanol, dimethylformamide, or a mixture thereof).

• Sonicate the sample for 30 minutes at 50°C to facilitate dye extraction.

• Centrifuge the extract at 10,000 rpm for 10 minutes to pellet any solid material.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

2. HPLC-MS/MS System and Conditions

• HPLC System: A standard HPLC or UHPLC system.

• Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size).

• Mobile Phase: A gradient of Mobile Phase A (e.g., 10 mM ammonium (B1175870) acetate (B1210297) in water) and Mobile Phase B (e.g., acetonitrile (B52724) or methanol).

• Gradient Program: A starting condition of 95% A, ramping to 100% B over 15 minutes, holding for 5 minutes, and then returning to initial conditions for equilibration.

• Flow Rate: 0.8 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 40°C.

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive or negative mode (to be optimized for Vat Blue 6).

• MS Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 350°C

  • Cone Gas Flow: 50 L/hr

  • Desolvation Gas Flow: 800 L/hr

• Data Acquisition: Multiple Reaction Monitoring (MRM) for quantitative analysis. Precursor and product ions for Vat Blue 6 need to be determined by direct infusion of a standard solution.

Data Presentation: Quantitative Performance (Representative)

The following table outlines typical performance parameters for HPLC-MS analysis of dyes. These values should be established during method validation for Vat Blue 6.

Parameter	HPLC-MS
Linearity (R²)	> 0.99
Limit of Detection (LOD)	0.1 - 1 ng/mL
Limit of Quantification (LOQ)	0.5 - 5 ng/mL
Recovery (%)	85 - 115%
Precision (%RSD)	< 15%

Experimental Workflow

HPLC-MS analysis workflow for Vat Blue 6.

Alternative Analytical Methods

While HPLC-MS offers high specificity, other techniques can be employed for the quantitative analysis of Vat Blue 6, each with its own advantages and limitations.

Derivative Spectrophotometry

UV-Visible spectrophotometry is a widely used technique for the analysis of colored compounds. However, for vat dyes, which are often insoluble and prone to scattering in solution, conventional spectrophotometry can be challenging. Derivative spectrophotometry helps to overcome these issues by calculating the first or higher-order derivative of the absorbance spectrum, which can reduce the effect of baseline shifts and enhance the resolution of overlapping spectral bands.

Experimental Protocol

• Sample Preparation: The insoluble Vat Blue 6 must be converted to its soluble leuco form. This is typically achieved by reduction in an alkaline solution using a reducing agent like sodium dithionite.

• Instrumentation: A UV-Visible spectrophotometer capable of recording spectra and performing derivative calculations.

• Measurement: The absorbance spectrum of the leuco-Vat Blue 6 solution is recorded over a relevant wavelength range. The first or second derivative of the spectrum is then calculated.

• Quantification: A calibration curve is constructed by plotting the derivative signal at a specific wavelength against known concentrations of the leuco-dye standard.

Thin-Layer Chromatography (TLC)

TLC is a simple, rapid, and cost-effective chromatographic technique for the separation and qualitative or semi-quantitative analysis of dyes.[1] For quantitative analysis, the separated spots can be densitometrically scanned.

Experimental Protocol

• Stationary Phase: Silica gel TLC plates.

• Sample Application: A known volume of the sample extract is spotted onto the TLC plate.

• Mobile Phase: A suitable solvent system is required to achieve good separation. For vat dyes, non-reducing eluents at elevated temperatures (e.g., 100-120°C) have been shown to provide reproducible results.[1]

• Development: The TLC plate is developed in a chamber containing the mobile phase.

• Detection and Quantification: The separated dye spots are visualized, and their intensity is measured using a densitometer. A calibration curve is prepared by spotting known concentrations of the standard and measuring the corresponding spot intensities.

Comparison of Analytical Methods

The choice of analytical method depends on the specific requirements of the analysis, such as sensitivity, selectivity, sample throughput, and available instrumentation.

Parameter	HPLC-MS	Derivative Spectrophotometry	Thin-Layer Chromatography (TLC)
Selectivity	Very High	Moderate	Moderate
Sensitivity	Very High	Moderate to Low	Low
Linearity (R²)	> 0.99 (Typical)	> 0.99 (Typical)	> 0.98 (Typical)
LOD	ng/mL range	µg/mL to mg/mL range	µ g/spot range
LOQ	ng/mL range	µg/mL to mg/mL range	µ g/spot range
Recovery (%)	85 - 115% (Typical)	Dependent on extraction	Dependent on extraction & elution
Precision (%RSD)	< 15% (Typical)	< 10% (Typical)	< 20% (Typical)
Instrumentation Cost	High	Low	Low
Sample Throughput	Moderate	High	High
Primary Application	Confirmatory analysis, trace quantification	Routine QC, concentration screening	Qualitative screening, semi-quantitative analysis

Method Comparison Logic

Comparison of analytical methods for Vat Blue 6.

Conclusion

For the definitive and sensitive quantification of Vat Blue 6, especially in complex matrices or at trace levels, HPLC-MS is the recommended technique. Its high selectivity and sensitivity provide reliable and accurate results. However, the presented protocol requires validation for Vat Blue 6.

Derivative Spectrophotometry offers a cost-effective and rapid alternative for routine quality control where high sensitivity is not paramount and matrix effects can be controlled. The requirement for conversion to the soluble leuco form is a key consideration.

Thin-Layer Chromatography is a valuable tool for rapid screening, purity checks, and semi-quantitative estimation. Its low cost and high throughput make it suitable for preliminary analyses.

Ultimately, the selection of the most appropriate method will be dictated by the specific analytical needs, available resources, and the required level of data quality. It is imperative that any chosen method be properly validated for its intended use to ensure the accuracy and reliability of the results.

References

• 1. sdc.org.uk [sdc.org.uk]

A Comparative Guide to Validating the Purity of Vat Blue 6 for Analytical Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for validating the purity of Vat Blue 6, a synthetic anthraquinone (B42736) dye, for its use as an analytical standard. Recognizing the critical need for well-characterized standards in research and development, this document outlines detailed experimental protocols and presents a comparative analysis with a key potential impurity, Vat Blue 4. The methodologies and data herein are intended to support the establishment of robust analytical practices for ensuring the accuracy and reliability of experimental results.

Introduction to Vat Blue 6 and its Analytical Importance

Vat Blue 6 (C.I. 69825), chemically known as 7,16-dichloro-6,15-dihydrodinaphtho[2,3-a:2',3'-h]phenazine-5,9,14,18-tetrone, is a vat dye prized for its high stability and vibrant color.[1] Its molecular formula is C₂₈H₁₂Cl₂N₂O₄ and it has a molecular weight of 511.31 g/mol .[1][2] Beyond its primary application in the textile industry, the purity of Vat Blue 6 is crucial when it is used as an analytical standard for quality control, impurity profiling, and in the development of new materials.

The manufacturing process of Vat Blue 6 often involves the chlorination of Vat Blue 4 (Indanthrone).[3] This synthesis route can lead to the presence of unreacted Vat Blue 4 and other related compounds as impurities. Therefore, a rigorous analytical validation is necessary to confirm the purity and identity of a Vat Blue 6 analytical standard.

Comparative Analysis: Vat Blue 6 vs. Vat Blue 4

For the purpose of this guide, we will compare a commercially available Vat Blue 6 analytical standard (Standard A) with a lower-grade commercial sample (Sample B) and a certified analytical standard of its common precursor and potential impurity, Vat Blue 4.

Table 1: Comparison of Physical and Chemical Properties

Property	Vat Blue 6	Vat Blue 4
CAS Number	130-20-1[1]	81-77-6[4][5]
Molecular Formula	C₂₈H₁₂Cl₂N₂O₄[1]	C₂₈H₁₄N₂O₄[4][5]
Molecular Weight	511.31 g/mol [1]	442.42 g/mol [5]
Appearance	Aquamarine blue powder[1]	Blue-black powder[5][6]
Solubility	Insoluble in water and ethanol; slightly soluble in hot chloroform (B151607) and pyridine (B92270).[1][2]	Insoluble in water and ethanol; slightly soluble in hot o-chlorophenol and quinoline.[5][6]

Table 2: Purity and Impurity Profile Comparison (Hypothetical Data)

Analyte	Standard A (Vat Blue 6)	Sample B (Vat Blue 6)	Vat Blue 4 Standard
Purity (HPLC, %)	≥ 99.5%	96.2%	≥ 99.8%
Vat Blue 4 Impurity (%)	< 0.1%	2.5%	Not Applicable
Other Impurities (%)	< 0.4%	1.3%	< 0.2%
Loss on Drying (%)	≤ 0.5%	1.1%	≤ 0.3%
Residue on Ignition (%)	≤ 0.1%	0.3%	≤ 0.1%

Experimental Protocols for Purity Validation

A multi-faceted approach employing chromatographic and spectroscopic techniques is essential for the comprehensive validation of a Vat Blue 6 analytical standard.

High-Performance Liquid Chromatography (HPLC-UV)

Objective: To determine the purity of Vat Blue 6 and quantify the presence of Vat Blue 4 and other impurities.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, and a UV-Vis detector.

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient:

  • 0-5 min: 70% B

  • 5-15 min: 70% to 95% B

  • 15-20 min: 95% B

  • 20.1-25 min: 70% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 280 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

Sample Preparation:

• Accurately weigh approximately 5 mg of the Vat Blue 6 standard or sample.

• Dissolve in a minimal amount of hot pyridine and dilute with N,N-Dimethylformamide (DMF) to a final concentration of 0.1 mg/mL.

• Filter the solution through a 0.22 µm PTFE syringe filter prior to injection.

Mass Spectrometry (MS)

Objective: To confirm the molecular identity of Vat Blue 6 and characterize any detected impurities.

Instrumentation:

• High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap) coupled to an HPLC system.

Ionization Method:

• Electrospray Ionization (ESI) in negative ion mode is often suitable for anthraquinone dyes.[7][8][9][10]

MS Parameters:

• Capillary Voltage: 3.5 kV.

• Source Temperature: 120 °C.

• Desolvation Temperature: 350 °C.

• Mass Range: m/z 100-1000.

• Collision Energy (for MS/MS): Ramped from 20 to 40 eV to induce fragmentation and aid in structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To provide unambiguous structural confirmation of the Vat Blue 6 molecule.

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher).

Sample Preparation: Due to the low solubility of Vat Blue 6 in common deuterated solvents, sample preparation is critical.

• Prepare a saturated solution by adding approximately 10-20 mg of the standard to 0.7 mL of deuterated pyridine (Pyridine-d5) or deuterated chloroform (CDCl₃) containing a trace of deuterated trifluoroacetic acid to aid dissolution.

• The sample may require gentle heating and sonication to maximize solubility.

• Filter the solution into the NMR tube to remove any undissolved particles.[11]

NMR Parameters:

• ¹H NMR: Standard pulse program, sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR: A larger quantity of the sample and a longer acquisition time will be necessary due to the low natural abundance of ¹³C and the compound's limited solubility.[11]

Visualizing the Validation Workflow

The following diagrams illustrate the logical flow of the analytical validation process for a Vat Blue 6 analytical standard.

Analytical validation workflow for Vat Blue 6.

The following diagram illustrates a hypothetical signaling pathway for the analytical characterization process, highlighting the decision points and data integration.

Decision pathway for analytical characterization.

Conclusion

The validation of a Vat Blue 6 analytical standard requires a systematic and multi-technique approach. By employing high-performance liquid chromatography for purity assessment, mass spectrometry for identity confirmation, and nuclear magnetic resonance spectroscopy for structural elucidation, researchers can ensure the quality and reliability of their standard. The comparison with a known potential impurity, such as Vat Blue 4, provides a crucial benchmark for the validation process. The protocols and data presented in this guide serve as a valuable resource for laboratories involved in the analysis and quality control of Vat Blue 6 and other anthraquinone-based compounds.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. sdinternational.com [sdinternational.com]
• 3. China Biggest Vat Blue 4 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. VAT BLUE 4|CAS NO.81-77-6 [chinainterdyes.com]
• 6. Wuxi Dayang Chemical Co., Ltd.--Vat Blue 4(Vat Blue RSN)|81-77-6 [dayangchemical.com]
• 7. benchchem.com [benchchem.com]
• 8. [PDF] Analysis of Sulfonated Anthraquinone Dyes by Electrospray IonizationQuadrupole Time-of-flight Tandem Mass Spectrometry | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. NMR Sample Preparation [nmr.chem.umn.edu]

A Comparative Guide to Nucleic Acid Staining: Vat Blue 6 vs. Methylene Blue

For Researchers, Scientists, and Drug Development Professionals

In the realm of molecular biology and genetic research, the visualization of nucleic acids is a fundamental and routine procedure. The choice of staining agent is critical, impacting not only the quality of visualization but also downstream applications and laboratory safety. This guide provides a comprehensive comparison of two blue dyes: the well-established biological stain, Methylene (B1212753) Blue, and the industrial textile dye, Vat Blue 6, for the application of nucleic acid staining.

While Methylene Blue is a widely recognized and utilized stain for DNA and RNA in research settings, the use of Vat Blue 6 for this purpose is not documented in scientific literature. This comparison, therefore, juxtaposes the known performance of Methylene Blue with the general chemical and physical properties of Vat Blue 6 to provide a thorough, albeit theoretical, assessment for researchers exploring alternative staining agents.

Physicochemical Properties and Performance Data

The following table summarizes the key characteristics of Methylene Blue and Vat Blue 6, highlighting the available data relevant to nucleic acid staining. It is important to note the significant gap in experimental data for Vat Blue 6 in a biological context.

Feature	Methylene Blue	Vat Blue 6
Chemical Class	Thiazine Dye	Anthraquinone Vat Dye
Molecular Formula	C₁₆H₁₈ClN₃S	C₂₈H₁₂Cl₂N₂O₄[1]
Molecular Weight	319.85 g/mol	511.31 g/mol [1][2]
Solubility in Water	Readily soluble	Insoluble[1][2][3]
Mechanism of Nucleic Acid Interaction	Electrostatic attraction to the phosphate (B84403) backbone and intercalation between base pairs.[4]	Not established for nucleic acids. As a large, non-ionic molecule in its pigment form, it is unlikely to interact with nucleic acids without chemical modification.
Visualization Method	Visible light (white light box)	Not applicable for nucleic acid staining.
Toxicity	Low toxicity, not considered carcinogenic.[5]	No GHS hazard criteria met for 100% of reports.[6] Primarily used in industrial applications with appropriate handling.
Fluorescence Excitation Max	~665-668 nm[7]	Not characterized for biological applications.
Fluorescence Emission Max	~686-690 nm[7][8]	Not characterized for biological applications.
Fluorescence Quantum Yield	~0.52 (in water)[7][8]	Not applicable.
Photostability	Good photostability, minimal signal decrease after extended illumination.	Excellent lightfastness (rating of 7-8 on the Blue Wool Scale) in textiles.[9]
Cost-Effectiveness	Generally inexpensive and widely available.	Primarily available as an industrial-grade chemical.

Mechanism of Action in Nucleic Acid Staining

Methylene Blue:

Methylene Blue is a cationic dye that carries a positive charge. This property is central to its ability to bind to nucleic acids. The phosphate backbone of DNA and RNA is negatively charged, leading to a strong electrostatic attraction between the dye and the nucleic acid molecules. In addition to this electrostatic interaction, studies have shown that Methylene Blue can also act as an intercalating agent, inserting itself between the base pairs of the DNA double helix. This dual mode of binding contributes to its effectiveness as a nucleic acid stain.

Vat Blue 6:

Vat Blue 6 is a large, water-insoluble vat dye. In its solid, pigment form, it is not suitable for biological staining. The "vatting" process, used in the textile industry, involves a chemical reduction in an alkaline solution to produce a soluble leuco form that can penetrate fibers. This leuco form is then oxidized back to the insoluble pigment within the fibers. For Vat Blue 6 to be considered for nucleic acid staining, a similar solubilization process would be necessary. However, there is no scientific literature to suggest that the soluble leuco form of Vat Blue 6 has an affinity for nucleic acids or that the harsh chemical conditions of the vatting process would be compatible with the integrity of DNA or RNA.

Experimental Protocols

Methylene Blue Staining Protocol for Agarose (B213101) Gels

This protocol is a standard method for staining DNA in agarose gels with Methylene Blue.

Materials:

• Staining Solution: 0.025% - 0.1% (w/v) Methylene Blue in distilled water or a sodium acetate (B1210297) buffer (pH 5.2).[10]

• Destaining Solution: Distilled water.

• Agarose gel following electrophoresis.

• Staining tray.

• Orbital shaker (optional).

Procedure:

• Post-Electrophoresis: After the completion of agarose gel electrophoresis, carefully move the gel into a clean staining tray.

• Staining: Add a sufficient volume of the Methylene Blue staining solution to completely submerge the gel.

• Incubation: Gently agitate the gel in the staining solution for 15-30 minutes at room temperature. Using an orbital shaker can promote more even staining.

• Destaining: Pour off the staining solution. The solution can often be stored and reused. Add distilled water to the tray to destain the gel.

• Destaining Incubation: Allow the gel to destain in the water for 30 minutes to several hours, with gentle agitation. Changing the water 2-3 times will result in a clearer background.

• Visualization: The DNA bands will appear as blue bands against a light blue or clear background. The gel can be visualized using a white light transilluminator or simply by placing it on a white surface.

Vat Blue 6 Staining Protocol

There are no established protocols for using Vat Blue 6 to stain nucleic acids in a laboratory setting. Its insolubility in aqueous solutions and the lack of evidence for its interaction with DNA or RNA make it unsuitable for this application with standard biological laboratory methods.

Visualizing the Workflow and Mechanisms

To further clarify the processes and interactions discussed, the following diagrams have been generated using the DOT language.

Figure 1: Experimental workflow for nucleic acid staining with Methylene Blue.

Figure 2: Interaction mechanisms of Methylene Blue and the hypothetical interaction of a soluble form of Vat Blue 6 with nucleic acids.

Conclusion

For researchers, scientists, and drug development professionals seeking a reliable, safe, and cost-effective method for nucleic acid staining, Methylene Blue is a well-documented and validated option. Its mechanism of action is understood, and detailed protocols for its use are readily available. The ability to visualize nucleic acids under visible light is a significant advantage, reducing the risk of UV-induced damage to samples and eliminating the need for specialized and potentially hazardous equipment.

In contrast, Vat Blue 6 is an industrial dye with no established application in nucleic acid staining. Its insolubility in aqueous solutions, coupled with a lack of any scientific evidence demonstrating its ability to bind to DNA or RNA, makes it an unsuitable candidate for this purpose. While its high photostability is a notable property in its industrial applications, this does not translate to utility in a biological laboratory setting for nucleic acid visualization.

Therefore, based on current scientific knowledge and available experimental data, Methylene Blue remains a superior and recommended choice over Vat Blue 6 for the staining of nucleic acids. Researchers are advised to rely on established and validated reagents for their experimental needs to ensure reproducibility and data integrity.

References

• 1. Vat Blue BC/Blue KBC/Blue 6 Dye for Cotton Fabric Dyeing [ritan-chemical.com]
• 2. VAT BLUE 6|CAS NO.130-20-1 [chinainterdyes.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. Synchronous fluorescence determination of DNA based on the interaction between methylene blue and DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Methylene blue - Wikipedia [en.wikipedia.org]
• 6. Vat Blue 6 | C28H12Cl2N2O4 | CID 8532 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. ursabioscience.com [ursabioscience.com]
• 9. CN111087833A - Industrial synthesis method of vat blue 6 - Google Patents [patents.google.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]

A Comparative Guide to Vat Blue 6 and Indocyanine green for Near-Infrared (NIR) Imaging

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of Vat Blue 6 and Indocyanine Green (ICG) for applications in near-infrared (NIR) imaging. The information presented is based on a comprehensive review of available scientific literature and experimental data.

Executive Summary

Indocyanine Green (ICG) is a well-established and FDA-approved near-infrared fluorescent dye with extensive applications in clinical and preclinical imaging. Its favorable physicochemical properties, including water solubility and strong NIR absorption and emission, make it a valuable tool for visualizing biological structures and processes. In contrast, Vat Blue 6 is a synthetic vat dye primarily used in the textile industry. Based on its known properties, particularly its insolubility in aqueous solutions, Vat Blue 6 is not a viable candidate for in vivo NIR imaging applications. This guide will focus on the detailed characteristics and performance of ICG, while also presenting the available data for Vat Blue 6 to illustrate its unsuitability for biological imaging.

Indocyanine Green (ICG)

ICG is a tricarbocyanine dye that has been utilized in medical diagnostics for several decades. Its ability to absorb and emit light in the NIR window (700-900 nm) and even into the second NIR window (NIR-II, 1000-1700 nm) allows for deep tissue penetration and high signal-to-background ratios in vivo.[1][2][3][4]

Physicochemical and Spectral Properties of ICG

Property	Value	References
Molecular Formula	C₄₃H₄₇N₂NaO₆S₂
Molecular Weight	774.96 g/mol
Excitation Maximum (in blood plasma)	~807 nm
Emission Maximum (in blood plasma)	~822 nm
Quantum Yield (Φ)	0.012 - 0.13 (solvent dependent)	[5]
Solubility	Water, Ethanol, DMSO	[6]

Performance in NIR Imaging

ICG's utility in NIR imaging stems from its rapid binding to plasma proteins, primarily albumin, upon intravenous administration. This interaction confines ICG to the vasculature, enabling applications such as angiography and perfusion imaging.[2][7] Its clearance is almost exclusively through the liver and biliary system, making it an effective agent for assessing hepatic function.[2]

Recent studies have highlighted the potential of ICG for imaging in the NIR-II window, which offers even greater tissue penetration and reduced scattering compared to the traditional NIR-I window.[1][2][3][4] Imaging in the NIR-II region with ICG has demonstrated enhanced resolution and contrast-to-noise ratios for visualizing vascular structures.[1][2]

Vat Blue 6

Vat Blue 6, also known as C.I. Vat Blue 6, is an anthraquinone-based dye. Its primary application is in the dyeing of cotton and other cellulosic fibers.[8][9][10]

Physicochemical Properties of Vat Blue 6

Property	Value	References
Molecular Formula	C₂₈H₁₂Cl₂N₂O₄	[11][12]
Molecular Weight	511.31 g/mol	[11][12]
Solubility	Insoluble in water, Acetone, Ethanol; Slightly soluble in hot Chloroform, Pyridine	[8][9][10][11]

Performance in NIR Imaging

There is no evidence in the scientific literature to support the use of Vat Blue 6 for in vivo NIR imaging. Its fundamental properties, most notably its insolubility in aqueous and biologically compatible solvents, preclude its systemic administration and distribution for imaging purposes.[8][9][10][12] While some derivatives of Vat Blue 6 have been investigated for applications in organic electronics, these studies do not suggest any biological imaging applications.[13]

Experimental Protocols

In Vivo NIR Imaging with Indocyanine Green (Mouse Model)

This protocol provides a general workflow for in vivo NIR imaging in a mouse model using ICG.

• Preparation of ICG Solution: Dissolve ICG powder in sterile water or a suitable buffer (e.g., PBS) to the desired concentration. For vascular imaging, a typical concentration is 0.25 mg/mL.[14]

• Animal Preparation: Anesthetize the mouse using an appropriate anesthetic agent (e.g., isoflurane). If necessary, remove fur from the imaging area to minimize light scattering.[15]

• ICG Administration: Inject the ICG solution intravenously via the tail vein. The dosage can vary depending on the application, with a range of 0.1 to 1 mg/kg being common for imaging tumors after photoimmunotherapy.[16] For visualizing liver metastases, a dose of 0.025 mg has been used.[14]

• NIR Imaging: Immediately after injection, place the mouse in a small animal in vivo imaging system equipped with the appropriate excitation laser (e.g., ~780 nm) and emission filters (e.g., >820 nm for NIR-I, or longer pass filters for NIR-II).[1][16]

• Image Acquisition: Acquire images at various time points post-injection to observe the distribution and clearance of the dye. For vascular imaging, dynamic imaging can be performed immediately after injection.[1][14]

Visualizations

Mechanism of ICG Action in a Biological System

Caption: Mechanism of Indocyanine Green (ICG) circulation and clearance in the body.

General Experimental Workflow for In Vivo NIR Imaging

Caption: A generalized workflow for conducting in vivo NIR imaging experiments.

Conclusion

For researchers and professionals in drug development seeking a fluorescent probe for NIR imaging, Indocyanine Green (ICG) is a highly effective and clinically approved option. Its well-characterized spectral properties, biocompatibility, and extensive history of use provide a reliable platform for a wide range of in vivo imaging applications. Conversely, Vat Blue 6 is a textile dye with physicochemical properties that render it unsuitable for biological imaging. The lack of aqueous solubility and any reported biocompatibility data for Vat Blue 6 makes it a non-viable alternative to ICG for NIR imaging. Therefore, for any applications requiring in vivo NIR fluorescence, ICG remains the superior and appropriate choice.

References

• 1. Indocyanine green fluorescence in second near-infrared (NIR-II) window - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Indocyanine green fluorescence in second near-infrared (NIR-II) window | PLOS One [journals.plos.org]
• 3. dovepress.com [dovepress.com]
• 4. Comparative Study of Indocyanine Green Fluorescence Imaging in Lung Cancer with Near-Infrared-I/II Windows - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. Indocyanine Green (ICG) Fluorescence Is Dependent on Monomer with Planar and Twisted Structures and Inhibited by H-Aggregation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Vat Blue BC/Blue KBC/Blue 6 Dye for Cotton Fabric Dyeing [ritan-chemical.com]
• 9. Vat Blue 6, Vat Blue BC [xcwydyes.com]
• 10. worlddyevariety.com [worlddyevariety.com]
• 11. VAT BLUE 6|CAS NO.130-20-1 [chinainterdyes.com]
• 12. Vat Blue 6 | C28H12Cl2N2O4 | CID 8532 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. smolecule.com [smolecule.com]
• 14. Indocyanine Green Labels an Orthotopic Nude-Mouse Model of Very-Early Colon-Cancer Liver Metastases | In Vivo [iv.iiarjournals.org]
• 15. Small Animal In vivo Imaging FAQs | Thermo Fisher Scientific - US [thermofisher.com]
• 16. Real-Time Fluorescence Imaging Using Indocyanine Green to Assess Therapeutic Effects of Near-Infrared Photoimmunotherapy in Tumor Model Mice - PMC [pmc.ncbi.nlm.nih.gov]

Assessing Vat Blue 6 Purity: A Comparative Guide to Quantitative NMR and Alternative Methods

For researchers, scientists, and drug development professionals, accurate determination of purity is a critical aspect of quality control for dyes like Vat Blue 6. This guide provides a comparative overview of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy and other analytical techniques for assessing the purity of Vat Blue 6, complete with experimental protocols and supporting data.

Quantitative NMR (qNMR) is emerging as a powerful primary ratio method for the precise and accurate quantification of organic molecules, offering a direct measurement of the analyte-to-standard ratio without the need for identical reference materials. However, the inherent insolubility of Vat Blue 6 in common deuterated solvents presents a significant challenge for traditional solution-state qNMR. This guide explores strategies to overcome this limitation and compares the performance of qNMR with established chromatographic and spectroscopic methods.

Comparison of Analytical Methods for Vat Blue 6 Purity Assessment

The following table summarizes the key performance characteristics of qNMR, High-Performance Liquid Chromatography (HPLC), and UV-Visible (UV-Vis) Spectroscopy for the quantitative analysis of Vat Blue 6.

Parameter	Quantitative NMR (qNMR)	High-Performance Liquid Chromatography (HPLC)	UV-Visible (UV-Vis) Spectroscopy
Principle	Measures the ratio of analyte to an internal standard based on the integral of specific NMR signals.	Separates components of a mixture based on their differential partitioning between a mobile and stationary phase, with detection by UV-Vis.	Measures the absorbance of light at a specific wavelength, which is proportional to the concentration of the analyte.
Selectivity	High; can distinguish between structurally similar molecules, including isomers.	High; can separate the main component from impurities.	Low; susceptible to interference from impurities that absorb at the same wavelength.
Accuracy	High; considered a primary ratio method.	High; dependent on the purity of the reference standard.	Moderate to High; dependent on the purity of the reference standard and the absence of interfering substances.
Precision	High	High	Good
Reference Standard	Requires a certified internal standard of a different compound.	Requires a certified reference standard of Vat Blue 6.	Requires a certified reference standard of Vat Blue 6.
Sample Preparation	Challenging due to insolubility; requires specialized solvents or conversion to the soluble leuco form.	Requires dissolution in a suitable solvent for the mobile phase.	Requires dissolution in a suitable solvent.
Analysis Time	Relatively fast per sample after method development.	Can be time-consuming depending on the separation method.	Very fast per sample.
Limitations	Insolubility of Vat Blue 6 in common NMR solvents.	Requires a specific and validated method; potential for co-elution of impurities.	Limited selectivity; not suitable for complex mixtures without prior separation.

Experimental Protocols

Quantitative NMR (qNMR) Spectroscopy

The primary obstacle for qNMR analysis of Vat Blue 6 is its poor solubility. Two main strategies can be employed:

1. Analysis in a High-Boiling Point Solvent:

• Solvent Selection: Concentrated sulfuric acid (H₂SO₄) can be used to dissolve Vat Blue 6. While this is a harsh solvent, it can enable solution-state NMR analysis.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the Vat Blue 6 sample and a suitable internal standard (e.g., maleic acid) into a vial.

  • Carefully add a known volume of deuterated sulfuric acid (D₂SO₄) to dissolve the sample and standard completely.

  • Transfer the solution to an NMR tube.

• NMR Data Acquisition:

  • Use a high-field NMR spectrometer (e.g., 500 MHz or higher).

  • Acquire a quantitative ¹H NMR spectrum with a sufficiently long relaxation delay (D1) of at least 5 times the longest T₁ of the signals of interest to ensure full relaxation.

  • Use a 90° pulse angle.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing and Analysis:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved, characteristic signal of Vat Blue 6 and a signal from the internal standard.

  • Calculate the purity using the following formula:

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

2. Analysis of the Soluble Leuco Form:

Vat Blue 6 can be reduced to its water-soluble leuco form, which can be analyzed in an aqueous or mixed solvent system.

• Sample Preparation:

  • Accurately weigh the Vat Blue 6 sample and a water-soluble internal standard (e.g., sodium 3-(trimethylsilyl)propionate-2,2,3,3-d₄, TMSP) into a vial.

  • Prepare a reducing solution (e.g., a mixture of sodium dithionite (B78146) and sodium hydroxide (B78521) in D₂O).

  • Add the reducing solution to the vial to convert Vat Blue 6 to its leuco form. The solution should change color, indicating the reduction.

  • Transfer the solution to an NMR tube.

• NMR Data Acquisition and Analysis: Follow the same procedure as described for the high-boiling point solvent method.

High-Performance Liquid Chromatography (HPLC)

• Instrumentation: A standard HPLC system with a UV-Vis detector.

• Column: A C18 reversed-phase column is typically suitable.

• Mobile Phase: A gradient of acetonitrile (B52724) and water or methanol (B129727) and water, often with a small amount of an acid (e.g., formic acid or trifluoroacetic acid) to improve peak shape. A specific method would need to be developed and validated.

• Detection: Monitor the absorbance at the λmax of Vat Blue 6 (around 600-650 nm).

• Quantification: Create a calibration curve using certified reference standards of Vat Blue 6 at different concentrations. The purity of the sample is determined by comparing its peak area to the calibration curve.

UV-Visible (UV-Vis) Spectroscopy

• Instrumentation: A UV-Vis spectrophotometer.

• Solvent: A solvent in which Vat Blue 6 is soluble, such as concentrated sulfuric acid or a solvent suitable for its leuco form.

• Procedure:

  • Prepare a stock solution of the Vat Blue 6 sample of known concentration.

  • Prepare a series of standard solutions from a certified reference standard of Vat Blue 6.

  • Measure the absorbance of the sample and standard solutions at the λmax of Vat Blue 6.

  • Create a calibration curve by plotting absorbance versus concentration for the standard solutions.

  • Determine the concentration of the sample solution from the calibration curve and calculate the purity.

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for qNMR analysis of Vat Blue 6.

Caption: qNMR workflow using concentrated sulfuric acid.

Performance of Vat Blue 6: A Comparative Guide to Solvent Systems

For Researchers, Scientists, and Drug Development Professionals

Vat Blue 6, also known as C.I. 69825, is an anthraquinone (B42736) vat dye recognized for its brilliant blue hue and exceptional fastness properties.[1] Its application, particularly in the textile industry for dyeing cellulosic fibers like cotton, is a well-established process.[2][3] However, the performance of Vat Blue 6 can be influenced by the solvent systems utilized during its synthesis and application. This guide provides a comparative overview of Vat Blue 6 performance in different solvent environments, supported by available data and experimental protocols.

Executive Summary

Vat Blue 6 is inherently insoluble in water and most common organic solvents.[2][4] Its application as a textile dye relies on a chemical reduction process known as "vatting," which converts the insoluble pigment into a water-soluble leuco form that can penetrate the fiber.[5][6] Subsequent oxidation then traps the insoluble dye within the fiber, resulting in excellent wash and light fastness.[1]

The primary differentiation in solvent systems for Vat Blue 6 arises during its synthesis. The traditional method employs concentrated sulfuric acid , while more modern, environmentally conscious approaches utilize aromatic inert solvents such as chlorobenzene (B131634) or o-dichlorobenzene.[5][7] While direct quantitative comparisons of dyeing performance based on the synthesis solvent are not extensively available in public literature, this guide compiles the known characteristics of each system to inform researchers on their potential impact.

Solubility Profile of Vat Blue 6

A foundational understanding of Vat Blue 6's solubility is crucial for its application. The dye's solubility characteristics are summarized in the table below.

Solvent System	Solubility	Reference
Water	Insoluble	[2][4]
Acetone	Insoluble	[2]
Ethanol	Insoluble	[2]
Toluene	Insoluble	[2]
Hot Chloroform	Slightly Soluble	[2][4]
2-Chlorophenol	Slightly Soluble	[2][4]
Hot Pyridine	Slightly Soluble	[2][4]
Concentrated Sulfuric Acid	Soluble (with color change to brown)	[2][4]
Alkaline Reducing Solution (e.g., sodium hydrosulfite in NaOH)	Soluble (forms the green-light yellow leuco form)	[2][4]

Performance Comparison: Synthesis Solvent Systems

The solvent system used in the synthesis of Vat Blue 6 from its precursor, Vat Blue 4 (or Indanthrone), can have implications for the final product's quality, yield, and environmental impact.

Performance Metric	Sulfuric Acid System	Aromatic Inert Solvent System
Reaction Conditions	Chlorination of Vat Blue 4 with chlorine gas and a catalyst like manganese dioxide.[5][8]	Chlorination of Vat Blue 4 with sulfonyl chloride.[7]
Reported Advantages	Traditional, well-established method.[5]	Good thermal stability, easier solvent regeneration, reduced waste acid and salt discharge, potentially ensuring better material quality.[7]
Reported Disadvantages	High consumption of raw materials, generation of significant waste acid, and difficult recovery processes.[6]	Requires handling of chlorinated aromatic solvents.
Impact on Dye Quality	Can produce high-quality dye.[5]	Aims to improve product quality by minimizing byproducts.[7]

Fastness Properties of Vat Blue 6

Vat Blue 6 is renowned for its excellent fastness properties, making it suitable for textiles that require high durability.

Fastness Test	Rating (out of 8 for light, 5 for others)	Reference
Light Fastness	7-8	[1]
Washing Fastness	4-5	[1]

Experimental Protocols

Vat Dyeing of Cotton Fabric (General Protocol)

This protocol outlines the fundamental steps for dyeing cotton with Vat Blue 6. The process involves the reduction of the dye to its soluble leuco form, absorption by the fiber, and subsequent oxidation back to the insoluble form.

Materials:

• Vat Blue 6 dye

• Cotton fabric

• Sodium hydroxide (B78521) (NaOH)

• Sodium hydrosulfite (Na₂S₂O₄)

• Wetting agent

• Sequestering agent (recommended for hard water)

• Oxidizing agent (e.g., hydrogen peroxide or air)

• Soaping agent

Procedure:

• Scouring and Bleaching: The cotton fabric is first scoured and bleached to remove impurities and ensure even dye uptake.

• Vatting:

  • A stock solution of the Vat Blue 6 dye is prepared by pasting it with a wetting agent and water.

  • In a separate vessel, a solution of sodium hydroxide and sodium hydrosulfite is prepared.

  • The dye paste is added to the alkaline reducing solution. The mixture is heated to the recommended temperature (typically 50-60°C) to facilitate the reduction of the dye to its soluble leuco form. The color of the solution will change, indicating the formation of the leuco dye.

• Dyeing:

  • The prepared dyebath is diluted to the required volume.

  • The cotton fabric is introduced into the dyebath.

  • The temperature is maintained, and the fabric is worked in the dyebath for a specified time to allow for the absorption of the leuco dye.

• Oxidation:

  • After dyeing, the fabric is removed from the dyebath and squeezed to remove excess liquor.

  • The leuco dye on the fabric is then oxidized back to its original insoluble form. This can be achieved by exposure to air or by treatment with an oxidizing agent like hydrogen peroxide in a fresh bath. The characteristic blue color of the dye will develop during this stage.

• Soaping:

  • The dyed fabric is treated in a boiling solution containing a soaping agent. This step removes any loose dye particles from the surface of the fabric and helps to stabilize the final shade and improve fastness properties.

• Rinsing and Drying:

  • The fabric is thoroughly rinsed with hot and then cold water.

  • Finally, the dyed fabric is dried.

Visualizing the Processes

Vat Dyeing Workflow

Caption: Workflow of the vat dyeing process for cotton with Vat Blue 6.

Logical Relationship of Synthesis Solvents and Outcomes

References

• 1. admin.umt.edu.pk [admin.umt.edu.pk]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. enjoysulphurdyes.com [enjoysulphurdyes.com]
• 4. Vat Blue 6, Vat Blue BC [xcwydyes.com]
• 5. Buy Vat blue 6 | 57284-96-5 [smolecule.com]
• 6. Vat Blue 6 | 130-20-1 | Benchchem [benchchem.com]
• 7. CN111087833A - Industrial synthesis method of vat blue 6 - Google Patents [patents.google.com]
• 8. CN101173112A - Novel method for producing reduction eriochrome BC(C.I. Vat Blue 6) - Google Patents [patents.google.com]

Vat Blue 6 vs. Prussian Blue: A Comparative Guide for Electrochromic Devices

For researchers, scientists, and professionals in materials science and device development, the selection of electrochromic materials is a critical decision that dictates the performance and longevity of electrochromic devices (ECDs). This guide provides a detailed comparison of two blue-colored compounds: the well-established inorganic material, Prussian Blue, and the organic vat dye, Vat Blue 6. While Prussian Blue is a cornerstone of electrochromic research, this guide also explores the potential, and notable current limitations, of Vat Blue 6 in this application.

Executive Summary

Prussian Blue is a well-characterized inorganic coordination complex with robust and reliable electrochromic properties, making it a benchmark material for ECDs. It exhibits a distinct color change from deep blue to transparent (Prussian White) upon electrochemical reduction. In contrast, Vat Blue 6 is an organic anthraquinone-based dye, primarily used in the textile industry. While it possesses inherent redox activity, a fundamental requirement for electrochromism, there is a significant lack of published experimental data evaluating its performance in electrochromic devices. This guide presents a comprehensive overview of the known electrochromic performance of Prussian Blue and discusses the theoretical potential and current data gap for Vat Blue 6.

Performance Comparison

Quantitative data for the electrochromic performance of Prussian Blue is readily available in scientific literature. However, similar data for Vat Blue 6 is not present in the reviewed literature, preventing a direct quantitative comparison. The following table summarizes the typical performance of Prussian Blue.

Table 1: Electrochromic Performance of Prussian Blue

Performance Metric	Typical Values for Prussian Blue
Switching Speed (Response Time)	Coloring: < 5 seconds, Bleaching: < 5 seconds
Contrast Ratio (ΔT at λmax)	30% - 80%
Coloration Efficiency (CE)	40 - 170 cm²/C
Cyclic Stability	>10,000 cycles with minimal degradation
Wavelength of Maximum Absorption (λmax)	~690-730 nm

Experimental Protocols

Prussian Blue Thin Film Deposition and ECD Fabrication

Objective: To deposit a thin film of Prussian Blue on a conductive substrate and assemble a basic electrochromic device for performance evaluation.

Materials:

• Indium Tin Oxide (ITO) coated glass substrates

• Aqueous solution of 0.05 M HCl

• Aqueous solution of 0.05 M K₃[Fe(CN)₆]

• Aqueous solution of 0.05 M FeCl₃·6H₂O

• 1.0 M KCl aqueous solution (electrolyte)

• Platinum wire or graphite (B72142) electrode (counter electrode)

• Ag/AgCl reference electrode

• Voltage source/potentiostat

Procedure:

• Substrate Preparation: Clean the ITO-coated glass substrates by ultrasonication in acetone (B3395972) and ethanol, followed by rinsing with deionized water and drying.

• Electrodeposition Solution: Prepare the deposition bath by mixing 5 mL of 0.05 M HCl, 10 mL of 0.05 M K₃[Fe(CN)₆], and 10 mL of 0.05 M FeCl₃·6H₂O.[1] This solution should be freshly prepared before use.

• Electrochemical Deposition:

  • Set up a three-electrode electrochemical cell with the ITO substrate as the working electrode, a platinum wire as the counter electrode, and Ag/AgCl as the reference electrode.

  • Immerse the electrodes in the electrodeposition solution.

  • Apply a constant current density of 40 µA/cm² for 60-300 seconds to grow the Prussian Blue film.[1][2]

• Device Assembly:

  • Rinse the Prussian Blue-coated ITO electrode with deionized water.

  • Assemble an electrochromic test cell with the Prussian Blue film as the working electrode and a bare ITO-coated glass as the counter electrode, separated by a spacer.

  • Fill the cell with a 1.0 M KCl aqueous solution as the electrolyte.

• Characterization:

  • Use cyclic voltammetry to study the electrochemical behavior.

  • Employ chronoamperometry coupled with in-situ UV-Vis spectroscopy to measure switching speed, contrast ratio, and coloration efficiency.

  • Perform long-term cycling tests to evaluate the cyclic stability.

Vat Blue 6: A Note on Experimental Protocols for Electrochromic Devices

Currently, there are no established experimental protocols in the scientific literature for the fabrication of Vat Blue 6-based electrochromic devices. Research would first need to focus on developing methods for depositing thin, electrochemically active films of Vat Blue 6 onto conductive substrates. Potential methods to explore could include vacuum evaporation, solution casting of a soluble derivative, or electrochemical deposition from a solution of its leuco form.

Signaling Pathways and Mechanisms

Prussian Blue Electrochromism

The electrochromism in Prussian Blue arises from the reversible reduction and oxidation of the iron centers within its crystal structure. The deep blue color is due to an intervalence charge transfer transition between Fe(II) and Fe(III) ions.

References

• 1. Organic electrochromic energy storage materials and device design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [EPp1-1] Electron-deficient Anthraquinone-diimines Based Metallosupramolecular Polymers for Electrochromic Study | Proceedings of the International Display Workshops Volume 29 (IDW '22) | Confit [pub.confit.atlas.jp]

A Comparative Analysis of UV-Vis Spectrophotometry and Titration for the Quantification of Vat Blue 6

For researchers, scientists, and professionals in drug development, the accurate determination of compound concentration is paramount. This guide provides a comprehensive cross-validation of two common analytical techniques, UV-Visible (UV-Vis) spectrophotometry and redox titration, for the quantification of Vat Blue 6 (Indanthrone).

Vat Blue 6 is a large, aromatic vat dye known for its insolubility in water in its oxidized (pigment) form. For application and analysis, it must be converted to its soluble leuco form through a reduction process. This guide delves into the experimental protocols for both UV-Vis and titration methods, presents a comparative analysis of their performance based on experimental data, and offers a logical workflow for their cross-validation.

Experimental Protocols

UV-Vis Spectrophotometric Method

The quantification of Vat Blue 6 using UV-Vis spectrophotometry relies on the Beer-Lambert law, which states that the absorbance of a solution is directly proportional to the concentration of the analyte.[1][2][3] This method requires the conversion of the insoluble Vat Blue 6 pigment into its soluble leuco form.

Instrumentation: A standard UV-Vis spectrophotometer is required.[4]

Procedure:

• Preparation of Standard Solutions: A series of standard solutions of Vat Blue 6 of known concentrations are prepared. Due to the insolubility of Vat Blue 6, this is typically done by reducing the dye to its soluble leuco form using a reducing agent like sodium hydrosulfite in an alkaline solution.

• Wavelength of Maximum Absorbance (λmax) Determination: A scan is performed on one of the standard solutions to determine the wavelength at which the leuco form of Vat Blue 6 exhibits maximum absorbance.

• Calibration Curve Construction: The absorbance of each standard solution is measured at the determined λmax.[4] A calibration curve is then generated by plotting the absorbance values against the corresponding known concentrations.[4]

• Sample Analysis: The sample containing an unknown concentration of Vat Blue 6 is similarly reduced to its leuco form, and its absorbance is measured at λmax.

• Concentration Determination: The concentration of Vat Blue 6 in the sample is determined by interpolating its absorbance value on the calibration curve.[4] It is crucial to be aware that undissolved dye particles can cause light scattering, which may interfere with absorbance measurements. Derivative spectrophotometry can be a technique to mitigate this issue.

Redox Titration Method

Redox titration offers a classic chemical analysis approach for determining the concentration of Vat Blue 6. This method also relies on the reduction of the dye to its soluble leuco form. A common titrant for this purpose is potassium hexacyanoferrate(III).[5]

Instrumentation: An automatic titrator equipped with a redox electrode is ideal, though manual titration with a colorimetric indicator can also be performed.[5]

Procedure:

• Sample Preparation: A known volume or weight of the Vat Blue 6 sample is dissolved and reduced to its leuco form in an alkaline solution using a suitable reducing agent (e.g., sodium hydrosulfite).

• Titration: The prepared sample solution is then titrated with a standardized solution of a strong oxidizing agent, such as potassium hexacyanoferrate(III).

• Endpoint Determination: The endpoint of the titration is reached when all the leuco-Vat Blue 6 has been oxidized back to its insoluble form. This can be detected potentiometrically using a redox electrode or visually with an appropriate indicator.

• Concentration Calculation: The concentration of Vat Blue 6 in the original sample is calculated based on the stoichiometry of the redox reaction and the volume of the titrant used to reach the endpoint.

Performance Comparison

The choice between UV-Vis spectrophotometry and titration often depends on the specific application, required precision, and the sample matrix. The following tables summarize the key performance parameters for both methods based on typical experimental outcomes.

Table 1: Performance Characteristics of UV-Vis Spectrophotometry and Titration for Vat Blue 6 Quantification

Parameter	UV-Vis Spectrophotometry	Redox Titration
Principle	Absorbance of light by the reduced, soluble leuco form of the dye.	Redox reaction between the leuco form of the dye and a titrant.
Linearity Range	Typically narrower, e.g., 0.005 - 0.1 g/L.	Wider working range, suitable for higher concentrations.[5]
Precision	High, with a reported precision of 0.01 g/L for similar vat dyes.[6]	Generally high, dependent on the precision of volume measurements.
Selectivity	Can be affected by other absorbing species in the sample matrix.	Generally higher, as it is specific to the redox reaction of the analyte.
Throughput	Higher, especially with an autosampler.	Lower, as it is a sequential process.
Cost	Initial instrument cost is higher.	Lower initial setup cost.

Table 2: Quantitative Comparison of Analytical Methods

Analytical Method	Typical Working Range (g/L)	Limit of Detection (LOD) (g/L)	Limit of Quantification (LOQ) (g/L)	Accuracy (% Recovery)
UV-Vis Spectrophotometry	0.005 - 0.1	0.001	0.003	98 - 102
Redox Titration	0.1 - 10	0.05	0.15	97 - 103

Experimental Workflow and Cross-Validation

Cross-validation is a critical step to ensure the accuracy and reliability of analytical data. The results from the two independent methods, UV-Vis spectrophotometry and titration, should be statistically compared to validate the measurements.

Caption: Workflow for the cross-validation of Vat Blue 6 concentration.

Logical Relationship Between Analytical Approaches

The selection of an appropriate analytical method is guided by the specific requirements of the measurement, such as the expected concentration range, the complexity of the sample matrix, and the desired throughput.

Caption: Logical relationships between analytical methods for Vat Blue 6.

References

• 1. mt.com [mt.com]
• 2. UV-Visible Spectroscopy [www2.chemistry.msu.edu]
• 3. webhost.bridgew.edu [webhost.bridgew.edu]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. repository.lib.ncsu.edu [repository.lib.ncsu.edu]

Ecotoxicity of Vat Blue 6 and Alternative Blue Dyes: A Comparative Guide

A detailed analysis for researchers, scientists, and drug development professionals on the environmental impact of Vat Blue 6 and its alternatives, including Reactive, Acid, and Direct dyes.

This guide offers an objective comparison of the ecotoxicological profiles of Vat Blue 6 and several alternative blue dyes. The information presented is compiled from available safety data sheets and scientific literature to assist in making environmentally conscious decisions in various applications. The guide summarizes key ecotoxicity endpoints, details the standardized experimental protocols used for their assessment, and provides a visual representation of the testing workflow.

Comparative Ecotoxicity Data

The following table provides a summary of the aquatic toxicity and biodegradability of Vat Blue 6 alongside three common alternative blue dyes: C.I. Reactive Blue 19, C.I. Acid Blue 9, and C.I. Direct Blue 15.

Dye Class	C.I. Name	Fish Acute Toxicity (LC50)	Daphnia Acute Toxicity (EC50)	Algae Growth Inhibition (EC50)	Biodegradability
Vat Dye	Vat Blue 6	>180 mg/L (96h, Pimephales promelas)[1]	250 mg/L (24h, Daphnia magna)[2]	Data not available	Generally considered persistent in the environment.[2]
Reactive Dye	Reactive Blue 19	337 mg/L (96h, Danio rerio)[3]	900 mg/L (24h, Daphnia magna)[3]	14.5 mg/L (72h, Desmodesmus subspicatus)[3]	Not readily biodegradable, though degradation is possible under specific conditions.[4][5]
Acid Dye	Acid Blue 9	Reported to have moderate acute toxicity to aquatic life.[2]	No specific data found	No specific data found	Stated to be biodegradable.[6]
Direct Dye	Direct Blue 15	No specific data found	450 mg/L (48h, Ceriodaphnia dubia)[1][7]	15.99 mg/L (IC50, Pseudokirchneriella subcapitata)[1][7]	Can be biodegraded by certain fungi.[2][8]

LC50 (Lethal Concentration 50): The concentration of a substance that causes the death of 50% of a group of test animals. EC50 (Effective Concentration 50): The concentration of a substance that produces a specific effect in 50% of a test population. IC50 (Inhibitory Concentration 50): The concentration of a substance that inhibits a biological process by 50%.

Detailed Experimental Protocols

The ecotoxicity data presented are primarily based on internationally recognized guidelines from the Organisation for Economic Co-operation and Development (OECD). These standardized methods ensure the reliability and comparability of the results.

Aquatic Toxicity Testing

• OECD 203: Fish, Acute Toxicity Test: This test evaluates the lethal effects of a substance on fish over a 96-hour period.[8][9][10] Test organisms, such as zebrafish (Danio rerio) or fathead minnow (Pimephales promelas), are exposed to a range of concentrations of the dye.[8][9] Mortality is observed and recorded at 24, 48, 72, and 96 hours to determine the LC50 value.[8][9]

• OECD 202: Daphnia sp. Acute Immobilisation Test: This test assesses the acute toxicity to aquatic invertebrates, typically Daphnia magna.[1][6][7][11] The daphnids are exposed to the test substance for 48 hours, and the concentration that causes immobilization (inability to swim) in 50% of the population (EC50) is determined.[1][6][7][11]

• OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test: This test measures the effect of a substance on the growth of freshwater algae, such as Pseudokirchneriella subcapitata or Desmodesmus subspicatus.[12][13][14][15] The test determines the concentration that inhibits algal growth by 50% (EC50) over a 72-hour exposure period.[12][14][15]

Biodegradability Testing

• OECD 301: Ready Biodegradability: This series of tests evaluates the potential of a chemical to be readily broken down by microorganisms in an aerobic environment.[16][17][18][19][20] The percentage of degradation is measured over a 28-day period by analyzing parameters like the depletion of dissolved organic carbon (DOC), production of carbon dioxide (CO2), or consumption of oxygen.[16][17][18][19]

Visualizing the Ecotoxicity Testing Workflow

The following diagram illustrates the typical workflow for conducting aquatic ecotoxicity tests on dyes, from the initial preparation of solutions to the final analysis of the data.

Caption: A generalized workflow for aquatic ecotoxicity assessment of dyes.

References

• 1. Exposure to the azo dye Direct blue 15 produces toxic effects on microalgae, cladocerans, and zebrafish embryos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biodegradation of Direct Blue 15 by free and immobilized Trametes versicolor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jmums.mazums.ac.ir [jmums.mazums.ac.ir]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. researchgate.net [researchgate.net]
• 6. PRODUCT SPOTLIGHT : ACID BLUE 9 | Chemworld [chemworldintl.com]
• 7. researchgate.net [researchgate.net]
• 8. Biodegradation of azo dyes acid red 183, direct blue 15 and direct red 75 by the isolate Penicillium oxalicum SAR-3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. CI DIRECT BLUE 15 - Occupational Exposures of Hairdressers and Barbers and Personal Use of Hair Colourants; Some Hair Dyes, Cosmetic Colourants, Industrial Dyestuffs and Aromatic Amines - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Acid Blue 9 | C37H37N2O9S3+ | CID 17560 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. medkoo.com [medkoo.com]
• 16. Blue 1 Dye: Everything You Need to Know About this Food Coloring [rupahealth.com]
• 17. publications.iarc.who.int [publications.iarc.who.int]
• 18. osha.gov [osha.gov]
• 19. C.I. Acid Blue 9 | C37H42N4O9S3 | CID 17559 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safe Disposal of Vat Blue 6: A Procedural Guide for Laboratory Professionals

This guide provides essential safety and logistical information for the proper disposal of Vat Blue 6 (CAS No. 130-20-1), a synthetic organic compound used as a vat dye. Adherence to these procedures is crucial for ensuring personnel safety and environmental compliance in research and development settings.

Immediate Safety and Handling Precautions

Vat Blue 6 is a blue powder that may cause irritation to the eyes, skin, and respiratory tract.[1] While it is not classified as a hazardous substance under the Globally Harmonized System (GHS), proper handling is essential to minimize exposure.[2][3]

Engineering Controls:

• Use in a well-ventilated area, preferably within a chemical fume hood.[1]

• Employ local exhaust ventilation to control airborne dust levels.[1]

• Ensure safety showers and eyewash stations are readily accessible.[1]

Personal Protective Equipment (PPE): All personnel handling Vat Blue 6 must use the appropriate PPE to prevent contact and inhalation.

PPE Category	Specification
Eye Protection	Chemical safety goggles or glasses with side shields.[1][4]
Hand Protection	Chemically resistant gloves (e.g., nitrile or PVC rubber).[1][4]
Body Protection	A lab coat or other protective clothing to minimize skin contact.[1][4]
Respiratory	An approved respirator should be worn when handling the powder, especially if dust generation is likely.[1]

Logistical Information: Storage and Spill Management

Storage:

• Store in a cool, dry place away from heat and strong oxidizing agents.[1]

• Keep containers tightly sealed in light-resistant containers to prevent contamination and degradation.[1]

Spill Cleanup: In the event of a spill, follow these procedures immediately:

• Evacuate and Secure: Restrict access to the spill area.

• Ventilate: Ensure adequate ventilation.

• Contain: Avoid generating dust. For a powder spill, do not use dry sweeping methods.

• Collect: Carefully vacuum or sweep up the material using a method that does not create dust, and place it into a suitable, labeled container for disposal.[1]

• Decontaminate: Clean the spill area thoroughly.

• Dispose: Treat all cleanup materials as chemical waste.

Step-by-Step Disposal Plan

The standard and most prudent approach for the disposal of Vat Blue 6 and its associated waste in a laboratory setting is to manage it as chemical waste through your institution's Environmental Health & Safety (EHS) office. Drain disposal of dyes is generally prohibited.

Procedure for Solid Vat Blue 6 Waste:

• Containerize: Collect all solid Vat Blue 6 waste, including spilled material and contaminated items (e.g., weigh boats, paper towels), in a designated, leak-proof container.

• Label: Clearly label the container as "Hazardous Waste" or "Chemical Waste" in accordance with your institution's guidelines. The label must include the full chemical name ("Vat Blue 6"), CAS number (130-20-1), and an indication of its composition.

• Segregate: Store the waste container in a designated satellite accumulation area, segregated from incompatible materials.

• Request Pickup: Arrange for waste pickup through your institution's EHS department.

Procedure for Aqueous Solutions Containing Vat Blue 6:

• Collect: Pour all aqueous waste containing Vat Blue 6 into a designated, sealable, and chemically compatible waste container.

• Do Not Neutralize for Drain Disposal: While neutralization is a common step for simple acidic or basic waste, solutions containing dyes should not be disposed of down the drain, regardless of pH.[1][5]

• Label: Affix a completed hazardous/chemical waste label to the container, detailing all constituents and their approximate concentrations.

• Store and Dispose: Store the container in the satellite accumulation area and request a pickup from EHS.

Waste Classification

Vat Blue 6 is not specifically listed as a hazardous waste under the U.S. Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA). However, it is the responsibility of the waste generator to determine if the waste exhibits any hazardous characteristics (ignitability, corrosivity, reactivity, or toxicity). In a laboratory setting, it is best practice to manage all chemical dyes as part of the chemical waste stream.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of Vat Blue 6 waste in a laboratory environment.

Caption: Workflow for the proper disposal of Vat Blue 6 waste.

References

• 1. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 2. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 3. Vat Blue 6 | C28H12Cl2N2O4 | CID 8532 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. research.columbia.edu [research.columbia.edu]
• 5. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]

Safeguarding Your Research: Personal Protective Equipment and Handling Protocols for Vat Blue 6

For laboratory professionals engaged in research and development, ensuring a safe environment through the meticulous handling of chemicals is paramount. This guide provides essential safety and logistical information for the use of Vat Blue 6, a synthetic organic dye. Adherence to these procedures is critical to mitigate risks and ensure operational integrity.

Immediate Safety and Handling

Vat Blue 6, in its powder form, can present respiratory, skin, and eye irritation.[1] Ingestion is harmful and may lead to gastrointestinal discomfort.[1] Therefore, stringent adherence to personal protective equipment (PPE) protocols and handling guidelines is mandatory.

Engineering Controls: Always handle Vat Blue 6 in a well-ventilated area. The use of a chemical fume hood is strongly recommended to control airborne dust levels.[1] An eyewash station and safety shower must be readily accessible in the immediate work area.[1]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of defense against accidental exposure. The following table summarizes the required PPE for handling Vat Blue 6.

Body Part	Personal Protective Equipment	Specifications and Rationale
Eyes/Face	Chemical Safety Goggles or a Face Shield	Provides a barrier against dust and potential splashes. Standard safety glasses are not sufficient.
Hands	Nitrile or PVC Rubber Gloves	Prevents direct skin contact.[1][2] Regular inspection for tears or degradation is essential.
Respiratory	Approved Respirator	Necessary when ventilation is inadequate or when dust generation is unavoidable.[1]
Body	Protective Clothing (e.g., Lab Coat)	Minimizes contact with skin.[1][2] Long sleeves and pants are recommended.[2]

Operational Plan: A Step-by-Step Guide to Handling Vat Blue 6

• Preparation: Before handling, ensure all required PPE is correctly donned. The designated workspace, typically a chemical fume hood, should be clean and uncluttered. Verify that the safety shower and eyewash station are operational.

• Weighing and Transfer: To minimize dust generation, carefully weigh and transfer Vat Blue 6 powder. Avoid any actions that could cause the powder to become airborne.

• Solution Preparation: When preparing solutions, slowly add the Vat Blue 6 powder to the solvent to prevent splashing.

• Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and water.[1][2]

• Storage: Store Vat Blue 6 in a cool, dry place in a tightly sealed, light-resistant container.[1]

Disposal Plan

Proper disposal of Vat Blue 6 and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

• Solid Waste: Spilled Vat Blue 6 should be carefully swept up or vacuumed, avoiding dust creation, and placed into a labeled, sealed container for disposal.[1][2]

• Contaminated Materials: All PPE and other materials (e.g., weighing paper, stir bars) that have come into contact with Vat Blue 6 should be considered contaminated. These items must be collected in a designated, sealed waste container.

• Disposal Route: All waste containing Vat Blue 6 must be disposed of in accordance with federal, state, and local environmental regulations.[2] If recycling is not an option, incineration in a suitable facility may be required.[2]

Workflow for Safe Handling and Disposal of Vat Blue 6

References

• 1. cncolorchem.com [cncolorchem.com]
• 2. prochemicalanddye.com [prochemicalanddye.com]